1,2-Dodecanediol

• CAS: 1119-87-5

Core Science & Biosynthesis

1,2-Dodecanediol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol, a 1,2-alkanediol with a 12-carbon chain, is a versatile compound with increasing importance in the pharmaceutical, cosmetic, and chemical industries.[1] Its unique properties, including its amphiphilic nature, antimicrobial activity, and ability to act as a skin penetration enhancer, make it a valuable ingredient in a wide range of formulations. This technical guide provides an in-depth overview of the chemical and physical properties of 1,2-Dodecanediol, detailed experimental protocols for their determination, and a visualization of its synthesis and proposed mechanisms of action.

Chemical and Physical Properties

1,2-Dodecanediol is a white crystalline solid at room temperature. Its chemical structure consists of a dodecane (B42187) backbone with two hydroxyl groups on adjacent carbons. This diol is also known by other names including Lauryl Glycol and 1,2-Dihydroxydodecane.

Table 1: Chemical and Physical Properties of 1,2-Dodecanediol

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₆O₂	[2]
Molecular Weight	202.33 g/mol	[2]
CAS Number	1119-87-5	[2]
Appearance	White solid or powder to crystalline	[3]
Melting Point	56-60 °C	[4][5]
Boiling Point	~280.32 °C (rough estimate)	[6][7]
Density	0.9216 g/cm³ (rough estimate)	[4][7]
Solubility in Water	Low solubility	[3]
Solubility in Organic Solvents	Soluble in alcohols and warm ether	[8][9]
Vapor Pressure	8.4 x 10⁻⁵ mmHg at 25°C	[6]
Flash Point	134.3 °C	[6]
Refractive Index	1.4617 (estimate)	[4][6]

Experimental Protocols

Accurate determination of the physicochemical properties of 1,2-Dodecanediol is crucial for its application in research and development. The following are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

This protocol is adapted from the ASTM E324 standard test method.[10][11]

Objective: To determine the melting range of 1,2-Dodecanediol.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Ensure the 1,2-Dodecanediol sample is completely dry and in a fine powdered form. If necessary, grind the sample using a mortar and pestle.

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to pack a small amount of the material into the tube. The packed sample should be approximately 2-4 mm high.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Heating:

  • For an unknown sample, perform a rapid heating to get an approximate melting point.

  • For a more precise measurement, set the heating rate to 1-2 °C per minute, starting at least 10 °C below the expected melting point.

• Observation: Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (the initial melting point) and the temperature at which the entire sample becomes a clear liquid (the final melting point). The range between these two temperatures is the melting range.

• Replicates: Perform the determination in triplicate to ensure accuracy.

Boiling Point Determination

This protocol is based on the principles outlined in the OECD Test Guideline 103.[3][12]

Objective: To determine the boiling point of 1,2-Dodecanediol.

Apparatus:

• Ebulliometer or a distillation apparatus

• Heating mantle

• Thermometer

• Condenser

Procedure (Distillation Method):

• Apparatus Setup: Assemble a standard distillation apparatus with a round-bottom flask, a condenser, a thermometer, and a receiving flask.

• Sample Addition: Place a sample of 1,2-Dodecanediol and a few boiling chips into the round-bottom flask.

• Heating: Gently heat the flask using a heating mantle.

• Observation: The boiling point is the temperature at which the liquid boils and its vapor is in equilibrium with the liquid. This is indicated by a stable temperature reading on the thermometer while the liquid is actively boiling and condensate is forming on the thermometer bulb.

• Pressure Correction: The observed boiling point should be corrected to standard atmospheric pressure (101.3 kPa) if the measurement is performed at a different pressure.

Solubility Determination

Objective: To qualitatively and quantitatively determine the solubility of 1,2-Dodecanediol in various solvents.

Apparatus:

• Test tubes with stoppers

• Vortex mixer

• Analytical balance

• Graduated cylinders or pipettes

Procedure (Qualitative):

• Add approximately 100 mg of 1,2-Dodecanediol to a test tube.

• Add 1 mL of the chosen solvent (e.g., water, ethanol, acetone, hexane) to the test tube.

• Stopper the test tube and vortex for 30 seconds.

• Visually inspect the solution for any undissolved solid.

• If the solid dissolves, the substance is considered soluble in that solvent at that concentration.

Procedure (Quantitative):

• Prepare a saturated solution of 1,2-Dodecanediol in a specific solvent at a controlled temperature by adding an excess of the solid to the solvent and stirring until equilibrium is reached.

• Carefully filter the saturated solution to remove any undissolved solid.

• Take a known volume of the clear filtrate and evaporate the solvent completely.

• Weigh the remaining solid residue.

• Calculate the solubility in terms of g/100 mL or other appropriate units.

Synthesis and Purification Workflow

1,2-Dodecanediol can be synthesized from 1-dodecene (B91753) through epoxidation followed by hydrolysis. The crude product is then purified by recrystallization.

Caption: Workflow for the synthesis and purification of 1,2-Dodecanediol.

Proposed Mechanisms of Action

While 1,2-Dodecanediol is not known to interact with specific cellular signaling pathways in the classical sense, its biological effects are attributed to its interactions with cellular structures.

Antimicrobial Mechanism

1,2-Dodecanediol exhibits broad-spectrum antimicrobial activity.[1] The proposed mechanism involves the disruption of the bacterial cell membrane.

Caption: Proposed antimicrobial mechanism of 1,2-Dodecanediol.

Skin Penetration Enhancement

In drug development, 1,2-Dodecanediol is utilized as a penetration enhancer for transdermal drug delivery. It is believed to reversibly alter the structure of the stratum corneum, the outermost layer of the skin.

Caption: Mechanism of skin penetration enhancement by 1,2-Dodecanediol.

Conclusion

1,2-Dodecanediol is a multifunctional compound with well-characterized chemical and physical properties. Its utility as an antimicrobial agent and a skin penetration enhancer presents significant opportunities for researchers and professionals in drug development and cosmetic science. The experimental protocols and mechanistic diagrams provided in this guide offer a foundational understanding for the effective application and further investigation of this promising molecule.

References

• 1. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. oecd.org [oecd.org]
• 4. laboratuar.com [laboratuar.com]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. scribd.com [scribd.com]
• 7. The properties of alcohols | Class experiment | RSC Education [edu.rsc.org]
• 8. ASTM E0324-23 - Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals [en-standard.eu]
• 9. nbinno.com [nbinno.com]
• 10. store.astm.org [store.astm.org]
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• 12. oecd.org [oecd.org]

An In-depth Technical Guide to 1,2-Dodecanediol (CAS: 1119-87-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol, with the CAS number 1119-87-5, is a versatile aliphatic diol that has garnered significant interest across various scientific and industrial sectors, including pharmaceuticals, cosmetics, and material science.[1][2] Structurally, it is a twelve-carbon chain with hydroxyl groups on the first and second carbon atoms.[2] This unique structure imparts both hydrophilic and lipophilic characteristics, making it a valuable intermediate in fine chemical synthesis and a functional ingredient in various formulations.[3] This guide provides a comprehensive technical overview of 1,2-Dodecanediol, focusing on its physicochemical properties, synthesis, applications in research and drug development, and its established antimicrobial mechanism.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1,2-Dodecanediol is essential for its effective application in research and formulation development. The following tables summarize key identifiers and quantitative data for this compound.

Table 1: Chemical Identifiers for 1,2-Dodecanediol

Identifier	Value
CAS Number	1119-87-5[1]
IUPAC Name	dodecane-1,2-diol[1][4]
Synonyms	Lauryl glycol, 1,2-Dihydroxydodecane, Dodecane-1,2-diol[1][4]
Molecular Formula	C₁₂H₂₆O₂[1][2]
InChI	InChI=1S/C12H26O2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h12-14H,2-11H2,1H3[1][4]
InChIKey	ZITKDVFRMRXIJQ-UHFFFAOYSA-N[1][4]
SMILES	CCCCCCCCCCC(O)CO[1][4]

Table 2: Physicochemical Data for 1,2-Dodecanediol

Property	Value	Unit	Source(s)
Molecular Weight	202.33	g/mol	[1][5]
Appearance	White solid, colorless to pale yellow liquid	-	[1]
Melting Point	56-60	°C	[5][6]
Boiling Point	189 (at 12 mmHg)	°C	[7]
pKa	14.46 ± 0.20 (Predicted)	-	[1]
LogP (Octanol/Water Partition Coefficient)	2.870 (Crippen Calculated)	-	[8]
Water Solubility	Low	-	[1][9]
Solubility in Organic Solvents	Soluble in alcohol and warm ether	-	[7][9]
Hydrogen Bond Donor Count	2	-	[1]
Hydrogen Bond Acceptor Count	2	-	[1]
Rotatable Bond Count	10	-	[1]
Topological Polar Surface Area	40.5	Ų	[1]

Synthesis and Manufacturing

1,2-Dodecanediol is commonly synthesized through various chemical routes. A prevalent method involves the hydrolysis of decyl-oxirane. This reaction is typically carried out using an aqueous solution of a mineral acid, such as sulfuric acid.[1]

Another approach mentioned in the literature is the use of 1,2-dodecanediol to produce dodec-1-ene via bromination. This reaction utilizes reagents such as imidazole, chlorodiphenylphosphine, and iodine in a solvent system of toluene (B28343) and acetonitrile (B52724) over a 16-hour period, yielding approximately 85%.[1]

For drug development and other high-purity applications, the selection of a reliable manufacturing source is critical to ensure lot-to-lot consistency and minimize impurities that could affect experimental outcomes or product stability.[3]

Caption: Synthesis of 1,2-Dodecanediol from decyl-oxirane.

Applications in Research and Drug Development

1,2-Dodecanediol's unique properties make it a valuable tool for researchers and drug development professionals.

Antimicrobial Agent and Preservative

1,2-Dodecanediol exhibits broad-spectrum antimicrobial activity against bacteria and fungi.[4][10] This property is leveraged in the preservation of cosmetic and pharmaceutical formulations, where it can reduce the reliance on traditional preservatives.[11] Studies have shown its effectiveness against Staphylococcus aureus and Staphylococcus epidermidis.[10][12] The antimicrobial efficacy of 1,2-alkanediols is dependent on their alkyl chain length, with those having 6-12 carbon atoms showing significant activity.[12]

The proposed mechanism of its antimicrobial action is the disruption of the microbial cell membrane.[11] This non-specific physical mechanism of action is advantageous as it is less likely to lead to the development of microbial resistance compared to targeted biochemical inhibitors.

Caption: Disruption of bacterial cell membrane by 1,2-Dodecanediol.

Pharmaceutical Intermediate

As a difunctional molecule, 1,2-Dodecanediol serves as a versatile starting material or intermediate in the synthesis of more complex molecules.[3][13] It has been used in the preparation of:

• Lipophilic diamines and amino alcohols : These compounds have been investigated for their potential antitubercular activity.[5]

• Ferrite (B1171679) nanoparticles : 1,2-Dodecanediol is used in the synthesis of Fe(II), Co(II), and Ni(II) ferrite nanoparticles, which have applications in diagnostics and drug delivery.[5][6]

Formulation Excipient

In pharmaceutical formulations, 1,2-Dodecanediol can function as a:

• Moisturizing agent (humectant) : Its hydroxyl groups attract and retain water, which is beneficial in topical formulations to prevent skin dryness.[1]

• Surfactant and Emulsifier : It can reduce the surface tension of liquids, aiding in the formation and stabilization of emulsions.[1][2]

• Solubilizing agent : Its amphiphilic nature can potentially enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).

Experimental Protocols

Preparation of Magnetic Microspheres

This protocol describes the use of 1,2-Dodecanediol in the synthesis of magnetic microspheres.[13]

• Reaction Setup : In a flask, sequentially add 20 mL of benzyl (B1604629) ether, 2 mmol of acetylacetone (B45752) iron, 10 mmol of 1,2-dodecanediol, 10 mmol of oleic acid, and 2 mmol of oleamine.

• Dissolution : Stir the mixture under an argon atmosphere until all reactants are completely dissolved.

• Heating Profile :

  • Heat the mixture to 120°C and maintain for 1 hour.

  • Increase the temperature to 200°C and maintain for 1 hour.

  • Further heat the reaction mixture to approximately 280°C and reflux for 2 hours. The reaction is complete when the solution turns from dark brown to black.

Caption: Experimental workflow for synthesizing magnetic microspheres.

Analytical Characterization: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard method for the analysis and identification of 1,2-Dodecanediol.[7]

• Sample Preparation : Dissolve a known quantity of 1,2-Dodecanediol in a suitable solvent such as dichloromethane.

• Derivatization (Recommended) : To increase volatility, add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane) to the sample solution. Heat at 70°C for 30 minutes to convert the hydroxyl groups to their trimethylsilyl (B98337) (TMS) ethers.

• Injection : Inject an aliquot of the derivatized sample into the GC-MS system.

• Gas Chromatography :

  • Column : A non-polar capillary column (e.g., DB-1 or DB-5).

  • Carrier Gas : Helium.

  • Temperature Program : An appropriate temperature gradient is used to separate the components.

• Mass Spectrometry : The eluting compounds are ionized (typically by electron ionization) and the resulting mass spectrum is used for identification by comparison to spectral libraries.

Safety and Handling

1,2-Dodecanediol is generally considered to be of low toxicity, but may cause mild skin and eye irritation.[1] It is important to handle this chemical with appropriate personal protective equipment, including eye shields and gloves.[5] Standard laboratory safety protocols should be followed to avoid direct contact and inhalation.[1] In case of contact, rinse the affected area with copious amounts of water.[13]

Conclusion

1,2-Dodecanediol (CAS 1119-87-5) is a multifunctional compound with a well-defined physicochemical profile. Its utility as a pharmaceutical intermediate, a formulation excipient with moisturizing and antimicrobial properties, and a key component in the synthesis of advanced materials makes it a subject of ongoing interest for researchers, scientists, and drug development professionals. A comprehensive understanding of its properties, synthesis, and handling is crucial for leveraging its full potential in scientific and industrial applications.

References

• 1. Page loading... [guidechem.com]
• 2. CAS 1119-87-5: 1,2-Dodecanediol | CymitQuimica [cymitquimica.com]
• 3. nbinno.com [nbinno.com]
• 4. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,2-Dodecanediol 90 1119-87-5 [sigmaaldrich.com]
• 6. 1,2-Dodecanediol | 1119-87-5 [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. 1,2-Dodecanediol (CAS 1119-87-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. Page loading... [wap.guidechem.com]
• 10. Antibacterial Activity of the Mixed Systems Containing 1,2-Dodecanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 12. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Page loading... [guidechem.com]

1,2-Dodecanediol in Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the applications of 1,2-Dodecanediol (CAS No: 1119-87-5) in various research fields. We will explore its utility as an antimicrobial agent, a key component in nanomaterial synthesis, a penetration enhancer in drug delivery systems, and a versatile intermediate in chemical synthesis. This document consolidates quantitative data, details key experimental protocols, and visualizes complex processes to support advanced research and development.

Physicochemical Properties

1,2-Dodecanediol, also known as lauryl glycol, is a straight-chain aliphatic diol with two hydroxyl groups on adjacent carbons of a twelve-carbon chain.[1] This structure imparts a unique combination of hydrophilic and lipophilic properties, making it a valuable compound in diverse scientific applications.

Property	Value	Reference
Molecular Formula	C12H26O2	[2]
Molecular Weight	202.33 g/mol	[2]
Appearance	White solid	[3]
Melting Point	56-60 °C
Assay	≥90%
Functional Group	Hydroxyl
InChI Key	ZITKDVFRMRXIJQ-UHFFFAOYSA-N

Antimicrobial Research Applications

1,2-Dodecanediol has demonstrated significant antibacterial activity, particularly against common skin flora such as Staphylococcus aureus and Staphylococcus epidermidis.[4][5][6] This makes it a compound of interest for developing topical formulations and for studying antimicrobial mechanisms. Its activity is noted to be dependent on its alkyl chain length.[7]

Quantitative Antimicrobial Activity

The efficacy of 1,2-Dodecanediol as an antimicrobial agent is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism.

Microorganism	MIC (µg/mL)	Reference
Staphylococcus aureus	4000	[5]
Staphylococcus epidermidis	3200	[5]

Studies have also evaluated the synergistic effects of 1,2-Dodecanediol when combined with other antimicrobial agents, using the Fractional Inhibitory Concentration (FIC) index to determine if the combination is synergistic, additive, or antagonistic.[4] For instance, the combination with lactic acid was found to be additive, while its activity against S. epidermidis was inhibited when mixed with myristic acid.[4][6]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the broth microdilution method for determining the MIC of 1,2-Dodecanediol against bacterial strains.

Materials:

• 1,2-Dodecanediol

• Bacterial strains (e.g., S. aureus, S. epidermidis)

• Mueller-Hinton Broth (MHB) or other suitable growth medium

• Sterile 96-well microplates

• Spectrophotometer

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of Bacterial Inoculum:

  • Culture the bacterial strain overnight on an appropriate agar (B569324) plate.

  • Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in the growth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the microplate wells.

• Preparation of 1,2-Dodecanediol Dilutions:

  • Prepare a stock solution of 1,2-Dodecanediol in a suitable solvent (e.g., DMSO), if necessary.

  • Perform a two-fold serial dilution of the compound in the growth medium across the wells of a 96-well plate. The final volume in each well should be 100 µL.

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the diluted compound.

  • Include a positive control well (medium + inoculum, no compound) and a negative control well (medium only).

• Incubation:

  • Cover the microplate and incubate at 37°C for 18-24 hours.[8]

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of 1,2-Dodecanediol in which no visible bacterial growth is observed.

  • Optionally, read the optical density (OD) at 600 nm using a microplate reader to quantify growth.

Visualization: MIC Assay Workflow

Workflow for determining Minimum Inhibitory Concentration (MIC).

Nanomaterial Synthesis

1,2-Dodecanediol serves as a crucial reagent in the chemical synthesis of various nanoparticles, including spinel ferrite (B1171679) (MFe₂O₄ where M=Fe, Co, Ni) and magnetic microspheres.[9] Its role often involves acting as a high-boiling point solvent, a reducing agent, or a stabilizer during the nanoparticle formation process.

Experimental Protocol: Synthesis of Magnetic Microspheres

This protocol describes the preparation of iron-based magnetic microspheres using 1,2-Dodecanediol, adapted from a cited method.[9]

Materials:

• Benzyl (B1604629) ether (20 mL)

• Acetylacetone (B45752) iron (2 mmol)

• 1,2-Dodecanediol (10 mmol)

• Oleic acid (10 mmol)

• Oleamine (2 mmol)

• Three-neck flask and reflux condenser

• Heating mantle with stirrer

• Argon gas supply

Procedure:

• Mixing Reagents:

  • In a three-neck flask, sequentially add 20 mL of benzyl ether, 2 mmol of acetylacetone iron, 10 mmol of 1,2-Dodecanediol, 10 mmol of oleic acid, and 2 mmol of oleamine.

• Inert Atmosphere and Dissolution:

  • Stir the mixture under a continuous flow of argon gas until all reactants are completely dissolved.

• Staged Heating:

  • Heat the mixture to 120°C and maintain this temperature for 1 hour.

  • Increase the temperature to 200°C and maintain for an additional 1 hour.

• Reflux and Nanoparticle Formation:

  • Finally, heat the reaction mixture to approximately 280°C and reflux for 2 hours.

  • The reaction is complete when the solution color changes from dark brown to black, indicating the formation of magnetic nanoparticles.

• Purification:

  • After cooling to room temperature, add ethanol (B145695) to precipitate the nanoparticles.

  • Separate the nanoparticles using a magnet and discard the supernatant.

  • Wash the nanoparticles multiple times with ethanol and redisperse them in a nonpolar solvent like hexane.

Visualization: Nanoparticle Synthesis Workflow

Workflow for the synthesis of magnetic microspheres.

Drug Delivery and Formulation

In pharmaceutical research, 1,2-Dodecanediol is investigated as an excipient in drug formulations, particularly for topical and transdermal delivery.[10][11] Its amphiphilic nature allows it to function as a penetration enhancer, reversibly decreasing the barrier resistance of the skin's stratum corneum to facilitate drug absorption.[12]

Mechanism as a Penetration Enhancer

Penetration enhancers improve transdermal drug delivery by interacting with the components of the stratum corneum.[12] The primary mechanism involves the disruption of the highly ordered intercellular lipid matrix. 1,2-Dodecanediol, with its long alkyl chain and polar head group, can insert itself into the lipid bilayers, increasing their fluidity and creating defects or pores. This transient disruption allows drug molecules to partition more easily into and diffuse through the skin barrier.

Experimental Protocol: In Vitro Skin Permeation Study (Franz Diffusion Cell)

This protocol provides a general methodology for evaluating the penetration-enhancing effect of 1,2-Dodecanediol on a model drug.

Materials:

• Franz diffusion cells

• Excised skin (e.g., rat, porcine, or human cadaver skin)

• Model drug formulation (with and without 1,2-Dodecanediol)

• Phosphate-buffered saline (PBS) as the receptor medium

• Stirring bars and a multi-channel magnetic stirrer with heating

• HPLC or other analytical method for drug quantification

Procedure:

• Skin Preparation:

  • Excise full-thickness skin and remove subcutaneous fat.

  • Cut the skin into sections large enough to be mounted on the Franz diffusion cells.

• Cell Assembly:

  • Mount the skin section between the donor and receptor chambers of the Franz cell, with the stratum corneum facing the donor chamber.

  • Fill the receptor chamber with pre-warmed (37°C) PBS, ensuring no air bubbles are trapped beneath the skin. Place a small magnetic stir bar in the receptor chamber.

• Equilibration:

  • Place the assembled cells in a heated stirring block and allow the skin to equilibrate for 30-60 minutes.

• Application of Formulation:

  • Apply a precise amount of the test formulation (containing the model drug and 1,2-Dodecanediol) and the control formulation (drug only) to the surface of the skin in the donor chamber.

• Sampling:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot from the receptor chamber through the sampling port.

  • Immediately replace the withdrawn volume with fresh, pre-warmed PBS to maintain sink conditions.

• Sample Analysis:

  • Analyze the collected samples to determine the concentration of the model drug using a validated analytical method like HPLC.

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area over time.

  • Plot this data to determine the steady-state flux (Jss) and the permeability coefficient (Kp).

  • Calculate the enhancement ratio (ER) by dividing the flux of the drug with the enhancer by the flux of the drug without the enhancer.

Visualization: Mechanism of Penetration Enhancement

Mechanism of 1,2-Dodecanediol as a skin penetration enhancer.

Role in Chemical Synthesis

Beyond the specific applications above, 1,2-Dodecanediol is a versatile building block in fine chemical synthesis.[13] Its two hydroxyl groups offer reactive sites for various chemical transformations. It is used in the preparation of more complex molecules such as lipophilic diamines and amino alcohols, which have been investigated for their antitubercular activity. It can also undergo esterification to create diesters used as surfactants or lubricants, and etherification or oxidation to produce other specialty chemicals.[13]

References

• 1. CAS 1119-87-5: 1,2-Dodecanediol | CymitQuimica [cymitquimica.com]
• 2. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. Antibacterial Activity of the Mixed Systems Containing 1,2-Dodecanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Page loading... [guidechem.com]
• 10. chemimpex.com [chemimpex.com]
• 11. benchchem.com [benchchem.com]
• 12. Penetration enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. nbinno.com [nbinno.com]

Synthesis of 1,2-Dodecanediol from Dodecene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for converting dodecene to 1,2-dodecanediol, a valuable vicinal diol in various industrial and research applications. This document details the core chemical principles, provides explicit experimental protocols for key methodologies, presents quantitative data for comparative analysis, and visualizes the synthetic pathways and workflows.

Introduction

1,2-Dodecanediol (also known as lauryl glycol) is a 12-carbon vicinal diol with applications as a surfactant, emulsifier, and moisturizing agent in personal care products. Its antimicrobial properties also make it a useful component in disinfectants and preservatives. In the realm of drug development and fine chemical synthesis, its two hydroxyl groups provide reactive handles for the construction of more complex molecules. The primary and most direct synthetic precursor for 1,2-dodecanediol is 1-dodecene (B91753), an inexpensive and readily available terminal alkene. This guide will focus on the two predominant methods for this transformation: the direct dihydroxylation of the alkene and a two-step epoxidation-hydrolysis sequence.

Synthetic Methodologies

The conversion of dodecene to 1,2-dodecanediol is fundamentally an oxidation reaction that introduces two hydroxyl groups across the double bond. The stereochemical outcome of this addition is a critical consideration in the choice of synthetic method.

Direct Dihydroxylation of 1-Dodecene

Direct dihydroxylation methods are highly efficient for producing vicinal diols from alkenes. These reactions typically employ high-oxidation-state transition metals, most notably osmium, to achieve a syn-dihydroxylation, where both hydroxyl groups are added to the same face of the double bond.

• Upjohn Dihydroxylation: This method utilizes a catalytic amount of osmium tetroxide (OsO₄) with a stoichiometric amount of a co-oxidant, such as N-methylmorpholine N-oxide (NMO), to regenerate the osmium catalyst.[1][2] This approach avoids the need for stoichiometric quantities of the highly toxic and expensive osmium tetroxide.[1][2] The reaction is generally reliable and provides good yields of the cis-diol.[1]

• Sharpless Asymmetric Dihydroxylation: A significant advancement in dihydroxylation, this method allows for the enantioselective synthesis of diols from prochiral olefins.[3] It employs a catalytic amount of osmium tetroxide in the presence of a chiral quinine (B1679958) ligand.[3] Commercially available reagent mixtures, known as AD-mix-α and AD-mix-β, contain the osmium catalyst, the chiral ligand ((DHQ)₂PHAL and (DHQD)₂PHAL respectively), a co-oxidant (potassium ferricyanide), and a base (potassium carbonate), simplifying the experimental procedure.[4]

Epoxidation of 1-Dodecene followed by Hydrolysis

This two-step approach first involves the epoxidation of the alkene to form an oxirane (epoxide) ring, followed by acid-catalyzed ring-opening to yield the diol. This sequence results in an anti-dihydroxylation, where the two hydroxyl groups are on opposite faces of the original double bond.

• Epoxidation: 1-Dodecene can be epoxidized using a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA). The peroxyacid transfers an oxygen atom to the double bond in a concerted mechanism.

• Hydrolysis: The resulting 1,2-epoxydodecane (B1583528) can then be hydrolyzed under acidic conditions (e.g., with dilute sulfuric acid or formic acid followed by saponification) to open the epoxide ring and form 1,2-dodecanediol.[5]

Experimental Protocols

Protocol 1: Sharpless Asymmetric Dihydroxylation of 1-Dodecene

This protocol is adapted from the general procedure for Sharpless Asymmetric Dihydroxylation using AD-mix-β to yield (R)-1,2-dodecanediol.

Materials:

• 1-Dodecene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Sodium sulfite (B76179) (Na₂SO₃)

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, prepare a 1:1 mixture of tert-butanol and water (50 mL each for 10 mmol of alkene). To this solvent mixture, add AD-mix-β (1.4 g per 1 mmol of 1-dodecene). Stir the mixture vigorously at room temperature until two clear phases form. The lower aqueous phase will be a bright yellow.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Substrate Addition: Add 1-dodecene (1.0 mmol) to the vigorously stirred, cooled mixture.

• Reaction Monitoring: Continue to stir the reaction vigorously at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 6-24 hours.[4]

• Quenching: Once the reaction is complete, add solid sodium sulfite (1.5 g per 1 mmol of alkene) to the reaction mixture at 0 °C and stir for one hour while allowing the mixture to warm to room temperature.[4]

• Extraction: Add ethyl acetate (50 mL) and transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (3 x 20 mL).[4]

• Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.[4] Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude diol by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 1,2-dodecanediol.[4]

Protocol 2: Epoxidation of 1-Dodecene with m-CPBA and Subsequent Hydrolysis

This is a general two-step procedure for the anti-dihydroxylation of 1-dodecene.

Step A: Epoxidation of 1-Dodecene

Materials:

• 1-Dodecene

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-dodecene (1.0 eq) in dichloromethane.

• Addition of m-CPBA: Cool the solution in an ice bath and add m-CPBA (1.1 eq) portion-wise over 15 minutes.

• Reaction: Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding saturated aqueous sodium sulfite solution to destroy excess peroxide. Wash the organic layer with saturated aqueous sodium bicarbonate solution to remove meta-chlorobenzoic acid, followed by water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 1,2-epoxydodecane, which can be used in the next step without further purification.

Step B: Acid-Catalyzed Hydrolysis of 1,2-Epoxydodecane

Materials:

• Crude 1,2-epoxydodecane from Step A

• Acetone (B3395972) (or THF) and water mixture (e.g., 10:1)

• Concentrated sulfuric acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve the crude 1,2-epoxydodecane in a mixture of acetone and water.

• Acidification: Add a catalytic amount of concentrated sulfuric acid to the solution.

• Reaction: Stir the mixture at room temperature and monitor the disappearance of the epoxide by TLC.

• Neutralization: Once the reaction is complete, neutralize the acid by adding saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Extraction: Extract the product with ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude 1,2-dodecanediol by flash column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Synthetic Methods for 1,2-Dodecanediol from Dodecene

Parameter	Sharpless Asymmetric Dihydroxylation	Epoxidation with m-CPBA / Hydrolysis
Reagents	1-Dodecene, AD-mix-β, t-BuOH/H₂O, Na₂SO₃	1. 1-Dodecene, m-CPBA, CH₂Cl₂ 2. H₂SO₄ (cat.), Acetone/H₂O
Stereochemistry	syn-dihydroxylation	anti-dihydroxylation
Enantioselectivity	High (with chiral ligand)	Racemic product
Typical Yield	Good to excellent	Generally good
Reaction Time	6 - 24 hours	Epoxidation: a few hours; Hydrolysis: a few hours
Key Advantages	High enantioselectivity, one-pot procedure	Uses less expensive reagents, avoids heavy metals
Key Disadvantages	Uses expensive and toxic osmium catalyst	Two-step process, produces waste from m-CPBA

Table 2: Physicochemical and Spectroscopic Data for 1,2-Dodecanediol

Property	Value
Molecular Formula	C₁₂H₂₆O₂[6]
Molecular Weight	202.33 g/mol [6]
Appearance	White solid
CAS Number	1119-87-5
¹H NMR (CDCl₃, ppm)	δ ~3.65 (m, 1H, -CH(OH)-), ~3.55 (dd, 1H, -CH₂OH), ~3.35 (dd, 1H, -CH₂OH), ~1.2-1.5 (m, 20H, -(CH₂)₁₀-), ~0.88 (t, 3H, -CH₃)
¹³C NMR (CDCl₃, ppm)	δ ~72.5 (-CH(OH)-), ~66.5 (-CH₂OH), ~33.5, ~31.9, ~29.6, ~29.3, ~25.8, ~22.7, ~14.1

Note: NMR chemical shifts are approximate and may vary depending on the solvent and instrument. The provided NMR data is a representative spectrum.[6][7][8][9]

Mandatory Visualization

Chemical Reaction Pathways

Caption: Synthetic routes to 1,2-dodecanediol from 1-dodecene.

Experimental Workflow for Dihydroxylation

Caption: General experimental workflow for the synthesis of 1,2-dodecanediol.

Conclusion

The synthesis of 1,2-dodecanediol from dodecene can be effectively achieved through two primary routes: direct dihydroxylation and a two-step epoxidation-hydrolysis sequence. The choice of method depends on the desired stereochemical outcome, cost considerations, and the availability of specialized reagents and equipment. The Sharpless asymmetric dihydroxylation is the method of choice for producing enantiomerically pure 1,2-dodecanediol, which is often a requirement in pharmaceutical and fine chemical synthesis. For applications where a racemic mixture is acceptable, the Upjohn dihydroxylation or the epoxidation-hydrolysis route offer reliable and high-yielding alternatives. The detailed protocols and data presented in this guide serve as a valuable resource for researchers and professionals in the field, enabling the efficient and informed synthesis of 1,2-dodecanediol.

References

• 1. Dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. Upjohn dihydroxylation - Wikipedia [en.wikipedia.org]
• 3. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. dev.spectrabase.com [dev.spectrabase.com]
• 9. 1,2-Dodecanediol(1119-87-5) 1H NMR [m.chemicalbook.com]

A Researcher's Guide to 1,2-Dodecanediol Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,2-dodecanediol in organic solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on the foundational principles of solubility, outlines detailed experimental protocols for its determination, and offers a framework for researchers to generate and interpret their own solubility data.

Introduction to 1,2-Dodecanediol and its Solubility

1,2-Dodecanediol is a long-chain aliphatic diol with a 12-carbon backbone and hydroxyl groups on adjacent carbons (C1 and C2). This molecular structure imparts both hydrophilic and lipophilic characteristics, making its solubility behavior complex and highly dependent on the properties of the solvent. The two hydroxyl groups can participate in hydrogen bonding, suggesting potential solubility in polar solvents. However, the long, nonpolar dodecane (B42187) chain contributes to its hydrophobic nature, favoring solubility in nonpolar organic solvents. In practice, 1,2-dodecanediol is reported to have low solubility in many organic solvents.[1]

Understanding the solubility of 1,2-dodecanediol is critical for a variety of applications, including:

• Pharmaceutical Formulations: As a potential excipient, its solubility impacts drug delivery, bioavailability, and the stability of formulations.

• Cosmetics and Personal Care: Used as a moisturizing and antimicrobial agent, its solubility affects product texture, efficacy, and formulation with other ingredients.[1]

• Chemical Synthesis: Its solubility is a key parameter for its use as a reactant or intermediate in the production of other chemicals.[1]

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone for predicting solubility.[2] This means that substances with similar polarities are more likely to be miscible.[2]

• Polar Solvents: Solvents with high dielectric constants and the ability to form hydrogen bonds (e.g., methanol, ethanol, water) are considered polar. The hydroxyl groups of 1,2-dodecanediol can interact with these solvents through hydrogen bonding. However, the long hydrocarbon tail can limit this solubility. Shorter-chain diols are generally more soluble in polar solvents than their longer-chain counterparts.[3]

• Nonpolar Solvents: Solvents with low dielectric constants and no capacity for hydrogen bonding (e.g., hexane, toluene) are nonpolar. The dodecane chain of 1,2-dodecanediol will interact favorably with these solvents through van der Waals forces.

• Aprotic Polar Solvents: Solvents like acetone (B3395972) and ethyl acetate (B1210297) have intermediate polarity and can act as hydrogen bond acceptors but not donors. The solubility of 1,2-dodecanediol in these solvents will depend on the balance between the polar and nonpolar interactions.

For comparison, the isomer 1,12-dodecanediol is reported to be soluble in alcohol and warm ether, but insoluble in water and petroleum ether.[4][5][6] This suggests that while the hydroxyl groups contribute to solubility in polar protic solvents, the long alkyl chain dominates its behavior in highly polar (water) and nonpolar (petroleum ether) environments.

Quantitative Solubility Data

Table 1: Experimentally Determined Solubility of 1,2-Dodecanediol in Various Organic Solvents

Solvent	Solvent Polarity Index	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)	Method of Analysis
Methanol	6.6
Ethanol	5.2
Isopropanol	4.3
Acetone	5.1
Ethyl Acetate	4.4
Toluene	2.4
Hexane	0.1
Dichloromethane	3.1
Dimethyl Sulfoxide (DMSO)	7.2
N,N-Dimethylformamide (DMF)	6.4

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The most common and reliable method for determining the equilibrium solubility of a solid in a liquid is the isothermal shake-flask method.[7] This analytical method involves creating a saturated solution and then measuring the concentration of the solute.

Materials and Equipment

• 1,2-Dodecanediol (high purity)

• Selected organic solvents (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance

• Vials with screw caps

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for concentration measurement (e.g., HPLC, GC, UV-Vis spectrophotometer)

Procedure

• Preparation: Add an excess amount of 1,2-dodecanediol to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Solvent Addition: Accurately add a known volume or mass of the desired organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in the thermostatically controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to 72 hours. It is advisable to determine the optimal equilibration time by taking measurements at different time points until the solute concentration in the supernatant remains constant.

• Phase Separation: Once equilibrium is reached, allow the vials to stand undisturbed at the experimental temperature for a sufficient time to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately filter the sample through a syringe filter to remove any undissolved solid particles. This step must be performed quickly to avoid temperature changes that could cause precipitation.

• Dilution: Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration within the analytical instrument's linear range.

• Analysis: Analyze the diluted solution using a pre-validated analytical method (e.g., HPLC, GC) to determine the concentration of 1,2-dodecanediol.

• Calculation: Calculate the solubility from the measured concentration and the dilution factor. Express the solubility in appropriate units, such as g/100 mL or mol/L.

Workflow for Experimental Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of 1,2-dodecanediol solubility.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Khan Academy [khanacademy.org]
• 3. Diols | Research Starters | EBSCO Research [ebsco.com]
• 4. 1,12-Dodecanediol, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. 1,12-Dodecanediol | 5675-51-4 [chemicalbook.com]
• 6. 5675-51-4 CAS MSDS (1,12-Dodecanediol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. researchgate.net [researchgate.net]

Spectroscopic Data of 1,2-Dodecanediol: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for 1,2-Dodecanediol. It is intended for researchers, scientists, and drug development professionals who utilize this compound in their work. This document details the characteristic spectral signatures of 1,2-Dodecanediol and outlines the experimental protocols for acquiring such data.

Data Presentation

The following tables summarize the key quantitative data from the 1H NMR, 13C NMR, and IR spectra of 1,2-Dodecanediol. This information is critical for compound identification, purity assessment, and structural elucidation.

Table 1: 1H NMR Spectroscopic Data for 1,2-Dodecanediol in CDCl3

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.68	m	1H	H-2
~3.62	dd	1H	H-1a
~3.43	dd	1H	H-1b
~1.26-1.50	m	18H	H-3 to H-11
~0.88	t	3H	H-12

Note: The exact chemical shifts and coupling constants may vary slightly depending on the specific experimental conditions.

Table 2: 13C NMR Spectroscopic Data for 1,2-Dodecanediol in CDCl3[1]

Chemical Shift (δ) ppm	Assignment
~72.5	C-2
~66.9	C-1
~33.5	C-3
~31.9	C-10
~29.6	C-4 to C-9
~25.9	C-11
~22.7	C-12
~14.1	C-13

Note: The assignments are based on typical chemical shifts for aliphatic diols.

Table 3: IR Spectroscopic Data for 1,2-Dodecanediol[1]

Wavenumber (cm-1)	Intensity	Assignment
~3350	Strong, Broad	O-H stretch (hydrogen-bonded)
~2920	Strong	C-H stretch (asymmetric, CH2)
~2850	Strong	C-H stretch (symmetric, CH2)
~1465	Medium	C-H bend (scissoring, CH2)
~1060	Strong	C-O stretch (secondary alcohol)
~1030	Strong	C-O stretch (primary alcohol)

Note: The IR data is typically acquired using an Attenuated Total Reflectance (ATR) accessory.

Experimental Protocols

The following are detailed methodologies for acquiring the NMR and IR spectra of 1,2-Dodecanediol.

1H and 13C NMR Spectroscopy

1. Sample Preparation:

• Weigh approximately 10-20 mg of 1,2-Dodecanediol into a clean, dry vial.

• Add approximately 0.7 mL of deuterated chloroform (B151607) (CDCl3) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Vortex the mixture until the sample is fully dissolved.

• Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.

2. Instrumentation and Data Acquisition:

• The spectra are acquired on a 400 MHz (or higher) NMR spectrometer.

• 1H NMR:

  • A standard single-pulse experiment is used.

  • The spectral width is set to approximately 12 ppm, centered around 6 ppm.

  • A relaxation delay of 1-2 seconds is employed.

  • Typically, 16 to 32 scans are acquired to ensure a good signal-to-noise ratio.

• 13C NMR:

  • A proton-decoupled pulse sequence is used to simplify the spectrum.

  • The spectral width is set to approximately 220 ppm.

  • A longer relaxation delay of 5-10 seconds is used to ensure accurate integration of all carbon signals.

  • A significantly larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of the 13C isotope.

3. Data Processing:

• The acquired Free Induction Decay (FID) is Fourier transformed.

• The spectra are phase-corrected and baseline-corrected.

• The chemical shifts are referenced to the TMS signal at 0.00 ppm for 1H NMR and the residual CDCl3 signal at 77.16 ppm for 13C NMR.

Infrared (IR) Spectroscopy

1. Sample Preparation:

• As 1,2-Dodecanediol is a solid at room temperature, the spectrum is conveniently acquired using an Attenuated Total Reflectance (ATR) accessory.

• A small amount of the solid sample is placed directly onto the ATR crystal.

• The pressure arm is lowered to ensure good contact between the sample and the crystal.

2. Instrumentation and Data Acquisition:

• A Fourier-Transform Infrared (FTIR) spectrometer is used for analysis.

• A background spectrum of the clean, empty ATR crystal is recorded first.

• The sample spectrum is then acquired over a range of 4000 to 400 cm-1.

• To improve the signal-to-noise ratio, 16 to 32 scans are typically co-added.

3. Data Processing:

• The final spectrum is presented as transmittance or absorbance versus wavenumber (cm-1).

• The background spectrum is automatically subtracted from the sample spectrum.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of 1,2-Dodecanediol.

Caption: Workflow for Spectroscopic Analysis of 1,2-Dodecanediol.

The Antimicrobial Properties of 1,2-Dodecanediol: A Technical Guide for Researchers

Introduction

1,2-Dodecanediol, a vicinal diol with the chemical formula C12H26O2, is a multifunctional ingredient utilized across the cosmetic, pharmaceutical, and industrial sectors.[1] Beyond its established roles as a humectant, emollient, and solvent, 1,2-dodecanediol has garnered significant attention for its potent antimicrobial properties.[1][2] This technical guide provides an in-depth overview of the antimicrobial characteristics of 1,2-dodecanediol, tailored for researchers, scientists, and drug development professionals. The document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying mechanisms and workflows.

Core Antimicrobial Attributes

1,2-Dodecanediol exhibits a broad spectrum of antimicrobial activity, demonstrating efficacy against various bacteria and fungi.[3][4] Its primary mechanism of action is the disruption of microbial cell membranes, leading to increased permeability and subsequent cell death. This activity is influenced by its molecular structure, which combines a hydrophilic diol head with a lipophilic dodecyl tail, facilitating its interaction with and integration into the lipid bilayers of microbial cell membranes.

Quantitative Antimicrobial Efficacy

The antimicrobial potency of 1,2-dodecanediol is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism. The following tables summarize the reported MIC values for 1,2-dodecanediol against various microorganisms.

Table 1: Minimum Inhibitory Concentration (MIC) of 1,2-Dodecanediol against Gram-Positive Bacteria

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	ATCC 6538P	4000	[5]
Staphylococcus epidermidis	ATCC 12228	3200	[5]

Table 2: Minimum Inhibitory Concentration (MIC) of 1,2-Alkanediols against Various Microorganisms

Microorganism	1,2-Alkanediol (Carbon Chain Length)	MIC (%)	Reference
Staphylococcus aureus	C8 (Octanediol)	0.5
Escherichia coli	C8 (Octanediol)	1.0
Pseudomonas aeruginosa	C8 (Octanediol)	>2.0
Candida albicans	C8 (Octanediol)	0.25
Aspergillus niger	C8 (Octanediol)	0.5

Mechanism of Action: Cell Membrane Disruption

The primary antimicrobial mechanism of 1,2-dodecanediol is the perturbation and disruption of the microbial cell membrane. This process can be visualized as a multi-step interaction:

Proposed mechanism of 1,2-dodecanediol antimicrobial action.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the antimicrobial properties of 1,2-dodecanediol.

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[6][7][8][9][10][11][12]

Objective: To determine the lowest concentration of 1,2-dodecanediol that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Sterile cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Microbial inoculum standardized to 0.5 McFarland turbidity

• 1,2-Dodecanediol stock solution

• Sterile diluent (e.g., DMSO, if necessary, to dissolve 1,2-dodecanediol)

• Positive control (microorganism in broth without 1,2-dodecanediol)

• Negative control (broth only)

• Microplate reader

Procedure:

• Prepare serial two-fold dilutions of 1,2-dodecanediol in the appropriate broth directly in the 96-well plate. The final volume in each well should be 100 µL.

• Prepare the microbial inoculum by suspending colonies from a fresh agar (B569324) plate in sterile saline to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL for bacteria.

• Dilute the standardized inoculum in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Add 100 µL of the diluted inoculum to each well containing the 1,2-dodecanediol dilutions and the positive control well. The final volume in each test well will be 200 µL.

• Incubate the plates at the appropriate temperature (e.g., 35-37°C for most bacteria) for 16-24 hours.

• Determine the MIC by visual inspection for the lowest concentration of 1,2-dodecanediol that shows no turbidity (visible growth). The MIC can also be determined by measuring the optical density (OD) at 600 nm using a microplate reader.

Workflow for MIC determination by broth microdilution.

Time-Kill Kinetics Assay

This assay provides information on the rate at which an antimicrobial agent kills a microbial population.[5][13][14]

Objective: To assess the bactericidal or bacteriostatic activity of 1,2-dodecanediol over time.

Materials:

• Flasks or tubes with the appropriate broth

• Standardized microbial inoculum

• 1,2-Dodecanediol at various concentrations (e.g., 1x, 2x, 4x MIC)

• Growth control (no 1,2-dodecanediol)

• Sterile saline for dilutions

• Agar plates for colony counting

• Incubator

Procedure:

• Prepare flasks containing broth with the desired concentrations of 1,2-dodecanediol and a growth control flask.

• Inoculate each flask with the standardized microbial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubate the flasks at the appropriate temperature with shaking.

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each flask.

• Perform serial dilutions of the aliquots in sterile saline.

• Plate the dilutions onto agar plates and incubate for 18-24 hours.

• Count the colonies on the plates to determine the number of viable cells (CFU/mL) at each time point.

• Plot log10 CFU/mL versus time to generate time-kill curves. A ≥3-log10 reduction in CFU/mL is typically considered bactericidal.

Workflow for the time-kill kinetics assay.

Checkerboard Synergy Assay

This method is used to evaluate the interaction between two antimicrobial agents.[1][3][15][16]

Objective: To determine if 1,2-dodecanediol acts synergistically, additively, indifferently, or antagonistically with another antimicrobial agent.

Materials:

• 96-well microtiter plates

• Two antimicrobial agents (1,2-dodecanediol and another compound)

• Standardized microbial inoculum

• Appropriate broth

Procedure:

• In a 96-well plate, prepare serial dilutions of 1,2-dodecanediol along the x-axis and the second antimicrobial agent along the y-axis.

• This creates a matrix of wells with varying concentrations of both agents, alone and in combination.

• Inoculate all wells with a standardized microbial suspension as described in the MIC protocol.

• Include appropriate controls for each agent alone and a growth control.

• Incubate the plate under appropriate conditions.

• After incubation, determine the MIC of each agent alone and in combination.

• Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination showing no growth using the following formula: FICI = FIC of Agent A + FIC of Agent B Where FIC of Agent A = (MIC of Agent A in combination) / (MIC of Agent A alone)

• Interpret the results based on the FICI value:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4

  • Antagonism: FICI > 4

Conclusion

1,2-Dodecanediol is a promising antimicrobial agent with a primary mechanism of action involving the disruption of microbial cell membranes. The provided quantitative data and detailed experimental protocols offer a solid foundation for researchers and drug development professionals to further investigate and harness the antimicrobial potential of this versatile compound. Future research should focus on expanding the spectrum of activity data, elucidating more detailed mechanistic insights, and evaluating its efficacy in more complex systems such as biofilms.

References

• 1. Influence of sub-inhibitory concentrations of antimicrobials on micrococcal nuclease and biofilm formation in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New selective agent for isolation of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ors.org [ors.org]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]
• 6. 5-Dodecanolide interferes with biofilm formation and reduces the virulence of Methicillin-resistant Staphylococcus aureus (MRSA) through up regulation of agr system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Quorum-Sensing Molecules Farnesol/Homoserine Lactone and Dodecanol Operate via Distinct Modes of Action in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Estimation of Minimum Biofilm Eradication Concentration (MBEC) on In Vivo Biofilm on Orthopedic Implants in a Rodent Femoral Infection Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Testing Conditions for Determination of Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Aspergillus spp.: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The In Vitro Potential of 1-(1H-indol-3-yl) Derivatives against Candida spp. and Aspergillus niger as Tyrosinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Highly Effective Biocides against Pseudomonas aeruginosa Reveal New Mechanistic Insights Across Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Antibacterial Activity of the Mixed Systems Containing 1,2-Dodecanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ASTM E2799: Minimum Biofilm Eradication Concentration (MBEC) Assay® Method - Innovotech [innovotech.ca]

1,2-Dodecanediol: A Technical Guide to its Surfactant and Emulsifying Properties for Researchers and Drug Development Professionals

Introduction

1,2-Dodecanediol, also known as lauryl glycol, is a versatile 1,2-alkanediol that has garnered significant interest in the pharmaceutical and cosmetic industries. Its unique molecular structure, featuring a 12-carbon hydrophobic tail and a hydrophilic diol head, imparts amphiphilic properties that make it an effective surfactant and emulsifier.[1][2] Beyond its surface-active properties, 1,2-dodecanediol is also recognized for its role as a skin penetration enhancer and its antimicrobial capabilities.[3][4] This technical guide provides an in-depth overview of 1,2-dodecanediol's function as a surfactant and emulsifier, complete with physicochemical data, experimental protocols, and mechanistic insights relevant to researchers, scientists, and drug development professionals.

Physicochemical Properties

1,2-Dodecanediol is a white solid at room temperature with the chemical formula C₁₂H₂₆O₂ and a molecular weight of 202.33 g/mol .[5] Its structure, consisting of a long alkyl chain and two adjacent hydroxyl groups, is key to its surface-active behavior.

Property	Value	Reference
Molecular Formula	C₁₂H₂₆O₂	[5][6]
Molecular Weight	202.33 g/mol	[5][6]
CAS Number	1119-87-5	[6]
Appearance	White solid
Melting Point	56-60 °C
logPoct/wat (Octanol/Water Partition Coefficient)	2.870 (Crippen Calculated)	[7]
Water Solubility (log10WS in mol/l)	-3.48 (Crippen Calculated)	[7]

1,2-Dodecanediol as a Surfactant

As a surfactant, 1,2-dodecanediol reduces the surface tension of a liquid or the interfacial tension between two liquids or between a liquid and a solid. This property is fundamental to its role in various formulations.

Mechanism of Action

The amphiphilic nature of 1,2-dodecanediol drives its molecules to interfaces, such as the air-water or oil-water interface. The hydrophobic dodecyl chain orients away from the aqueous phase, while the hydrophilic diol head remains in contact with it. This molecular arrangement disrupts the cohesive energy at the surface, leading to a reduction in surface tension.

Critical Micelle Concentration (CMC)

Experimental Protocol for Determining Critical Micelle Concentration (CMC)

The CMC of 1,2-dodecanediol can be determined using various methods, including surface tension measurements and conductivity measurements.

1. Surface Tension Method

• Principle: The surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it plateaus. The CMC is identified as the point of inflection on a plot of surface tension versus the logarithm of the surfactant concentration.[8]

• Apparatus: Tensiometer (using Du Noüy ring or Wilhelmy plate method).

• Procedure:

  • Prepare a series of aqueous solutions of 1,2-dodecanediol of varying concentrations.

  • Measure the surface tension of each solution using a calibrated tensiometer.

  • Plot the surface tension as a function of the logarithm of the 1,2-dodecanediol concentration.

  • The concentration at which the surface tension plot shows a sharp break and becomes constant is the CMC.[1][4]

2. Conductivity Method

• Principle: For ionic surfactants, there is a distinct change in the slope of the conductivity versus concentration plot at the CMC. While 1,2-dodecanediol is non-ionic, this method can sometimes be adapted or used with an ionic marker. A more direct method for non-ionic surfactants is preferred.[9][10]

• Apparatus: Conductivity meter.

• Procedure:

  • Prepare a series of aqueous solutions of the surfactant.

  • Measure the specific conductance of each solution.

  • Plot the specific conductance against the surfactant concentration.

  • The CMC is determined from the intersection of the two linear portions of the plot.[10]

Workflow for CMC Determination.

1,2-Dodecanediol as an Emulsifier

An emulsifier is a substance that stabilizes an emulsion, which is a mixture of two or more immiscible liquids. 1,2-Dodecanediol is utilized to form and stabilize oil-in-water (O/W) and water-in-oil (W/O) emulsions.

Mechanism of Emulsification

1,2-Dodecanediol molecules adsorb at the oil-water interface, forming a protective film around the dispersed droplets. This film acts as a barrier, preventing the droplets from coalescing. The hydrophobic tail extends into the oil phase, and the hydrophilic head into the aqueous phase, reducing the interfacial tension and facilitating the dispersion of one liquid within the other.

Hydrophilic-Lipophilic Balance (HLB)

The Hydrophilic-Lipophilic Balance (HLB) number is an indicator of a surfactant's preference for water or oil. While a specific experimentally determined HLB value for 1,2-dodecanediol is not readily found in scientific literature, it can be estimated based on its chemical structure. Given its significant hydrophobic chain, it is likely to have a lower to mid-range HLB value, making it suitable for a variety of emulsion types. For non-ionic surfactants, the HLB can be calculated using Griffin's method if the molecule contains ethylene (B1197577) oxide groups, which is not the case for 1,2-dodecanediol. Other calculation methods based on group contributions could be employed for an estimation.

Experimental Protocol for Evaluating Emulsion Stability

The ability of 1,2-dodecanediol to stabilize an emulsion can be assessed by monitoring the physical stability of the emulsion over time.

1. Emulsion Preparation

• Procedure:

  • Prepare the oil and aqueous phases separately. 1,2-Dodecanediol can be incorporated into either phase depending on the desired emulsion type and formulation.

  • Gradually add the dispersed phase to the continuous phase while applying high shear using a homogenizer or sonicator.

  • Continue homogenization for a set period to achieve a uniform droplet size.

2. Stability Assessment

• Macroscopic Observation: Visually inspect the emulsion for signs of instability such as creaming, sedimentation, flocculation, or coalescence over a defined period at controlled temperature.

• Droplet Size Analysis:

  • Apparatus: Dynamic Light Scattering (DLS) instrument.

  • Procedure: Measure the mean droplet size and polydispersity index (PDI) of the emulsion at different time points. An increase in droplet size over time indicates instability (coalescence).[11][12][13]

• Zeta Potential Measurement:

  • Apparatus: Zeta potential analyzer.

  • Procedure: For O/W emulsions, measure the zeta potential of the oil droplets. A high absolute zeta potential (typically > ±30 mV) indicates good stability due to electrostatic repulsion between droplets.[13]

• Accelerated Stability Testing (Centrifugation):

  • Procedure: Centrifuge the emulsion at a specific speed for a set duration. The separation of phases indicates the emulsion's stability under stress.[14]

Workflow for Emulsion Stability Evaluation.

Additional Applications in Drug Development

Beyond its primary role as a surfactant and emulsifier, 1,2-dodecanediol offers additional benefits in pharmaceutical formulations.

Skin Penetration Enhancement

1,2-Dodecanediol has been shown to enhance the percutaneous absorption of active pharmaceutical ingredients (APIs).

• Mechanism of Action: The prevailing theory is that 1,2-dodecanediol integrates into the stratum corneum, the outermost layer of the skin.[15] This disrupts the highly organized lipid bilayer structure, increasing its fluidity and creating pathways for drug molecules to permeate more easily.[16][17] It is not believed to act via a specific signaling pathway but rather through this direct physicochemical interaction with the skin's lipid barrier.

Mechanism of Skin Penetration Enhancement.

Antimicrobial Activity

1,2-Dodecanediol exhibits broad-spectrum antimicrobial activity, which allows it to function as a preservative in formulations, reducing the need for traditional preservatives that may have undesirable side effects.

• Mechanism of Action: Similar to its effect on the stratum corneum, the antimicrobial action of 1,2-dodecanediol is attributed to its ability to disrupt the cell membranes of microorganisms.[18][19] The hydrophobic tail of the molecule intercalates into the lipid bilayer of the microbial cell membrane, leading to a loss of integrity, increased permeability, and ultimately, cell death. This is a non-specific, physicochemical mechanism rather than an interaction with a specific signaling pathway.

Antimicrobial Mechanism of Action.

Conclusion

1,2-Dodecanediol is a multifunctional ingredient with significant utility in pharmaceutical and cosmetic formulations. Its amphiphilic nature makes it an effective surfactant and emulsifier, capable of reducing surface tension and stabilizing complex multiphase systems. While specific quantitative data such as CMC and HLB values are not extensively reported in public literature, the provided experimental protocols offer a robust framework for their determination. Furthermore, its ability to enhance skin penetration and provide antimicrobial preservation adds considerable value, making it a compelling choice for formulators seeking to develop stable, effective, and self-preserving drug delivery systems. Future research should focus on generating and publishing comprehensive quantitative data on the surfactant properties of 1,2-dodecanediol to further aid in formulation design and optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Antibacterial Activity of the Mixed Systems Containing 1,2-Dodecanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. 1,2-Dodecanediol (CAS 1119-87-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. journals.stmjournals.com [journals.stmjournals.com]
• 9. The Additive Influence of Propane-1,2-Diol on SDS Micellar Structure and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.uni-potsdam.de [chem.uni-potsdam.de]
• 11. entegris.com [entegris.com]
• 12. Domain and droplet sizes in emulsions stabilized by colloidal particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. covalentmetrology.com [covalentmetrology.com]
• 14. researchgate.net [researchgate.net]
• 15. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration [ouci.dntb.gov.ua]
• 16. researchgate.net [researchgate.net]
• 17. Mechanisms of the Drug Penetration Enhancer Propylene Glycol Interacting with Skin Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Deciphering the Mechanism of Action of the Antimicrobial Peptide BP100 - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Chirality and Enantiomers of 1,2-Dodecanediol

Executive Summary: This technical guide provides a comprehensive overview of the stereochemical properties of 1,2-dodecanediol, a 12-carbon vicinal diol. It details the distinct physicochemical properties of its racemic form and its individual (R) and (S) enantiomers. This document furnishes detailed experimental protocols for the synthesis of the racemate, the enantioselective synthesis of the individual enantiomers via Sharpless Asymmetric Dihydroxylation, and their separation through enzyme-catalyzed kinetic resolution. Furthermore, it explores the known biological activities of 1,2-dodecanediol and discusses the fundamental principles of stereoselectivity in biological systems, a critical consideration for researchers in drug development and life sciences.

Introduction to Chirality in 1,2-Dodecanediol

1,2-Dodecanediol (also known as lauryl glycol) is a diol with the chemical formula C12H26O2.[1] Its structure consists of a twelve-carbon chain with hydroxyl groups on the first and second carbon atoms.[2] The second carbon atom (C2) is bonded to four different groups: a hydrogen atom, a hydroxyl group (-OH), a hydroxymethyl group (-CH2OH), and a decyl group (-(CH2)9CH3). This makes the C2 carbon a stereocenter, rendering the molecule chiral.

Due to this single chiral center, 1,2-dodecanediol exists as a pair of enantiomers: (R)-1,2-dodecanediol and (S)-1,2-dodecanediol. Enantiomers are non-superimposable mirror images of each other that possess identical physical properties such as melting point, boiling point, and solubility in achiral solvents.[3] However, they differ in their interaction with plane-polarized light, rotating it in equal but opposite directions.[3][4] This property is known as optical activity. The dextrorotatory (+) enantiomer rotates light to the right (clockwise), while the levorotatory (-) enantiomer rotates it to the left (counter-clockwise).[3] This distinction is crucial in biological systems, where molecular recognition is highly stereospecific.[5][6]

References

• 1. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-ドデカンジオール 90% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Optical rotation - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. uomus.edu.iq [uomus.edu.iq]

Thermal Stability of 1,2-Dodecanediol: A Technical Guide for Researchers and Drug Development Professionals

Disclaimer: Publicly available experimental data on the specific thermal decomposition of 1,2-Dodecanediol is limited. This guide provides a comprehensive overview based on the compound's known physical properties, data from analogous long-chain diols and related organic molecules, and established principles of thermal analysis. The thermal stability data presented herein is a scientifically informed estimation and should be confirmed by dedicated experimental analysis.

Introduction to 1,2-Dodecanediol and its Thermal Stability

1,2-Dodecanediol is a versatile organic compound with a 12-carbon chain and hydroxyl groups at the 1 and 2 positions. Its amphiphilic nature makes it a valuable ingredient in a wide range of applications, including as a solvent, emollient, and antimicrobial agent in cosmetics, personal care products, and pharmaceutical formulations. For researchers, scientists, and drug development professionals, a thorough understanding of the thermal stability of 1,2-Dodecanediol is crucial for ensuring product quality, safety, and shelf-life, particularly for formulations that undergo heat treatment during manufacturing or are stored at elevated temperatures.

Thermal stability refers to the ability of a substance to resist chemical decomposition at elevated temperatures. The thermal decomposition of an organic molecule like 1,2-Dodecanediol is a complex process that can involve dehydration, oxidation, and cleavage of carbon-carbon bonds, leading to the formation of various degradation products. This guide provides an in-depth analysis of the expected thermal behavior of 1,2-Dodecanediol, detailed experimental protocols for its assessment, and a discussion of its likely decomposition pathways.

Physicochemical and Estimated Thermal Properties

The known physicochemical properties of 1,2-Dodecanediol are summarized below. The thermal stability parameters are estimated based on data from analogous long-chain diols and esters.

Property	Value	Reference
Molecular Formula	C₁₂H₂₆O₂
Molecular Weight	202.34 g/mol
Melting Point	58-62 °C
Boiling Point	288 °C at 760 mmHg
Appearance	White to off-white solid
Solubility	Soluble in alcohols, glycols, and water
Estimated Onset of Decomposition (TGA, in N₂)	~ 200 - 250 °C	Analogous Data
Estimated 50% Weight Loss Temperature (TGA, in N₂)	~ 250 - 300 °C	Analogous Data

Experimental Protocols for Thermal Stability Assessment

The thermal stability of 1,2-Dodecanediol can be rigorously evaluated using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the onset of decomposition, the temperature of maximum decomposition rate, and the amount of residual mass.[1][2]

Objective: To determine the thermal decomposition profile of 1,2-Dodecanediol.

Instrumentation: A calibrated thermogravimetric analyzer.

Sample Preparation:

• Accurately weigh 5-10 mg of 1,2-Dodecanediol into a TGA crucible (e.g., alumina (B75360) or platinum).

• Ensure the sample is evenly distributed at the bottom of the crucible.

TGA Protocol:

• Place the sample crucible and an empty reference crucible into the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.[3]

• Equilibrate the sample at a starting temperature of 30 °C.

• Heat the sample from 30 °C to a final temperature of 600 °C at a constant heating rate of 10 °C/min.[3]

• Record the mass loss as a function of temperature.

Data Analysis:

• Determine the onset temperature of decomposition (Tonset), where significant mass loss begins.

• Identify the temperature of maximum decomposition rate from the derivative of the TGA curve (DTG curve).

• Calculate the percentage of residual mass at the final temperature.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, providing information on thermal transitions such as melting, crystallization, and decomposition.[4][5]

Objective: To determine the melting point and identify any exothermic or endothermic events associated with the decomposition of 1,2-Dodecanediol.

Instrumentation: A calibrated differential scanning calorimeter.

Sample Preparation:

• Accurately weigh 3-7 mg of 1,2-Dodecanediol into a hermetically sealed aluminum DSC pan.

• Prepare an empty, hermetically sealed aluminum pan to serve as a reference.[6]

DSC Protocol (Heat-Cool-Heat):

• Place the sample and reference pans into the DSC cell.

• Equilibrate the sample at 0 °C.

• First Heating Scan: Heat the sample from 0 °C to a temperature just below the estimated onset of decomposition (e.g., 180 °C) at a heating rate of 10 °C/min. This scan will provide information on the melting point and any other thermal events in this range.

• Cooling Scan: Cool the sample to 0 °C at a controlled rate of 10 °C/min to observe any crystallization behavior.

• Second Heating Scan: Heat the sample again from 0 °C to a higher temperature (e.g., 350 °C) at 10 °C/min to observe the decomposition exotherm.

Data Analysis:

• Determine the melting point (Tm) from the peak of the endothermic transition in the first heating scan.

• Identify the onset temperature and peak temperature of any exothermic events in the second heating scan, which would indicate thermal decomposition.

• Calculate the enthalpy change (ΔH) associated with melting and decomposition by integrating the area under the respective peaks.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the standard workflow for thermal stability analysis and the logical relationship between the molecular structure of a diol and its thermal properties.

Workflow for Thermal Stability Analysis

Predicted Thermal Decomposition Pathways

The thermal decomposition of long-chain alcohols and alkanes typically proceeds through free-radical mechanisms, primarily involving dehydration and C-C bond scission.[7][8][9] For 1,2-Dodecanediol, the following degradation pathways are plausible:

• Dehydration: The initial step is likely the elimination of water molecules from the vicinal diol to form an enol, which would quickly tautomerize to a ketone (dodecan-2-one). A second dehydration could lead to the formation of unsaturated aldehydes or ketones.

• C-C Bond Cleavage: At higher temperatures, the carbon-carbon bonds in the long alkyl chain will begin to break, leading to the formation of a complex mixture of smaller volatile products, including shorter-chain alkanes, alkenes, aldehydes, and ketones.[10] The presence of the hydroxyl groups can influence the fragmentation pattern.

The following diagram illustrates a simplified, hypothetical decomposition pathway for 1,2-Dodecanediol.

Hypothetical Decomposition Pathway

Conclusion

References

• 1. particletechlabs.com [particletechlabs.com]
• 2. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 3. benchchem.com [benchchem.com]
• 4. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 5. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Notes on Pyrolysis of Hydrocarbons Alkanes [unacademy.com]
• 10. organic chemistry - Products formed upon pyrolysis of alkanes - Chemistry Stack Exchange [chemistry.stackexchange.com]

Biotransformation Routes to 1,2-Dodecanediol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol, a vicinal diol, is a valuable chemical intermediate with applications in cosmetics, pharmaceuticals, and as a precursor for polymer synthesis. Traditional chemical synthesis routes often involve harsh reaction conditions and the use of hazardous reagents. Biotransformation, utilizing whole-cell biocatalysts or isolated enzymes, offers a more sustainable and selective alternative. This technical guide provides a comprehensive overview of the primary biocatalytic strategies for the synthesis of 1,2-dodecanediol, focusing on the enzymatic pathways, experimental protocols, and quantitative data available in the current scientific literature. The predominant and most feasible biocatalytic route involves a two-step process commencing with the epoxidation of 1-dodecene (B91753), followed by the enzymatic hydrolysis of the resulting 1,2-epoxydodecane (B1583528).

Core Biotransformation Pathways

The biotransformation of a C12 substrate to 1,2-dodecanediol primarily proceeds through the oxidation of 1-dodecene. Direct dihydroxylation of dodecane (B42187) to a vicinal diol is not a commonly reported or efficient pathway. The two key enzymatic steps are:

• Epoxidation of 1-Dodecene: This reaction is catalyzed by monooxygenases, which introduce a single oxygen atom across the double bond of 1-dodecene to form 1,2-epoxydodecane.

• Hydrolysis of 1,2-Epoxydodecane: The epoxide ring is subsequently opened by an epoxide hydrolase through the addition of a water molecule, yielding 1,2-dodecanediol.

Enzymes Involved

Several classes of enzymes have been identified as capable of catalyzing these reactions:

• Monooxygenases for Epoxidation:

  • Cytochrome P450 Monooxygenases (CYPs): Specifically, the CYP153A family, known for terminal alkane hydroxylation, also exhibits promiscuous activity towards terminal alkenes, catalyzing their epoxidation[1].

  • Alkane Monooxygenase (AlkB): This non-heme diiron enzyme, involved in the initial step of alkane degradation, can also catalyze the epoxidation of terminal alkenes[2].

  • Styrene (B11656) Monooxygenases (SMOs): These enzymes are highly efficient in the enantioselective epoxidation of styrene and have been shown to have activity on a broader range of alkenes, including both conjugated and unconjugated ones[3][4].

  • Unspecific Peroxygenases (UPOs): These fungal enzymes can catalyze the epoxidation of long-chain terminal alkenes, including 1-dodecene, using hydrogen peroxide as the oxidant[5][6].

• Epoxide Hydrolases (EHs) for Hydrolysis:

  • Microbial epoxide hydrolases from various sources, including yeasts of the genera Rhodotorula and Rhodosporidium, as well as bacteria like Rhodococcus erythropolis, are capable of hydrolyzing aliphatic epoxides to their corresponding diols[7][8][9][10][11].

Quantitative Data on Biotransformation

Quantitative data for the complete biotransformation of 1-dodecene to 1,2-dodecanediol in a single whole-cell system is limited in the reviewed literature. However, data for the individual steps in different systems can be summarized to provide an indication of the potential efficiency of this route.

Table 1: Enzymatic Epoxidation of 1-Dodecene and Related Alkenes

Enzyme Class	Specific Enzyme/Organism	Substrate	Product	Conversion/Yield	Reference
Unspecific Peroxygenase (UPO)	Coprinopsis cinerea (rCciUPO)	1-Dodecene	1,2-Epoxydodecane & other oxidized products	High substrate turnover	[5][6]
Unspecific Peroxygenase (UPO)	Marasmius rotula (MroUPO)	1-Dodecene	1,2-Epoxydodecane	High selectivity for epoxidation	[5][6]
Styrene Monooxygenase (SMO)	Pseudomonas putida CA-3 evolved variants	Styrene	(S)-Styrene oxide	65% yield	[12][13]
Styrene Monooxygenase (SMO)	Pseudomonas putida CA-3 evolved variants	Indene	(1S,2R)-Indene oxide	90% yield	[12][13]

Table 2: Enzymatic Hydrolysis of 1,2-Epoxydodecane and Analogues

Enzyme Class	Specific Enzyme/Organism	Substrate	Product	Conversion/Yield	Enantiomeric Excess (ee)	Reference
Epoxide Hydrolase	Rhodosporidium toruloides	rac-1,2-Epoxyoctane	(R)-1,2-Octanediol	-	-	[14]
Epoxide Hydrolase	Rhodococcus erythropolis DCL14	Limonene-1,2-epoxide (B132270)	Limonene-1,2-diol	-	-	[9][10]
Epoxide Hydrolase	Solanum lycopersicum (engineered)	rac-1,2-Epoxyoctane	(R)-1,2-Octanediol	95.6% yield	94.7% ee

Experimental Protocols

Detailed experimental protocols for the complete whole-cell biotransformation of 1-dodecene to 1,2-dodecanediol are not explicitly available in a single source. Therefore, the following protocols are constructed based on established methods for the individual enzymatic steps and for whole-cell biotransformations of similar substrates.

Protocol 1: Whole-Cell Epoxidation of 1-Dodecene

This protocol is adapted from methods used for whole-cell biocatalysis with recombinant E. coli expressing monooxygenases.

1. Strain and Pre-culture Preparation:

• Use an E. coli strain (e.g., BL21(DE3)) harboring a plasmid with the gene for the desired monooxygenase (e.g., a CYP153A family member or a styrene monooxygenase).
• Inoculate a single colony into 5 mL of Luria-Bertani (LB) medium containing the appropriate antibiotic.
• Incubate overnight at 37°C with shaking (200 rpm).

2. Main Culture and Induction:

• Inoculate 100 mL of Terrific Broth (TB) medium (in a 500 mL flask) with the overnight pre-culture to an initial OD₆₀₀ of 0.1.
• Incubate at 37°C with shaking (200 rpm) until the OD₆₀₀ reaches 0.6-0.8.
• Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.
• Reduce the temperature to 20-25°C and continue to incubate for 16-20 hours to allow for proper protein folding.

3. Whole-Cell Biotransformation:

• Harvest the cells by centrifugation (4000 x g, 15 min, 4°C).
• Wash the cell pellet with a suitable buffer (e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.4).
• Resuspend the cells in the same buffer to a desired cell density (e.g., OD₆₀₀ of 10-50).
• Add a co-solvent (e.g., 1-5% v/v DMSO or ethanol) to improve substrate solubility.
• Add 1-dodecene to the cell suspension to a final concentration of 1-10 mM.
• If using a CYP enzyme system that requires a redox partner, ensure the co-expression of the necessary ferredoxin and ferredoxin reductase. For whole-cell systems, cofactor regeneration is typically handled by the cell's metabolism; addition of glucose (e.g., 1% w/v) can support this.
• Incubate the reaction mixture at 30°C with shaking for 24-48 hours.

4. Product Extraction and Analysis:

• Extract the product from the reaction mixture by adding an equal volume of an organic solvent (e.g., ethyl acetate).
• Vortex vigorously and centrifuge to separate the phases.
• Collect the organic phase and dry it over anhydrous sodium sulfate.
• Analyze the extract by gas chromatography-mass spectrometry (GC-MS) to identify and quantify 1,2-epoxydodecane.

Protocol 2: Whole-Cell Hydrolysis of 1,2-Epoxydodecane

This protocol is based on methods for using microbial cells containing epoxide hydrolases.

1. Cultivation of Microorganism:

• Cultivate a microorganism known to possess epoxide hydrolase activity (e.g., Rhodococcus erythropolis) in a suitable growth medium.
• Harvest the cells in the late exponential or early stationary phase by centrifugation.
• Wash the cells with a buffer (e.g., 100 mM Tris-SO₄, pH 8.0).

2. Biotransformation:

• Resuspend the cells in the same buffer to a desired wet cell weight concentration (e.g., 10-50 g/L).
• Add 1,2-epoxydodecane (potentially dissolved in a minimal amount of a water-miscible co-solvent) to the cell suspension.
• Incubate the reaction at a suitable temperature (e.g., 30°C) with shaking.
• Monitor the progress of the reaction by taking samples at regular intervals.

3. Product Extraction and Analysis:

• Extract the product, 1,2-dodecanediol, from the reaction mixture using an organic solvent such as ethyl acetate.
• Analyze the organic extract by GC-MS or HPLC to determine the concentration of 1,2-dodecanediol.

Diagrams of Biotransformation Pathways and Workflows

Two-Step Enzymatic Pathway to 1,2-Dodecanediol

References

• 1. mdpi.com [mdpi.com]
• 2. Investigation of the prevalence and catalytic activity of rubredoxin-fused alkane monooxygenases (AlkBs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Styrene monooxygenase from Pseudomonas sp LQ26 catalyzes the asymmetric epoxidation of both conjugated and unconjugated alkenes----Chinese Academy of Sciences [english.cas.cn]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Enzymatic Epoxidation of Long-Chain Terminal Alkenes by Fungal Peroxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. The Rhodococcus erythropolis DCL14 limonene-1,2-epoxide hydrolase gene encodes an enzyme belonging to a novel class of epoxide hydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Limonene-1,2-Epoxide Hydrolase from Rhodococcus erythropolis DCL14 Belongs to a Novel Class of Epoxide Hydrolases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Limonene-1,2-epoxide hydrolase from Rhodococcus erythropolis DCL14 belongs to a novel class of epoxide hydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Structure of Rhodococcus erythropolis limonene-1,2-epoxide hydrolase reveals a novel active site | SLU publication database (SLUpub) [publications.slu.se]
• 12. In vitro evolution of styrene monooxygenase from Pseudomonas putida CA-3 for improved epoxide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Safe Laboratory Handling of 1,2-Dodecanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 1,2-Dodecanediol in a laboratory setting. Adherence to these guidelines is crucial for ensuring a safe research environment and minimizing potential risks.

Chemical and Physical Properties

1,2-Dodecanediol is a diol with the molecular formula C12H26O2.[1][2] It is commonly used in cosmetics as a moisturizing and skin conditioning agent, and also possesses antimicrobial properties.[1] Understanding its physical and chemical properties is fundamental to its safe handling.

Property	Value	Source
Molecular Formula	C12H26O2	[1][2][3]
Molecular Weight	202.33 g/mol	[1][2][3]
CAS Number	1119-87-5	[1][2]
Appearance	White to almost white solid, powder, or crystalline form.[1][4] Colorless to pale yellow liquid.[1]	[1][4]
Melting Point	56-60 °C	[3][4]
Boiling Point	280.32°C (rough estimate)	[4]
Solubility	Soluble in water.	[1]
pKa	14.46 ± 0.20 (Predicted)	[1][4]

Hazard Identification and GHS Classification

While not classified as hazardous under GHS in many reports, 1,2-Dodecanediol can cause serious eye irritation.[2] It may also cause mild skin irritation.[1]

Hazard Statement	GHS Classification	Precautionary Statements
H319: Causes serious eye irritation	Eye Irritation (Category 2A)	P264, P280, P305+P351+P338, P337+P313

A significant portion of reports (15.9%) indicate that this chemical does not meet GHS hazard criteria.[2] However, due to the potential for eye irritation, appropriate precautions should always be taken.

Toxicology Data

Detailed toxicological studies on 1,2-Dodecanediol are not extensively available in the provided search results. The primary reported health effect is irritation. To the best of current knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated.[5] It is not classified as a carcinogen by IARC.[5]

Endpoint	Result
Acute Toxicity	No information available.[6]
Skin Corrosion/Irritation	May cause mild skin irritation.[1]
Serious Eye Damage/Irritation	Causes serious eye irritation.[2]
Respiratory or Skin Sensitization	No information available.[6]
Germ Cell Mutagenicity	No information available.[6]
Carcinogenicity	No component is identified as a probable, possible, or confirmed human carcinogen by IARC.[5]
Reproductive Toxicity	No information available.[6]
STOT-Single Exposure	No information available.[6]
STOT-Repeated Exposure	No information available.[6]

Experimental Protocols and Handling Procedures

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure.

Figure 1: Personal Protective Equipment Workflow.

Safe Handling Workflow

Adherence to a standardized handling procedure minimizes the risk of exposure and accidents.

Figure 2: Safe Handling Workflow for 1,2-Dodecanediol.

Storage Requirements

Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Storage Condition	Requirement
Container	Keep containers tightly closed.[5][7][8]
Location	Store in a dry, cool, and well-ventilated place.[5][7][8]
Incompatibilities	Keep away from strong oxidizing agents, acid chlorides, acid anhydrides, chloroformates, and reducing agents.[8][9]
Storage Class	11 - Combustible Solids.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[7]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if symptoms occur.[7]
Inhalation	Remove to fresh air. Get medical attention if symptoms occur. If not breathing, give artificial respiration.[7]
Ingestion	Do NOT induce vomiting. Get medical attention.[7]

Spill and Leak Response

A clear and logical procedure should be followed in the event of a spill.

Figure 3: Spill and Leak Response Plan.

Fire-Fighting Measures

Aspect	Guideline
Suitable Extinguishing Media	Water spray, carbon dioxide (CO2), dry chemical, alcohol-resistant foam.[5][7]
Specific Hazards	Thermal decomposition can lead to the release of irritating gases and vapors.[7]
Protective Equipment	Wear self-contained breathing apparatus (SCBA) and full protective gear.[5][7]

Disposal Considerations

Dispose of 1,2-Dodecanediol and its containers in accordance with local, state, and federal regulations.[10] Do not release into the environment.[7] Offer surplus and non-recyclable solutions to a licensed disposal company.[8]

Conclusion

While 1,2-Dodecanediol is not classified as a highly hazardous substance, it poses a risk of serious eye irritation and potential skin irritation.[1][2] By implementing the comprehensive safety and handling procedures outlined in this guide, researchers, scientists, and drug development professionals can significantly mitigate these risks and ensure a safe laboratory environment. A thorough understanding of the substance's properties, adherence to PPE requirements, and preparedness for emergency situations are paramount.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. 1,2-Dodecanediol CAS#: 1119-87-5 [m.chemicalbook.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. watson-int.com [watson-int.com]
• 9. fishersci.com [fishersci.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1,2-Dodecanediol in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol is a versatile excipient with a growing presence in the formulation of advanced drug delivery systems, particularly in the realm of nanoparticle technology. Its unique combination of properties, including its role as a solvent, co-surfactant, stabilizer, and penetration enhancer, makes it a valuable component in the synthesis of various nanoparticles, especially lipid-based systems like Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs). These application notes provide a comprehensive overview of the utility of 1,2-dodecanediol in nanoparticle synthesis, complete with detailed experimental protocols and data presentation to guide researchers in their formulation development.

Applications of 1,2-Dodecanediol in Nanoparticle Synthesis

1,2-Dodecanediol offers several advantages in the formulation of nanoparticles, primarily for topical and transdermal drug delivery. Its multifaceted roles contribute to the overall stability, efficacy, and safety of the final nanoformulation.

• Co-surfactant and Stabilizer: In emulsion-based synthesis methods, 1,2-dodecanediol can act as a co-surfactant, working in synergy with the primary surfactant to reduce interfacial tension between the lipid and aqueous phases. This leads to the formation of smaller, more stable nanoparticles. Its amphiphilic nature allows it to orient at the oil-water interface, preventing particle aggregation and enhancing the long-term stability of the nanoparticle dispersion.

• Penetration Enhancer: For topical and transdermal applications, 1,2-dodecanediol is known to act as a skin penetration enhancer. When incorporated into nanoparticles, it can facilitate the transport of the encapsulated active pharmaceutical ingredient (API) through the stratum corneum, the primary barrier of the skin. This enhanced penetration can lead to improved therapeutic outcomes for a variety of dermatological conditions.

• Solvent for APIs: 1,2-Dodecanediol can serve as a solvent for poorly water-soluble drugs, increasing their loading capacity within the lipid matrix of the nanoparticles. By dissolving the API in the lipid phase containing 1,2-dodecanediol prior to emulsification, a higher and more uniform drug encapsulation can be achieved.

• Antimicrobial Properties: 1,2-Dodecanediol also possesses inherent antimicrobial properties, which can contribute to the self-preservation of the nanoparticle formulation, reducing the need for additional preservatives that may cause skin irritation.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of Nanostructured Lipid Carriers (NLCs) incorporating 1,2-dodecanediol. These protocols are based on the widely used hot homogenization technique.

Protocol 1: Preparation of Drug-Loaded NLCs with 1,2-Dodecanediol

Objective: To synthesize drug-loaded NLCs for topical delivery, utilizing 1,2-dodecanediol as a co-surfactant and penetration enhancer.

Materials:

• Solid Lipid: Compritol® 888 ATO (Glyceryl behenate)

• Liquid Lipid: Oleic Acid

• Active Pharmaceutical Ingredient (API): e.g., Ketoprofen (a model anti-inflammatory drug)

• Surfactant: Tween® 80 (Polysorbate 80)

• Co-surfactant/Penetration Enhancer: 1,2-Dodecanediol

• Aqueous Phase: Purified water

Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax)

• High-pressure homogenizer

• Water bath

• Magnetic stirrer with heating plate

• Beakers and other standard laboratory glassware

Procedure:

• Preparation of the Lipid Phase:

  • Accurately weigh the solid lipid (e.g., 5.0 g Compritol® 888 ATO) and liquid lipid (e.g., 2.0 g Oleic Acid) and place them in a beaker.

  • Heat the beaker in a water bath to approximately 5-10°C above the melting point of the solid lipid (around 75-80°C) until a clear, homogenous lipid melt is obtained.

  • Add the API (e.g., 0.5 g Ketoprofen) and 1,2-dodecanediol (e.g., 1.0 g) to the molten lipid phase.

  • Stir the mixture using a magnetic stirrer until the API and 1,2-dodecanediol are completely dissolved.

• Preparation of the Aqueous Phase:

  • In a separate beaker, weigh the surfactant (e.g., 2.5 g Tween® 80) and add it to purified water (e.g., 88.0 mL).

  • Heat the aqueous phase to the same temperature as the lipid phase (75-80°C) under continuous stirring.

• Formation of the Pre-emulsion:

  • Slowly add the hot aqueous phase to the hot lipid phase while continuously stirring with a high-shear homogenizer at a moderate speed (e.g., 8000 rpm) for 5-10 minutes. This will form a coarse oil-in-water (o/w) pre-emulsion.

• High-Pressure Homogenization:

  • Immediately subject the hot pre-emulsion to high-pressure homogenization.

  • Homogenize the emulsion at a high pressure (e.g., 500 bar) for a specified number of cycles (e.g., 3-5 cycles). The temperature should be maintained above the melting point of the solid lipid throughout this process.

• Cooling and Nanoparticle Formation:

  • Cool the resulting nanoemulsion to room temperature under gentle stirring. The lipid will recrystallize, forming the solid matrix of the NLCs.

• Characterization:

  • Characterize the NLC dispersion for particle size, polydispersity index (PDI), zeta potential, drug entrapment efficiency, and drug loading.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of NLCs formulated with and without 1,2-dodecanediol. The data presented here is representative and will vary depending on the specific formulation parameters.

Table 1: Physicochemical Properties of NLC Formulations

Formulation Code	1,2-Dodecanediol Conc. (% w/w)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
NLC-Control	0	180 ± 5.2	0.25 ± 0.02	-25.3 ± 1.8
NLC-DD1	1	165 ± 4.8	0.21 ± 0.01	-28.1 ± 2.1
NLC-DD2	2	152 ± 3.9	0.18 ± 0.02	-30.5 ± 1.5

Table 2: Drug Entrapment and Loading in NLC Formulations

Formulation Code	Entrapment Efficiency (%)	Drug Loading (%)
NLC-Control	85.2 ± 3.1	4.1 ± 0.2
NLC-DD1	88.9 ± 2.5	4.3 ± 0.1
NLC-DD2	91.5 ± 2.8	4.5 ± 0.2

Visualizations

The following diagrams illustrate the experimental workflow for NLC synthesis and the proposed structure of an NLC incorporating 1,2-dodecanediol.

Caption: Experimental workflow for the synthesis of NLCs using the hot homogenization method.

Caption: Proposed structure of an NLC with 1,2-dodecanediol at the lipid-water interface.

Application Notes and Protocols for 1,2-Dodecanediol as a Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol, a long-chain vicinal diol, is emerging as a versatile and sustainable solvent for a variety of organic reactions. Its unique physical and chemical properties, including a high boiling point, low vapor pressure, and the presence of hydroxyl groups capable of hydrogen bonding, make it an attractive alternative to conventional volatile organic solvents. This document provides detailed application notes and experimental protocols for the use of 1,2-dodecanediol as a reaction medium, with a focus on its role in facilitating organic transformations and the synthesis of nanomaterials.

Physicochemical Properties of 1,2-Dodecanediol

Understanding the physical and chemical properties of 1,2-dodecanediol is crucial for its effective application as a solvent. Key properties are summarized in the table below.

Property	Value	Reference
CAS Number	1119-87-5	[1][2]
Molecular Formula	C₁₂H₂₆O₂	[1][3]
Molecular Weight	202.33 g/mol	[2][3]
Appearance	White solid	[1]
Melting Point	56-60 °C	[2]
Boiling Point	189 °C at 12 mmHg	[4]
Solubility	Soluble in alcohol and warm ether; Insoluble in water and petroleum ether.[4]	[1][4]
pKa	14.46 ± 0.20 (Predicted)	[1]

Applications in Organic Synthesis

While the use of 1,2-dodecanediol as a primary solvent for a broad range of named organic reactions is still an area of active research, its utility has been demonstrated in specific applications, particularly in high-temperature reactions and in the synthesis of nanomaterials where it can also act as a reactant or stabilizing agent.

Dehydration of Vicinal Diols

1,2-Dodecanediol can serve as a reactant in deoxydehydration (DODH) reactions to produce alkenes. Although in this case it is a substrate rather than a solvent, the reaction conditions highlight its stability at elevated temperatures.

Reaction Scheme:

A study on the conversion of tetradecane-1,2-diol to tetradec-1-ene using a decacarbonyldirhenium(0) catalyst was performed under aerobic conditions, indicating the robustness of such diols in certain catalytic systems.[5]

Synthesis of Lipophilic Diamines and Amino Alcohols

1,2-Dodecanediol has been utilized in the preparation of lipophilic diamines and amino alcohols, which are valuable intermediates in medicinal chemistry.[2]

Application in Nanoparticle Synthesis

A significant application of 1,2-dodecanediol is in the synthesis of metal and metal oxide nanoparticles, where it can function as a high-boiling solvent, a reducing agent, and a capping agent. Its high boiling point allows for the necessary high temperatures for nanoparticle formation and crystallization.

Protocol: Synthesis of Fe(II), Co(II), and Ni(II) Ferrite (B1171679) Nanoparticles

This protocol describes a general method for the synthesis of ferrite nanoparticles using 1,2-dodecanediol as a solvent and reactant.[2]

Materials:

• Metal(II) acetylacetonate (B107027) (e.g., Fe(acac)₂, Co(acac)₂, Ni(acac)₂)

• 1,2-Dodecanediol

• Oleic acid

• Oleylamine (B85491)

• Benzyl (B1604629) ether (as a co-solvent)

Experimental Protocol:

• In a three-necked flask equipped with a condenser, thermometer, and magnetic stirrer, combine the metal(II) acetylacetonate, 1,2-dodecanediol, oleic acid, and oleylamine in benzyl ether.

• Heat the mixture to 120 °C under a nitrogen atmosphere and maintain for 1 hour.

• Increase the temperature to 200 °C and hold for another hour.

• Finally, raise the temperature to reflux (approximately 280-300 °C) and maintain for 2 hours.

• Cool the reaction mixture to room temperature.

• Add ethanol (B145695) to precipitate the nanoparticles.

• Centrifuge the mixture to collect the nanoparticles and wash several times with ethanol.

• Redisperse the nanoparticles in a nonpolar solvent like hexane.

Quantitative Data for Nanoparticle Synthesis:

Nanoparticle Type	Size Range (nm)	Reference
Fe(II), Co(II), Ni(II) Ferrites	9-25	[2]

Logical Workflow for Utilizing 1,2-Dodecanediol as a Solvent

The following diagram illustrates a general workflow for assessing and utilizing 1,2-dodecanediol as a solvent for a given organic reaction.

Caption: General workflow for using 1,2-dodecanediol as a solvent.

Signaling Pathway Analogy for Solvent Action

The role of a solvent in a chemical reaction can be analogized to a signaling pathway, where the solvent mediates the interaction between reactants.

Caption: 1,2-Dodecanediol's role as a reaction mediator.

Conclusion

1,2-Dodecanediol presents a promising alternative to conventional solvents, particularly for high-temperature applications and nanoparticle synthesis. Its biodegradability and low toxicity align with the principles of green chemistry. Further research into its application as a solvent for a wider range of organic transformations is warranted and is expected to expand its utility in both academic and industrial research, including in the critical area of drug development.

References

• 1. Page loading... [guidechem.com]
• 2. 1,2-Dodecanediol 90 1119-87-5 [sigmaaldrich.com]
• 3. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,12-Dodecanediol, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. researchgate.net [researchgate.net]

Application Notes: Formulation of Topical Creams with 1,2-Dodecanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol (CAS No. 1119-87-5) is a versatile, multifunctional ingredient increasingly utilized in the formulation of topical dermatological and cosmetic products. Its unique chemical structure, featuring a 12-carbon alkyl chain with two adjacent hydroxyl groups, imparts a range of desirable properties. Beyond its function as a moisturizing and skin-conditioning agent, 1,2-Dodecanediol serves as a co-emulsifier, viscosity modulator, and antimicrobial potentiator.[1] Crucially, it is also recognized as an effective skin penetration enhancer, which can improve the bioavailability of active pharmaceutical ingredients (APIs) at the target site.[2][3]

These application notes provide a comprehensive guide to incorporating 1,2-Dodecanediol into topical cream formulations, complete with detailed experimental protocols for characterization and performance testing.

Formulation Considerations

1,2-Dodecanediol is a waxy solid at room temperature with a melting point of approximately 56-60°C. It is soluble in oils and glycols but has low solubility in water. These properties dictate its incorporation into cream formulations, which are typically oil-in-water (O/W) or water-in-oil (W/O) emulsions.

• In Oil-in-Water (O/W) Emulsions: 1,2-Dodecanediol should be incorporated into the oil phase. The oil phase, containing the emulsifiers, lipids, and 1,2-Dodecanediol, is heated to approximately 70-75°C to ensure all components are melted and homogenous before being combined with the heated water phase.[4]

• In Water-in-Oil (W/O) Emulsions: As part of the continuous phase, 1,2-Dodecanediol is mixed with the other oil-soluble ingredients and heated. The water phase is then added slowly to the oil phase under continuous homogenization.[5][6]

• Concentration: The typical concentration of 1,2-Dodecanediol in topical formulations can range from 0.5% to 5.0% (w/w), depending on the desired function—from providing moisturizing and antimicrobial benefits at lower concentrations to acting as a significant penetration enhancer at higher concentrations.

Mechanism of Action as a Skin Penetration Enhancer

The primary barrier to topical drug delivery is the stratum corneum (SC), the outermost layer of the skin, which consists of corneocytes embedded in a highly organized lipid matrix. 1,2-Alkanediols, including 1,2-Dodecanediol, enhance penetration primarily by interacting with and disrupting the ordered structure of these intercellular lipids.[2][7]

The mechanism involves the insertion of the alkanediol's long alkyl chain into the lipid lamellae. This intercalation increases the fluidity and creates disorder within the lipid bilayers, reducing the barrier function of the SC and creating pathways for the API to permeate more easily into the deeper layers of the epidermis and dermis.[2][3] Longer-chain alkanediols are particularly effective at causing this disorder.[2]

Data Presentation

Table 1: Physicochemical Properties of 1,2-Dodecanediol

Property	Value
IUPAC Name	Dodecane-1,2-diol
CAS Number	1119-87-5
Molecular Formula	C₁₂H₂₆O₂
Molecular Weight	202.33 g/mol
Appearance	White solid
Melting Point	56-60 °C
Solubility	Soluble in oils, alcohols; low solubility in water

Table 2: Illustrative Effect of 1,2-Alkanediol Chain Length on Skin Penetration of an API*

1,2-Alkanediol (5% w/w)	Carbon Chain Length	Cumulative API Amount in Skin (µg/cm²)	Enhancement Ratio (vs. Control)
Control (No Alkanediol)	-	1.8 ± 0.3	1.0
1,2-Pentanediol	5	4.5 ± 0.7	2.5
1,2-Hexanediol	6	8.2 ± 1.1	4.6
1,2-Octanediol	8	10.1 ± 1.5	5.6

*Data is representative and adapted from studies on various 1,2-alkanediols and APIs to illustrate the general trend.[2][8] The specific enhancement ratio for 1,2-Dodecanediol must be determined experimentally for the API and formulation of interest.

Table 3: Example O/W Cream Formulation and Key Quality Attributes to be Tested

Ingredient	Function	Concentration (% w/w)
Oil Phase
Cetearyl Alcohol	Thickener, Emollient	10.0
Caprylic/Capric Triglyceride	Emollient	8.0
1,2-Dodecanediol	Multifunctional Agent	1.0 - 5.0
Ceteareth-20	Emulsifier	3.0
Water Phase
Deionized Water	Vehicle	q.s. to 100
Glycerin	Humectant	5.0
Cool-Down Phase (<40°C)
Active Pharmaceutical Ingredient (API)	Active	X.X
Phenoxyethanol	Preservative	0.8
Vitamin E (Tocopherol)	Antioxidant	0.5
Parameter to be Measured	Target
Viscosity (cP at 25°C)	20,000 - 50,000
Globule Size (µm)	< 10
pH	4.5 - 6.0
Stability (Freeze-Thaw, 3 cycles)	No phase separation

Visualization of Workflows and Mechanisms

Caption: Experimental workflow for cream formulation and evaluation.

Caption: Mechanism of skin penetration enhancement by 1,2-Dodecanediol.

Experimental Protocols

Protocol 1: Preparation of an O/W Cream (100g Batch)

• Preparation of Oil Phase: a. In a suitable vessel, combine Cetearyl Alcohol (10.0g), Caprylic/Capric Triglyceride (8.0g), 1,2-Dodecanediol (e.g., 2.0g), and Ceteareth-20 (3.0g). b. Heat the oil phase to 70-75°C in a water bath, stirring gently until all components are fully melted and the mixture is uniform.

• Preparation of Water Phase: a. In a separate vessel, combine Deionized Water (71.2g) and Glycerin (5.0g). b. Heat the water phase to 70-75°C in a water bath, stirring until uniform.

• Emulsification: a. Slowly add the heated oil phase to the heated water phase while homogenizing at a moderate speed (e.g., 3000-5000 RPM) using a suitable homogenizer. b. Continue homogenization for 10-15 minutes to form a uniform emulsion.

• Cooling: a. Remove the emulsion from the water bath and allow it to cool while stirring gently with a paddle mixer.

• Addition of Cool-Down Phase: a. When the temperature of the emulsion is below 40°C, add the API, Phenoxyethanol (0.8g), and Vitamin E (0.5g). b. Mix thoroughly until all components are uniformly dispersed.

• Final Homogenization and pH Adjustment: a. Homogenize the cream again for 1-2 minutes at a lower speed to ensure uniformity. b. Check the pH of a 10% dispersion of the cream in deionized water and adjust to the target range (4.5-6.0) using citric acid or sodium hydroxide (B78521) solution, if necessary.

Protocol 2: Viscosity Measurement

• Equipment: Rotational viscometer or rheometer.

• Procedure: a. Equilibrate the cream sample to a controlled temperature (e.g., 25 ± 1°C).[9] b. Select an appropriate spindle/geometry (e.g., cone-plate or parallel-plate for rheometers, specific spindle for viscometers) suitable for the expected viscosity of the cream. c. Place an adequate amount of the cream onto the sample plate, ensuring no air bubbles are trapped. d. Lower the spindle into the sample to the correct measurement position. e. Allow the sample to rest for 1-2 minutes before starting the measurement. f. For a simple viscosity check, measure at a defined rotational speed (e.g., 10 RPM) and record the viscosity in centipoise (cP) after the reading stabilizes (e.g., after 30-60 seconds).[9] g. For a more detailed rheological profile, perform a shear rate ramp (e.g., from 1 s⁻¹ to 100 s⁻¹) to observe shear-thinning behavior.[10]

Protocol 3: Globule Size Analysis

• Equipment: Laser diffraction particle size analyzer or optical microscope with a calibrated imaging system.

• Procedure (Laser Diffraction): a. Prepare a dilute dispersion of the cream in a suitable dispersant (e.g., deionized water) to achieve an appropriate obscuration level as per the instrument's recommendation. b. Analyze the sample dispersion using the laser diffraction instrument. c. Record the particle size distribution, paying attention to the mean globule diameter (e.g., D50) and the span of the distribution. The globule size is a critical attribute that can be affected by manufacturing process parameters like homogenization speed and time.[11]

Protocol 4: Stability Testing

• Freeze-Thaw Cycling: a. Place a sample of the cream in a sealed container. b. Subject the sample to at least three cycles of freezing at a low temperature (e.g., -10°C) for 24 hours, followed by thawing at room temperature (25°C) or an elevated temperature (e.g., 45°C) for 24 hours.[12] c. After each cycle, visually inspect the sample for any signs of instability, such as phase separation (creaming or coalescence), crystal growth, or significant changes in color and odor.

• Centrifugation Test: a. Place a sample of the cream into a centrifuge tube. b. Centrifuge the sample at a high speed (e.g., 3000 RPM) for 30 minutes.[12] c. Inspect the sample for any visible phase separation, which indicates poor emulsion stability.

Protocol 5: In Vitro Permeation Testing (IVPT)

• Equipment: Franz diffusion cells.

• Membrane: Excised human or porcine skin.

• Procedure: a. Thaw frozen skin at room temperature and mount it on the Franz diffusion cell, with the stratum corneum facing the donor compartment and the dermis in contact with the receptor fluid.[13] b. Fill the receptor compartment with a suitable receptor fluid (e.g., phosphate-buffered saline with a solubilizer like Tween 80 to maintain sink conditions) and equilibrate the system to 32°C. c. Apply a finite dose (e.g., 5-10 mg/cm²) of the cream formulation evenly onto the skin surface in the donor compartment. d. At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor fluid for analysis. e. Immediately replace the withdrawn volume with fresh, pre-warmed receptor fluid. f. Analyze the concentration of the API in the collected samples using a validated analytical method (e.g., HPLC). g. At the end of the experiment, dismount the skin, separate the epidermis from the dermis, and extract the API from each layer to determine its distribution within the skin. h. Calculate the steady-state flux (Jss) and the cumulative amount of API permeated over time.

Protocol 6: Quantification of 1,2-Dodecanediol in Cream by GC-MS

• Principle: Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the simultaneous analysis and quantification of 1,2-alkanediols in complex cosmetic matrices.[14]

• Sample Preparation (Liquid-Liquid Extraction): a. Accurately weigh approximately 0.5g of the cream into a centrifuge tube. b. Add a suitable extraction solvent (e.g., dichloromethane (B109758) or ethyl acetate) and an internal standard. c. Vortex vigorously for 5 minutes to extract the 1,2-Dodecanediol from the cream matrix. d. Centrifuge at high speed (e.g., 10,000 RPM) for 15 minutes to separate the solvent layer from the cream excipients. e. Carefully transfer the supernatant (solvent layer) to a clean vial for analysis.

• GC-MS Analysis: a. GC Column: Use a non-polar capillary column (e.g., DB-5ms). b. Injection: Inject 1 µL of the extracted sample into the GC system. c. GC Conditions (Example):

  • Inlet Temperature: 250°C
  • Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.
  • Carrier Gas: Helium. d. MS Conditions:
  • Ionization Mode: Electron Ionization (EI).
  • Acquisition Mode: Scan or Selected Ion Monitoring (SIM) for higher sensitivity and specificity.

• Quantification: a. Prepare a calibration curve using standard solutions of 1,2-Dodecanediol of known concentrations. b. Plot the peak area ratio (analyte/internal standard) against concentration. c. Determine the concentration of 1,2-Dodecanediol in the sample from the calibration curve. The method should be validated for linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ).[14][15]

References

• 1. US8349297B2 - Topical formulations - Google Patents [patents.google.com]
• 2. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration [ouci.dntb.gov.ua]
• 4. formulabotanica.com [formulabotanica.com]
• 5. How to Formulate Water-in-Oil Emulsions | Let's Make Beauty [letsmakebeauty.com]
• 6. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 7. Molecular interactions of plant oil components with stratum corneum lipids correlate with clinical measures of skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modulation of dihydroavenanthramide D release and skin penetration by 1,2-alkanediols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. US20230270735A1 - Topical formulation - Google Patents [patents.google.com]
• 10. Evaluation of Drug Permeation Enhancement by Using In Vitro and Ex Vivo Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Effect of Process Parameters on the Microstructure, Stability, and Sensorial Properties of an Emulsion Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. patents.justia.com [patents.justia.com]
• 14. researchgate.net [researchgate.net]
• 15. impactfactor.org [impactfactor.org]

Application Notes and Protocols: 1,2-Dodecanediol in the Preparation of Magnetic Microspheres for Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the synthesis and application of magnetic microspheres utilizing 1,2-dodecanediol, a long-chain diol that plays a critical role in the formation of magnetic nanoparticles. The thermal decomposition method, employing 1,2-dodecanediol as a reducing agent and stabilizer, allows for the production of uniform magnetic nanoparticles. These nanoparticles can subsequently be encapsulated within a polymeric matrix to form microspheres suitable for targeted drug delivery. This document details the experimental protocols for nanoparticle synthesis, microsphere encapsulation, and drug loading and release. Furthermore, it explores the cellular uptake mechanisms of these microspheres and discusses their potential applications in targeting specific cellular signaling pathways in cancer therapy.

Introduction

Magnetic microspheres are a promising platform for targeted drug delivery, offering the ability to guide therapeutic agents to a specific site within the body using an external magnetic field. This targeted approach can enhance therapeutic efficacy while minimizing systemic side effects. The properties of the magnetic core, typically composed of iron oxide (Fe₃O₄) nanoparticles, are crucial for the performance of the microspheres. The synthesis of these nanoparticles often involves the thermal decomposition of an iron precursor in the presence of surfactants and reducing agents.

1,2-dodecanediol, a long-chain diol, has been identified as a key reagent in this process. It serves as a high-boiling point solvent and a reducing agent, facilitating the formation of monodisperse, crystalline magnetic nanoparticles. The concentration of 1,2-dodecanediol can influence the size, crystallinity, and magnetic properties of the resulting nanoparticles, which in turn affects the characteristics of the final magnetic microspheres.

This document provides detailed protocols for the preparation of magnetic microspheres using 1,2-dodecanediol and discusses their application in drug delivery.

Experimental Protocols

Protocol 1: Synthesis of Fe₃O₄ Magnetic Nanoparticles using 1,2-Dodecanediol

This protocol is adapted from the thermal decomposition method.

Materials:

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃)

• 1,2-dodecanediol

• Oleic acid

• Oleylamine (B85491)

• Biphenyl (B1667301) ether (or other high-boiling point solvent)

• Ethanol (B145695)

• Hexane

• Nitrogen or Argon gas

• Three-necked flask, condenser, heating mantle, magnetic stirrer, thermometer

• Centrifuge

Procedure:

• In a 250 mL three-necked flask, combine Fe(acac)₃ (1.42 g), 1,2-dodecanediol (4.05 g), oleic acid (3.39 g), oleylamine (3.21 g), and biphenyl ether (40 mL).

• Under a continuous flow of nitrogen or argon gas and with vigorous magnetic stirring, heat the mixture to 200°C.

• Maintain the temperature at 200°C for 2 hours for the nucleation of the nanoparticles.

• Increase the temperature to 260°C and reflux for an additional 2 hours to allow for particle growth.

• After the reflux, cool the mixture to room temperature.

• Add 80 mL of absolute ethanol to the black mixture to precipitate the magnetic nanoparticles.

• Separate the black precipitate by centrifugation at 10,000 rpm for 20 minutes.

• To purify the nanoparticles, discard the supernatant and redisperse the precipitate in 10 mL of n-hexane containing 0.1 mL of oleic acid and 0.1 mL of oleylamine.

• Remove any remaining residue by centrifugation at 6,000 rpm for 10 minutes.

• Precipitate the purified magnetic nanoparticles again with ethanol and redisperse them in n-hexane for storage at 4°C.

Protocol 2: Encapsulation of Magnetic Nanoparticles in a Polymeric Matrix

This protocol describes a general method for encapsulating the synthesized magnetic nanoparticles into a biodegradable polymer, such as poly(lactic-co-glycolic acid) (PLGA), to form magnetic microspheres.

Materials:

• Fe₃O₄ nanoparticles in a volatile organic solvent (e.g., dichloromethane)

• Poly(lactic-co-glycolic acid) (PLGA)

• Poly(vinyl alcohol) (PVA) solution (e.g., 1% w/v in water)

• Dichloromethane (DCM)

• Deionized water

• Homogenizer or sonicator

• Magnetic stirrer

• Centrifuge

Procedure:

• Dissolve a specific amount of PLGA in DCM.

• Disperse a calculated amount of the Fe₃O₄ nanoparticles (from Protocol 1) in the PLGA solution.

• Add the therapeutic drug to be encapsulated to this organic phase.

• In a separate beaker, prepare an aqueous solution of PVA.

• Add the organic phase to the aqueous phase while homogenizing or sonicating at high speed to form an oil-in-water (O/W) emulsion.

• Transfer the emulsion to a larger volume of PVA solution and stir for several hours at room temperature to allow for the evaporation of the DCM.

• As the solvent evaporates, the PLGA will precipitate, encapsulating the magnetic nanoparticles and the drug to form solid microspheres.

• Collect the magnetic microspheres by centrifugation.

• Wash the microspheres several times with deionized water to remove residual PVA and uncapsulated drug.

• Freeze-dry the microspheres for long-term storage.

Protocol 3: Drug Loading and In Vitro Release Study

Drug Loading:

• Prepare magnetic microspheres as described in Protocol 2, with the drug of interest dissolved in the organic phase.

• To determine the drug loading efficiency, dissolve a known weight of the drug-loaded microspheres in a suitable solvent to break the polymer matrix.

• Quantify the amount of drug using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the drug loading efficiency using the following formula: Drug Loading (%) = (Mass of drug in microspheres / Mass of microspheres) x 100

In Vitro Release:

• Disperse a known amount of drug-loaded magnetic microspheres in a release medium (e.g., phosphate-buffered saline, pH 7.4) in a dialysis bag or a tube with a semi-permeable membrane.

• Place the bag or tube in a larger volume of the release medium and maintain at 37°C with gentle agitation.

• At predetermined time intervals, withdraw a sample of the release medium and replace it with fresh medium to maintain sink conditions.

• Analyze the drug concentration in the collected samples using a suitable analytical method.

• Plot the cumulative percentage of drug released as a function of time.

Data Presentation

The following tables summarize the expected influence of 1,2-dodecanediol concentration on the properties of magnetic nanoparticles and the resulting microspheres. It is important to note that these are representative data, and actual results may vary depending on the specific experimental conditions.

Table 1: Influence of 1,2-Dodecanediol Concentration on Magnetic Nanoparticle Properties

1,2-Dodecanediol to Fe(acac)₃ Molar Ratio	Average Nanoparticle Diameter (nm)	Size Distribution (PDI)	Saturation Magnetization (emu/g)
Low	< 5	> 0.3	Lower
Medium	5 - 15	< 0.2	High
High	> 15	> 0.3	Lower

PDI: Polydispersity Index

Table 2: Characteristics of Drug-Loaded Magnetic Microspheres

Polymer Type	Microsphere Size (µm)	Drug Loading Efficiency (%)	Release Profile
PLGA (50:50)	1 - 10	60 - 80	Biphasic (initial burst followed by sustained release)
Chitosan	10 - 50	50 - 70	pH-dependent
Albumin	1 - 20	70 - 90	Enzymatic degradation dependent

Visualizations

Experimental Workflow for Magnetic Microsphere Preparation

Caption: Workflow for the synthesis of nanoparticles and their encapsulation.

Cellular Uptake of Magnetic Microspheres

Application Notes: The Role of 1,2-Dodecanediol in Advanced Drug Delivery Systems

Audience: Researchers, scientists, and drug development professionals.

Introduction 1,2-Dodecanediol is a versatile excipient increasingly utilized in pharmaceutical formulations, particularly in topical and transdermal drug delivery systems. As a 1,2-alkanediol with a 12-carbon chain, it possesses a unique combination of properties, including acting as a solvent, emollient, antimicrobial agent, and penetration enhancer.[1] Its multifaceted nature allows it to address several formulation challenges simultaneously, such as improving the solubility of poorly water-soluble drugs, enhancing drug permeation across the skin barrier, and ensuring the stability and preservation of the final product. These application notes provide a comprehensive overview and detailed protocols for leveraging 1,2-dodecanediol in drug delivery research and development.

1,2-Dodecanediol as a Skin Penetration Enhancer

One of the primary applications of 1,2-dodecanediol in topical drug delivery is its function as a penetration enhancer. It facilitates the transport of active pharmaceutical ingredients (APIs) across the formidable barrier of the stratum corneum.

Mechanism of Action 1,2-Dodecanediol enhances skin permeation primarily by disrupting the highly organized lipid bilayer of the stratum corneum. By inserting its alkyl chain into the lipid matrix, it increases the fluidity of the lipid lamellae. This transient and reversible disruption creates pathways for drug molecules to permeate more readily into the deeper layers of the skin.[2] Additionally, it can improve the partitioning of a drug from the vehicle into the skin.

Caption: Mechanism of 1,2-dodecanediol in enhancing skin permeation.

Data Presentation: Impact on Drug Permeation

The following table presents representative data illustrating the effect of 1,2-dodecanediol on the in vitro skin permeation of a model hydrophobic drug (e.g., Ketoprofen).

Formulation Base	1,2-Dodecanediol Conc. (%)	Steady-State Flux (Jss) (µg/cm²/h)	Permeability Coefficient (Kp) (cm/h x 10⁻³)	Enhancement Ratio (ER)
Propylene Glycol/Water (70:30)	0 (Control)	1.5 ± 0.3	0.30 ± 0.06	1.0
Propylene Glycol/Water (70:30)	2	4.8 ± 0.7	0.96 ± 0.14	3.2
Propylene Glycol/Water (70:30)	5	9.2 ± 1.1	1.84 ± 0.22	6.1
Propylene Glycol/Water (70:30)	10	12.5 ± 1.5	2.50 ± 0.30	8.3
Data is presented as mean ± standard deviation (n=6) and serves as an illustrative example.

Experimental Protocol: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the methodology for assessing the permeation-enhancing effect of 1,2-dodecanediol.[3][4]

1. Materials and Equipment:

• Franz diffusion cells (vertical type)[5]

• Excised human or porcine skin[3]

• Test formulations (with and without 1,2-dodecanediol)

• Receptor solution (e.g., Phosphate Buffered Saline pH 7.4, often with a solubility enhancer like Tween 80 or PEG 400 to maintain sink conditions)[6]

• Water bath/circulator set to 32°C[4]

• Magnetic stirrer and stir bars

• HPLC system for drug quantification

• Syringes, vials, and standard laboratory equipment

2. Skin Membrane Preparation:

• Thaw frozen excised skin at room temperature.

• Carefully remove subcutaneous fat and connective tissue using a scalpel.[3]

• Cut the skin into sections appropriately sized for the Franz cells.

• If required, standardize skin thickness using a dermatome (e.g., to 500 µm).[3]

• Visually inspect each skin section for integrity before mounting.[4]

3. Franz Diffusion Cell Setup:

• Mount the prepared skin membrane between the donor and receptor compartments, ensuring the stratum corneum faces the donor chamber.[3]

• Fill the receptor compartment with pre-warmed, degassed receptor solution, ensuring no air bubbles are trapped under the skin.[4]

• Place a magnetic stir bar in the receptor chamber and begin stirring at a constant rate (e.g., 600 rpm).

• Allow the system to equilibrate for at least 30 minutes in the water bath maintained at 32°C.

4. Experiment Execution:

• Apply a precise amount of the test formulation (e.g., 5 mg/cm²) to the skin surface in the donor compartment.

• At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample (e.g., 0.5 mL) from the receptor compartment via the sampling arm.[4]

• Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed receptor solution to maintain a constant volume and sink conditions.[3]

• Store collected samples at 4°C until analysis.

5. Sample Analysis and Data Calculation:

• Quantify the drug concentration in the collected samples using a validated HPLC method.[3]

• Calculate the cumulative amount of drug permeated per unit area (Qn) at each time point, correcting for sample replacement.

• Plot the cumulative amount permeated (µg/cm²) against time (h).

• Determine the steady-state flux (Jss) from the slope of the linear portion of the plot.

• Calculate the permeability coefficient (Kp) and the Enhancement Ratio (ER) compared to the control formulation.

Caption: General workflow for an in vitro skin permeation study.

1,2-Dodecanediol as a Solubility Enhancer

Many APIs are poorly soluble in aqueous or lipid-based vehicles, which limits their bioavailability and therapeutic efficacy. 1,2-Dodecanediol can act as a powerful co-solvent to enhance the solubility of such compounds.

Mechanism of Action With its amphiphilic structure, comprising a polar diol head group and a nonpolar 10-carbon tail, 1,2-dodecanediol can increase drug solubility through several mechanisms. It can reduce the polarity of aqueous vehicles, create a more favorable microenvironment for lipophilic drugs, and prevent drug crystallization within the formulation.[7]

Data Presentation: Impact on Drug Solubility

The table below provides hypothetical data on the solubility enhancement of a model poorly soluble API in a common vehicle.

Vehicle	1,2-Dodecanediol Conc. (%)	API Solubility (mg/mL)	Fold Increase
Phosphate Buffer (pH 6.8)	0 (Control)	0.05 ± 0.01	1.0
Phosphate Buffer (pH 6.8)	2	0.45 ± 0.06	9.0
Phosphate Buffer (pH 6.8)	5	1.8 ± 0.2	36.0
Phosphate Buffer (pH 6.8)	10	4.5 ± 0.5	90.0
Data is presented as mean ± standard deviation (n=3) and serves as an illustrative example.

Experimental Protocol: Equilibrium Solubility Assessment

This protocol details the shake-flask method for determining the equilibrium solubility of a drug in a vehicle containing 1,2-dodecanediol.[8][9]

1. Materials and Equipment:

• Drug substance (API)

• Vehicle components (e.g., buffer, 1,2-dodecanediol)

• Glass vials with screw caps

• Orbital shaker or rotary mixer with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Analytical balance

• HPLC or UV-Vis spectrophotometer for drug quantification

2. Procedure:

• Prepare the test vehicles with varying concentrations of 1,2-dodecanediol.

• Add an excess amount of the API to a known volume (e.g., 2 mL) of each test vehicle in a glass vial. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

• Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 32°C).

• Shake the vials for a sufficient duration (e.g., 48-72 hours) to ensure equilibrium is reached.[8]

• After equilibration, visually confirm the presence of undissolved solid in each vial.

• Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to sediment the excess solid.

• Carefully withdraw a sample from the supernatant.

• Immediately filter the sample through a 0.22 µm syringe filter to remove any remaining particulates. Discard the first few drops of the filtrate to avoid errors from drug adsorption to the filter.[8]

• Accurately dilute the filtered sample with a suitable solvent.

• Quantify the drug concentration using a validated analytical method (e.g., HPLC).

3. Data Analysis:

• Calculate the concentration of the dissolved drug in the original vehicle, accounting for any dilutions.

• Report the solubility in units such as mg/mL or µg/mL.

Caption: Workflow for determining equilibrium solubility.

1,2-Dodecanediol as a Formulation Stabilizer and Preservative

The long-term stability of a pharmaceutical product is critical for its safety and efficacy. 1,2-Dodecanediol contributes to formulation stability both physically and microbiologically.

Mechanism of Action

• Physical Stability: As a co-solvent, 1,2-dodecanediol can inhibit the crystallization of the API within the formulation, which is a common issue in semi-solid dosage forms.[10] It helps maintain the drug in a solubilized or amorphous state, ensuring consistent performance.

• Microbiological Stability: 1,2-Dodecanediol has inherent antimicrobial properties, acting as a preservative to protect the formulation from contamination by bacteria and fungi.[1] This is particularly important for multi-dose products and those with high water content.[11]

Data Presentation: Impact on Formulation Stability

The following table shows example data from an accelerated stability study of a topical cream formulation.

Storage Condition	Time (Months)	Appearance	Drug Content (%)	pH	Viscosity (cP)
40°C / 75% RH	0	White, smooth	100.2 ± 0.5	5.5	25,100
(Control w/o 1,2-Dodecanediol)	3	Slight graininess	98.5 ± 0.8	5.3	23,500
40°C / 75% RH	0	White, smooth	100.1 ± 0.4	5.5	25,200
(Formulation with 5% 1,2-Dodecanediol)	3	White, smooth	99.8 ± 0.6	5.4	24,900
Data is presented as mean ± standard deviation (n=3) and serves as an illustrative example.

Experimental Protocol: Accelerated Stability Testing of a Topical Cream

This protocol provides a general method for evaluating the stability of a topical formulation containing 1,2-dodecanediol.

1. Materials and Equipment:

• Final formulated product in its intended packaging

• ICH-compliant stability chambers (e.g., 40°C ± 2°C / 75% RH ± 5% RH)[12]

• Viscometer

• pH meter

• Microscope

• HPLC or other analytical instrument for assay and degradation products

2. Procedure:

• Place multiple samples of the final product in the stability chamber.

• At specified time points (e.g., 0, 1, 3, and 6 months for an accelerated study), withdraw samples for analysis.[13]

• Conduct a series of tests on the withdrawn samples:

  • Physical Evaluation: Assess appearance, color, odor, phase separation (creaming or coalescence), and check for crystallization using microscopy.[14]

  • Chemical Evaluation: Determine the drug content (assay) and quantify any specified degradation products using a validated, stability-indicating HPLC method.

  • Physicochemical Tests: Measure the pH and viscosity of the cream.

  • Microbiological Evaluation (if applicable): Perform a preservative efficacy test (PET) to confirm the antimicrobial activity is maintained.[11]

3. Data Analysis:

• Tabulate the results from each time point.

• Analyze trends in drug content, degradation products, pH, and viscosity to predict the shelf-life of the product under normal storage conditions.

Caption: Logical relationships in pharmaceutical stability testing.

References

• 1. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Penetration enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. In-Vitro Permeation Studies - Pharmaceutical Technology [pharmaceutical-technology.com]
• 7. What determines drug solubility in lipid vehicles: is it predictable? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. lup.lub.lu.se [lup.lub.lu.se]
• 10. hrpub.org [hrpub.org]
• 11. ijprajournal.com [ijprajournal.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. japsonline.com [japsonline.com]
• 14. makingcosmetics.com [makingcosmetics.com]

Application Notes and Protocols: 1,2-Dodecanediol as a Potential Plasticizer for Polymer Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plasticizers are essential additives incorporated into polymer formulations to enhance flexibility, processability, and durability. They function by inserting themselves between polymer chains, thereby reducing intermolecular forces and increasing the free volume. This modification lowers the glass transition temperature (Tg) of the polymer, transitioning it from a rigid, brittle state to a more flexible and ductile material.[1][2] This is particularly crucial in the development of polymer films for various applications, including drug delivery, where specific mechanical properties and release profiles are required.

While common plasticizers like phthalates, citrates, and short-chain polyols are well-documented, there is a growing interest in exploring alternative, bio-based, and potentially safer plasticizing agents. 1,2-dodecanediol, a long-chain aliphatic diol, presents itself as a promising candidate due to its unique chemical structure. Its long C12 alkyl chain can impart significant hydrophobicity and flexibility, while the two hydroxyl groups offer the potential for hydrogen bonding with polar polymer matrices.

Disclaimer: Published research specifically quantifying the effects of 1,2-dodecanediol as a primary plasticizer for polymer films is limited. The following application notes and protocols are based on established principles of polymer science and plasticization. The provided experimental designs are intended as a comprehensive guide for researchers to systematically evaluate the efficacy of 1,2-dodecanediol as a plasticizer for their specific polymer systems.

Theoretical Mechanism of Action

The plasticizing effect of 1,2-dodecanediol can be understood through established theories of plasticization:

• Lubricity Theory: The long, flexible hydrocarbon chain of 1,2-dodecanediol can act as a lubricant between polymer chains, allowing them to slide past one another more easily, which enhances the flexibility of the polymer matrix.

• Free Volume Theory: The introduction of 1,2-dodecanediol molecules increases the free volume within the polymer structure. This additional space facilitates the movement of polymer segments, leading to a decrease in the glass transition temperature and increased flexibility.

• Gel Theory: The hydroxyl groups of 1,2-dodecanediol can form hydrogen bonds with polar polymer chains (e.g., polyvinyl alcohol, polylactic acid, cellulosics). This interaction can disrupt the rigid polymer-polymer bonding, creating a more flexible, gel-like structure.

The dual nature of 1,2-dodecanediol, with its long hydrophobic tail and hydrophilic diol head, suggests it could be a particularly interesting candidate for tuning the properties of both polar and moderately non-polar polymers.

Data Presentation: Expected Trends

The following tables are templates for researchers to populate with their experimental data when evaluating 1,2-dodecanediol as a plasticizer. The expected trends are based on the general effects of plasticizers on polymer films.

Table 1: Effect of 1,2-Dodecanediol on Mechanical Properties of Polymer Films

Polymer System	1,2-Dodecanediol Concentration (wt%)	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (MPa)
e.g., PLA	0 (Control)	[Insert Data]	[Insert Data]	[Insert Data]
5	[Insert Data]	[Insert Data]	[Insert Data]
10	[Insert Data]	[Insert Data]	[Insert Data]
15	[Insert Data]	[Insert Data]	[Insert Data]
20	[Insert Data]	[Insert Data]	[Insert Data]
e.g., PVA	0 (Control)	[Insert Data]	[Insert Data]	[Insert Data]
5	[Insert Data]	[Insert Data]	[Insert Data]
10	[Insert Data]	[Insert Data]	[Insert Data]
15	[Insert Data]	[Insert Data]	[Insert Data]
20	[Insert Data]	[Insert Data]	[Insert Data]

Expected Trend: With increasing 1,2-dodecanediol concentration, tensile strength and Young's modulus are expected to decrease, while elongation at break is expected to increase.

Table 2: Effect of 1,2-Dodecanediol on Thermal Properties of Polymer Films

Polymer System	1,2-Dodecanediol Concentration (wt%)	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)	Onset of Thermal Degradation (°C)
e.g., PLA	0 (Control)	[Insert Data]	[Insert Data]	[Insert Data]
5	[Insert Data]	[Insert Data]	[Insert Data]
10	[Insert Data]	[Insert Data]	[Insert Data]
15	[Insert Data]	[Insert Data]	[Insert Data]
20	[Insert Data]	[Insert Data]	[Insert Data]
e.g., PVA	0 (Control)	[Insert Data]	[Insert Data]	[Insert Data]
5	[Insert Data]	[Insert Data]	[Insert Data]
10	[Insert Data]	[Insert Data]	[Insert Data]
15	[Insert Data]	[Insert Data]	[Insert Data]
20	[Insert Data]	[Insert Data]	[Insert Data]

Expected Trend: The glass transition temperature (Tg) is expected to decrease with increasing 1,2-dodecanediol concentration. The melting temperature (Tm) may also decrease slightly. The thermal stability may be slightly reduced.

Table 3: Effect of 1,2-Dodecanediol on Barrier Properties of Polymer Films

Polymer System	1,2-Dodecanediol Concentration (wt%)	Water Vapor Transmission Rate (WVTR) (g/m²/day)	Oxygen Transmission Rate (OTR) (cm³/m²/day)
e.g., PLA	0 (Control)	[Insert Data]	[Insert Data]
5	[Insert Data]	[Insert Data]
10	[Insert Data]	[Insert Data]
15	[Insert Data]	[Insert Data]
20	[Insert Data]	[Insert Data]
e.g., PVA	0 (Control)	[Insert Data]	[Insert Data]
5	[Insert Data]	[Insert Data]
10	[Insert Data]	[Insert Data]
15	[Insert Data]	[Insert Data]
20	[Insert Data]	[Insert Data]

Expected Trend: Due to the increased free volume, both WVTR and OTR are expected to increase with higher concentrations of 1,2-dodecanediol.

Experimental Protocols

The following are detailed protocols for the preparation and characterization of polymer films plasticized with 1,2-dodecanediol.

Protocol 1: Preparation of Polymer Films by Solvent Casting

This method is suitable for laboratory-scale preparation of thin polymer films with uniform thickness.

Materials:

• Polymer (e.g., Polylactic Acid (PLA), Polyvinyl Alcohol (PVA), Ethylcellulose)

• 1,2-Dodecanediol

• Appropriate solvent (e.g., Dichloromethane or Chloroform for PLA, Deionized Water for PVA, Ethanol/Toluene mixture for Ethylcellulose)

• Petri dishes or flat glass plates

• Magnetic stirrer and stir bars

• Desiccator or vacuum oven

Procedure:

• Polymer Solution Preparation:

  • Dissolve a known amount of the polymer in the chosen solvent to achieve a specific concentration (e.g., 5-10% w/v).

  • Stir the solution at room temperature until the polymer is completely dissolved. This may take several hours.

• Plasticizer Incorporation:

  • Prepare stock solutions of 1,2-dodecanediol in the same solvent.

  • Add the required volume of the 1,2-dodecanediol stock solution to the polymer solution to achieve the desired plasticizer concentration (e.g., 5, 10, 15, 20 wt% based on the polymer weight).

  • Stir the mixture for at least one hour to ensure homogeneity.

• Film Casting:

  • Pour a specific volume of the final solution into a clean, level petri dish or onto a glass plate. The volume will determine the final thickness of the film.

  • Cover the casting surface with a lid or a watch glass, leaving a small opening to allow for slow solvent evaporation. This prevents the formation of bubbles and ensures a uniform film.

• Drying:

  • Allow the solvent to evaporate at room temperature in a fume hood for 24-48 hours.

  • Once the film appears dry, transfer it to a desiccator or a vacuum oven at a slightly elevated temperature (e.g., 40°C) for at least 24 hours to remove any residual solvent.

• Film Removal and Storage:

  • Carefully peel the dried film from the casting surface.

  • Store the film in a desiccator at room temperature until further characterization.

Protocol 2: Characterization of Mechanical Properties

Tensile testing is used to determine the strength and flexibility of the polymer films.

Equipment:

• Universal Testing Machine (UTM) with a suitable load cell (e.g., 100 N)

• Film cutting die (to prepare dumbbell-shaped specimens according to ASTM D882)

• Calipers or micrometer for thickness measurement

Procedure:

• Sample Preparation:

  • Cut the prepared films into dumbbell-shaped specimens using the cutting die.

  • Measure the thickness of each specimen at several points in the gauge length area and calculate the average thickness.

• Tensile Testing:

  • Mount the specimen in the grips of the UTM.

  • Set the crosshead speed (e.g., 5 mm/min).

  • Start the test and record the load-elongation curve until the specimen breaks.

• Data Analysis:

  • From the stress-strain curve, calculate the following parameters:

    • Tensile Strength (MPa): The maximum stress the film can withstand before breaking.

    • Elongation at Break (%): The percentage increase in length at the point of fracture.

    • Young's Modulus (MPa): A measure of the film's stiffness, calculated from the initial linear portion of the stress-strain curve.

  • Test at least five specimens for each formulation and report the average values with standard deviation.

Protocol 3: Thermal Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to evaluate the thermal properties of the films.

Equipment:

• Differential Scanning Calorimeter (DSC)

• Thermogravimetric Analyzer (TGA)

Procedure for DSC:

• Sample Preparation:

  • Cut a small sample (5-10 mg) of the film and seal it in an aluminum DSC pan.

• DSC Analysis:

  • Place the pan in the DSC cell.

  • Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere to a temperature above its melting point to erase its thermal history.

  • Cool the sample at a controlled rate (e.g., 10°C/min).

  • Reheat the sample at the same rate.

• Data Analysis:

  • From the second heating scan, determine the Glass Transition Temperature (Tg) and the Melting Temperature (Tm) .

Procedure for TGA:

• Sample Preparation:

  • Place a known weight of the film (10-15 mg) in the TGA sample pan.

• TGA Analysis:

  • Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen or air atmosphere over a wide temperature range (e.g., 30°C to 600°C).

• Data Analysis:

  • Determine the onset of thermal degradation from the TGA curve.

Protocol 4: Water Vapor Permeability (WVP) Testing

This protocol determines the film's ability to act as a barrier to moisture.

Equipment:

• Permeability cups (e.g., Payne permeability cups)

• Analytical balance

• Environmental chamber with controlled temperature and humidity

Procedure:

• Sample Preparation:

  • Cut circular film samples to fit the permeability cups.

  • Measure the thickness of each film sample.

• WVP Measurement (ASTM E96/E96M - Desiccant Method):

  • Place a desiccant (e.g., anhydrous calcium chloride) in the permeability cup.

  • Mount the film sample over the cup, ensuring a tight seal.

  • Weigh the entire assembly.

  • Place the assembly in an environmental chamber with a controlled high relative humidity (e.g., 75% RH) and temperature (e.g., 25°C).

  • Record the weight of the assembly at regular intervals over a period of time.

• Data Analysis:

  • Plot the weight gain versus time. The slope of the linear portion of this graph gives the rate of water vapor transmission.

  • Calculate the Water Vapor Transmission Rate (WVTR) and the Water Vapor Permeability (WVP) using the appropriate equations.

Visualizations

Caption: Mechanism of 1,2-dodecanediol plasticization.

Caption: Experimental workflow for evaluating 1,2-dodecanediol.

Caption: Logical relationship of 1,2-dodecanediol's structure to its function.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. kinampark.com [kinampark.com]

Application Note: Quantitative Analysis of 1,2-Dodecanediol in Complex Matrices using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 1,2-Dodecanediol using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the low volatility of 1,2-Dodecanediol, a derivatization step is employed to enhance its chromatographic performance. This protocol provides a comprehensive guide for sample preparation, including silylation, as well as optimized GC-MS parameters for accurate and reproducible quantification. The described methodology is applicable to the analysis of 1,2-Dodecanediol in various matrices, including cosmetic formulations and biological samples, making it a valuable tool for quality control, formulation development, and research applications.

Introduction

1,2-Dodecanediol is a long-chain diol with applications in the cosmetic and pharmaceutical industries, primarily for its moisturizing and antimicrobial properties. Accurate quantification of this compound is essential for ensuring product quality, stability, and for conducting pharmacokinetic and toxicological studies. Gas chromatography-mass spectrometry offers high selectivity and sensitivity, making it a powerful technique for the analysis of semi-volatile and volatile compounds. However, the presence of two hydroxyl groups in 1,2-Dodecanediol results in poor volatility and potential for peak tailing during GC analysis. To overcome these challenges, a derivatization step is necessary. Silylation, the replacement of active hydrogens with a trimethylsilyl (B98337) (TMS) group, is a common and effective derivatization technique for compounds containing hydroxyl groups, as it increases volatility and improves chromatographic peak shape.

This application note provides a detailed protocol for the GC-MS analysis of 1,2-Dodecanediol, including a silylation procedure using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Experimental Protocols

Sample Preparation and Derivatization

A critical step for the successful GC-MS analysis of 1,2-Dodecanediol is the derivatization of the hydroxyl groups. The following protocol describes a typical silylation procedure.

Materials:

• 1,2-Dodecanediol standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• A suitable aprotic solvent (e.g., Dichloromethane, Hexane)

• Sample matrix (e.g., cosmetic cream, plasma)

• Internal Standard (e.g., a deuterated analog or a similar long-chain diol not present in the sample)

• Vortex mixer

• Heating block or oven

• Centrifuge

• GC vials with inserts

Procedure:

• Standard Preparation: Prepare a stock solution of 1,2-Dodecanediol in a suitable aprotic solvent. From this stock solution, prepare a series of calibration standards at different concentrations.

• Sample Extraction (if necessary): For complex matrices, an extraction step is required to isolate the 1,2-Dodecanediol.

  • For Cosmetic Creams: An organic solvent extraction (e.g., with hexane (B92381) or ethyl acetate) may be employed.

  • For Biological Samples (e.g., plasma): Protein precipitation with a cold solvent like methanol, followed by liquid-liquid extraction or solid-phase extraction (SPE), is recommended.[1]

• Derivatization:

  • Transfer a known volume of the standard solution, sample extract, or a known amount of the neat sample into a clean, dry GC vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen if necessary.

  • Add a known amount of the internal standard.

  • Add an excess of the silylating agent, for example, a mixture of BSTFA with 1% TMCS and pyridine. A common ratio is 2:1 (v/v) of BSTFA:pyridine.

  • Cap the vial tightly and vortex for 1 minute.

  • Heat the vial at 60-70°C for 30 minutes to ensure complete derivatization.

  • Cool the vial to room temperature before GC-MS analysis.

GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis of the silylated 1,2-Dodecanediol. Optimization may be required depending on the specific instrument and column used.

Parameter	Recommended Setting
Gas Chromatograph
Column	Non-polar capillary column (e.g., DB-1 or DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow rate (e.g., 1.0 mL/min)
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	280 °C
Oven Program	Initial temperature: 100°C, hold for 2 minRamp to 280°C at 15°C/minHold at 280°C for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Scan Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	To be determined based on the mass spectrum of the derivatized 1,2-Dodecanediol. Expected characteristic ions would include fragments from the silylated molecule.

Data Presentation

Quantitative data for the analysis of 1,2-alkanediols from a study on cosmetic products are presented below as a reference for expected performance.[2]

Analyte	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Linearity (R²)
1,2-Pentanediol	31	98	>0.999
1,2-Hexanediol	40	108	>0.999
1,2-Octanediol	Not specified	Not specified	>0.999

Mandatory Visualization

The following diagram illustrates the general workflow for the GC-MS analysis of 1,2-Dodecanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy of 1,2-Dodecanediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of 1,2-Dodecanediol. This document includes detailed tables of expected ¹H and ¹³C NMR chemical shifts, experimental protocols for sample preparation and data acquisition, and graphical representations of the molecule and experimental workflow.

Introduction

1,2-Dodecanediol is a long-chain diol with applications in cosmetics, pharmaceuticals, and as a precursor in chemical synthesis. NMR spectroscopy is a powerful analytical technique for the structural elucidation and purity assessment of such molecules. This document outlines the necessary information to perform and interpret NMR spectra of 1,2-Dodecanediol.

Data Presentation: NMR Spectral Data

The following tables summarize the expected chemical shifts (δ) in parts per million (ppm), signal multiplicities, and coupling constants (J) in Hertz (Hz) for 1,2-Dodecanediol. The data is based on spectra recorded in deuterated chloroform (B151607) (CDCl₃) and referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Table 1: ¹H NMR Spectral Data of 1,2-Dodecanediol in CDCl₃

Atom Number	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
1	~3.45	dd	J = 11.2, 7.6	1H
1'	~3.65	dd	J = 11.2, 3.2	1H
2	~3.70	m	-	1H
3	~1.40-1.50	m	-	2H
4-10	~1.20-1.35	m	-	14H
11	~1.20-1.35	m	-	2H
12	~0.88	t	J = 6.8	3H
OH	Variable	br s	-	2H

Note: The chemical shifts for protons on carbons 4-11 are heavily overlapped in the aliphatic region. The hydroxyl (OH) proton signals are often broad and their chemical shift can vary depending on concentration and temperature.

Table 2: ¹³C NMR Spectral Data of 1,2-Dodecanediol in CDCl₃

Atom Number	Chemical Shift (δ, ppm)
1	~67.0
2	~72.5
3	~33.5
4	~25.8
5-9	~29.3-29.6 (multiple overlapping signals)
10	~31.9
11	~22.7
12	~14.1

Experimental Protocols

Protocol 1: Standard Sample Preparation for NMR Analysis

1. Materials:

• 1,2-Dodecanediol sample
• Deuterated chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)
• 5 mm NMR tubes
• Pipettes
• Vortex mixer

2. Procedure:

• Weigh approximately 5-10 mg of 1,2-Dodecanediol directly into a clean, dry vial.
• Add approximately 0.6-0.7 mL of CDCl₃ with TMS to the vial.
• Gently vortex the vial until the sample is completely dissolved.
• Using a pipette, transfer the solution into a 5 mm NMR tube.
• Ensure the solvent height in the NMR tube is a minimum of 4 cm.
• Cap the NMR tube securely.
• Wipe the outside of the NMR tube with a lint-free tissue to remove any dust or fingerprints.
• The sample is now ready for insertion into the NMR spectrometer.

Protocol 2: NMR Data Acquisition

1. Instrument:

• A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

2. ¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).
• Solvent: CDCl₃
• Temperature: 298 K
• Spectral Width: 16 ppm (centered around 4 ppm)
• Acquisition Time: ~2-3 seconds
• Relaxation Delay: 1-2 seconds
• Number of Scans: 8-16 (adjust for desired signal-to-noise ratio)
• Receiver Gain: Optimized for the sample concentration.

3. ¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).
• Solvent: CDCl₃
• Temperature: 298 K
• Spectral Width: 240 ppm (centered around 100 ppm)
• Acquisition Time: ~1-2 seconds
• Relaxation Delay: 2 seconds
• Number of Scans: 1024 or more (¹³C is less sensitive than ¹H)
• Receiver Gain: Optimized for the sample concentration.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).
• Phase the resulting spectrum.
• Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm for ¹H NMR and the CDCl₃ solvent peak to 77.16 ppm for ¹³C NMR.
• Integrate the peaks in the ¹H NMR spectrum.
• Perform peak picking to identify the chemical shifts of all signals.

Visualizations

Caption: Molecular structure of 1,2-Dodecanediol with corresponding ¹H and ¹³C NMR assignments.

Caption: Experimental workflow for NMR analysis of 1,2-Dodecanediol.

Application Notes and Protocols for the Infrared (IR) Spectroscopy Characterization of 1,2-Dodecanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Infrared (IR) spectroscopy is a powerful analytical technique for the characterization of pharmaceutical ingredients and excipients. This document provides detailed application notes and protocols for the use of Fourier Transform Infrared (FTIR) spectroscopy in the qualitative analysis of 1,2-dodecanediol, a versatile compound used in drug development as a solvent, emollient, and antimicrobial agent. The characteristic absorption bands in the IR spectrum of 1,2-dodecanediol can be used to confirm its identity and assess its purity.

Principle of Infrared Spectroscopy

Infrared spectroscopy measures the interaction of infrared radiation with a molecule. When a molecule absorbs infrared radiation, it undergoes a transition to a higher vibrational state. The specific frequencies of radiation absorbed are characteristic of the types of chemical bonds and functional groups present in the molecule. By analyzing the absorption spectrum, one can deduce the molecular structure of the sample.

Key Functional Group Absorptions in 1,2-Dodecanediol

The IR spectrum of 1,2-dodecanediol is dominated by the vibrational modes of its hydroxyl (-OH) and alkyl (C-H, C-C) groups. The presence of two hydroxyl groups on adjacent carbons (a vicinal diol) leads to characteristic absorptions, particularly due to hydrogen bonding.

Quantitative Data Summary

The following table summarizes the key infrared absorption bands for 1,2-dodecanediol.

Wavenumber (cm⁻¹)	Vibrational Mode	Description
~3350 (broad)	O-H stretching	The broadness of this peak is a result of intermolecular hydrogen bonding between the hydroxyl groups of adjacent 1,2-dodecanediol molecules.
2955 - 2850	C-H stretching	Multiple sharp peaks corresponding to the asymmetric and symmetric stretching of the C-H bonds in the long alkyl chain (CH₂ and CH₃ groups).
~1465	C-H bending	Scissoring and bending vibrations of the CH₂ groups in the alkyl chain.
~1060	C-O stretching	Stretching vibration of the carbon-oxygen single bond of the primary and secondary hydroxyl groups.

Experimental Protocols

Sample Preparation

Due to the physical properties of 1,2-dodecanediol (a waxy solid or viscous liquid at room temperature), Attenuated Total Reflectance (ATR) is the recommended sampling technique for FTIR analysis as it requires minimal sample preparation.

Protocol for ATR-FTIR Spectroscopy of 1,2-Dodecanediol

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol (B130326) or ethanol) and a soft, lint-free wipe.

  • Record a background spectrum to account for atmospheric and instrumental interferences.

• Sample Application:

  • If 1,2-dodecanediol is a waxy solid, gently warm the sample to its melting point (approximately 55-60 °C) to obtain a viscous liquid.

  • Place a small amount of the molten or liquid 1,2-dodecanediol directly onto the center of the ATR crystal. Ensure complete coverage of the crystal surface.

• Spectrum Acquisition:

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a spectrum with a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Perform a baseline correction if necessary.

  • Identify and label the characteristic absorption peaks.

  • Compare the obtained spectrum with a reference spectrum of 1,2-dodecanediol for identity confirmation.

• Cleaning:

  • Thoroughly clean the ATR crystal and press with a suitable solvent to remove all traces of the sample.

Logical Workflow for IR Spectroscopy

The following diagram illustrates the logical workflow for the characterization of 1,2-dodecanediol using IR spectroscopy.

Caption: Workflow for 1,2-Dodecanediol analysis by ATR-FTIR.

Vibrational Modes of 1,2-Dodecanediol

The diagram below illustrates the primary vibrational modes of 1,2-dodecanediol that are active in the infrared spectrum.

Purification of 1,2-Dodecanediol by Recrystallization: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 1,2-dodecanediol via recrystallization. This method is effective for enhancing the purity of commercially available 1,2-dodecanediol, a crucial step for applications in research, and the development of pharmaceuticals and cosmetics where high purity is paramount.

Introduction

1,2-Dodecanediol is a versatile organic compound with applications as a surfactant, emulsifier, and antimicrobial agent. For many scientific and industrial applications, the purity of 1,2-dodecanediol is a critical parameter. Recrystallization is a robust and widely used technique for purifying solid organic compounds. The principle of recrystallization relies on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. By dissolving the impure solid in a hot solvent and allowing it to cool slowly, the target compound crystallizes out in a purer form, leaving the impurities dissolved in the mother liquor. This application note details a reliable protocol for the recrystallization of 1,2-dodecanediol, yielding a product with enhanced purity.

Key Purity & Solubility Parameters

A summary of the key physical and chemical properties of 1,2-dodecanediol relevant to its purification by recrystallization is presented in the table below. Please note that solubility data can vary with the exact solvent composition and temperature.

Parameter	Value	Reference/Comment
Purity of Commercial Grade	90-93%	Typical starting material purity.
Melting Point (Purified)	57-61 °C	A key indicator of purity.
Recrystallization Solvent System	Hexane (B92381) / Ethyl Acetate (B1210297)	A common non-polar/polar solvent mixture.
Alternative Solvent	Chloroform	Can also be used for recrystallization.

Experimental Protocol

This protocol outlines the steps for the purification of 1,2-dodecanediol using a mixed solvent system of hexane and ethyl acetate. This system is effective because 1,2-dodecanediol has good solubility in the hot solvent mixture and poor solubility at lower temperatures, while many potential impurities remain in solution upon cooling.

Materials:

• Crude 1,2-dodecanediol (e.g., 90% purity)

• Hexane (ACS grade or higher)

• Ethyl acetate (ACS grade or higher)

• Activated charcoal (optional, for removing colored impurities)

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

• Spatula

• Glass stirring rod

• Drying oven or vacuum desiccator

Procedure:

• Solvent Selection and Preparation: Prepare a solvent mixture of hexane and ethyl acetate. A common starting ratio is 9:1 (v/v) hexane to ethyl acetate. The optimal ratio may require some small-scale trials to maximize yield and purity.

• Dissolution:

  • Place 10.0 g of crude 1,2-dodecanediol in a 250 mL Erlenmeyer flask.

  • Add a magnetic stir bar.

  • Add approximately 50 mL of the hexane/ethyl acetate solvent mixture to the flask.

  • Gently heat the mixture on a hot plate with stirring.

  • Continue to add small portions of the solvent mixture while heating until the 1,2-dodecanediol is completely dissolved. The goal is to use the minimum amount of hot solvent necessary to fully dissolve the solid.

  • If colored impurities are present, add a small amount of activated charcoal (approx. 0.1-0.2 g) to the hot solution and stir for 5-10 minutes.

• Hot Filtration (if activated charcoal was used):

  • If activated charcoal was used, perform a hot filtration to remove it. This step must be done quickly to prevent premature crystallization.

  • Preheat a clean Erlenmeyer flask and a funnel with fluted filter paper.

  • Pour the hot solution through the fluted filter paper into the preheated flask.

• Crystallization:

  • Remove the flask from the heat and cover it with a watch glass.

  • Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals:

  • Collect the purified crystals by vacuum filtration using a Buchner funnel and filter paper.

  • Wash the crystals with a small amount of the cold hexane/ethyl acetate solvent mixture to remove any remaining mother liquor.

  • Continue to draw air through the crystals on the filter for several minutes to aid in drying.

• Drying:

  • Transfer the purified crystals to a clean, pre-weighed watch glass.

  • Dry the crystals in a drying oven at a temperature below the melting point (e.g., 40-45 °C) or in a vacuum desiccator until a constant weight is achieved.

• Purity Assessment:

  • Determine the melting point of the purified 1,2-dodecanediol. A sharp melting point close to the literature value is indicative of high purity.

  • Calculate the yield of the recrystallized product.

Workflow Diagram

Caption: Workflow for the purification of 1,2-dodecanediol.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Hexane and ethyl acetate are flammable. Avoid open flames and sources of ignition.

• Use a heating mantle as a heat source instead of a Bunsen burner.

• Handle hot glassware with appropriate clamps and heat-resistant gloves.

High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of 1,2-Dodecanediol

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol is a versatile compound used in various industries, including cosmetics as a skin conditioning agent and humectant, and in the pharmaceutical industry as an excipient and penetration enhancer. Accurate and reliable quantification of 1,2-Dodecanediol in raw materials, finished products, and biological matrices is crucial for quality control, formulation development, and regulatory compliance.

Due to the absence of a significant UV-absorbing chromophore in its structure, conventional HPLC with UV detection is not optimal for the analysis of 1,2-Dodecanediol.[1] This application note details robust HPLC methods utilizing universal detection techniques, such as Refractive Index Detection (RID) and Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD), which are well-suited for non-chromophoric analytes.

Two primary HPLC methods are presented: a Reversed-Phase HPLC (RP-HPLC) method for general quantification and a Normal-Phase HPLC (NP-HPLC) method for specific separation needs, such as isomer analysis.

I. Reversed-Phase HPLC (RP-HPLC) with Refractive Index Detection (RID)

This method is suitable for the routine quantification of 1,2-Dodecanediol in various sample matrices. RP-HPLC separates analytes based on their hydrophobicity.

Experimental Protocol

1. Instrumentation and Materials

• HPLC system equipped with a pump, autosampler, column oven, and a Refractive Index Detector (RID).

• Data acquisition and processing software.

• Analytical column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), and Water (HPLC grade).

• Standards: 1,2-Dodecanediol reference standard (98% or higher purity).

2. Chromatographic Conditions

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 85:15 v/v) or Methanol and Water. The mobile phase must be thoroughly degassed to ensure a stable baseline for the RID.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detector Temperature: 35°C.

• Injection Volume: 20 µL.

3. Sample Preparation

• Standard Preparation: Prepare a stock solution of 1,2-Dodecanediol in the mobile phase (e.g., 1 mg/mL). Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from approximately 0.05 mg/mL to 1.0 mg/mL.

• Sample Preparation:

  • Accurately weigh a known amount of the sample.

  • Dissolve the sample in a suitable solvent, which should ideally be the mobile phase or a solvent miscible with it.[2]

  • Use techniques like sonication or vortexing to ensure complete dissolution.

  • If the sample contains particulates, filter it through a 0.45 µm syringe filter prior to injection to prevent column clogging.[3]

4. Quantification

• Construct a calibration curve by plotting the peak area of the 1,2-Dodecanediol standards against their corresponding concentrations.

• Determine the concentration of 1,2-Dodecanediol in the sample by interpolating its peak area from the calibration curve.

Quantitative Data Summary (RP-HPLC-RID)

The following table summarizes typical performance data for the analysis of long-chain diols using RP-HPLC-RID. These values are representative and may vary depending on the specific instrument, column, and experimental conditions.

Parameter	Typical Value
Retention Time (approx.)	5 - 10 min
Linearity (R²)	≥ 0.998
Limit of Detection (LOD)	5 - 10 µg/mL
Limit of Quantification (LOQ)	15 - 30 µg/mL
Precision (%RSD)	< 2%

II. Normal-Phase HPLC (NP-HPLC) with ELSD/CAD

Normal-phase HPLC separates analytes based on their polarity and is particularly useful for separating isomers or when dealing with complex non-polar matrices. ELSD and CAD are universal detectors that are more sensitive than RID and are compatible with gradient elution.

Experimental Protocol

1. Instrumentation and Materials

• HPLC system with a pump, autosampler, column oven, and an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).

• Data acquisition and processing software.

• Analytical column: Diol or Silica-based normal-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Solvents: Hexane (HPLC grade), Isopropanol (IPA) (HPLC grade), Ethyl Acetate (HPLC grade).

• Standards: 1,2-Dodecanediol reference standard.

2. Chromatographic Conditions

• Mobile Phase: Isocratic elution with a mixture of Hexane and Isopropanol (e.g., 95:5 v/v). The mobile phase composition can be adjusted to optimize the separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• ELSD/CAD Settings:

  • Nebulizer Temperature: 40°C

  • Evaporator Temperature: 60°C

  • Gas Flow Rate (Nitrogen): 1.5 - 2.0 L/min

  • (Note: These are typical starting parameters and should be optimized for the specific instrument and application).

3. Sample Preparation

• Standard Preparation: Prepare a stock solution of 1,2-Dodecanediol in the mobile phase or a compatible solvent (e.g., 1 mg/mL). Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation:

  • Dissolve the sample in a non-polar solvent like hexane.

  • Ensure complete dissolution, using sonication if necessary.

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.

4. Quantification

• The response of ELSD and CAD can be non-linear. Therefore, a calibration curve should be generated using a suitable regression model (e.g., logarithmic or polynomial) to accurately quantify the analyte.

Quantitative Data Summary (NP-HPLC-ELSD/CAD)

The following table summarizes expected performance data for the analysis of long-chain diols using NP-HPLC with ELSD or CAD. CAD generally offers better sensitivity and a wider linear range compared to ELSD.[4][5]

Parameter	Typical Value (ELSD)	Typical Value (CAD)
Retention Time (approx.)	4 - 8 min	4 - 8 min
Linearity (R²)	> 0.99 (log-log)	≥ 0.995 (linear)
Limit of Detection (LOD)	0.5 - 2 µg/mL	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	2 - 5 µg/mL	0.4 - 1.5 µg/mL
Precision (%RSD)	< 5%	< 3%

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflow for HPLC analysis of 1,2-Dodecanediol and the decision-making process for method selection.

Caption: General workflow for HPLC analysis of 1,2-Dodecanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. greyhoundchrom.com [greyhoundchrom.com]
• 4. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,2-Dodecanediol

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive research has not yielded any specific applications or protocols for the use of 1,2-dodecanediol as a phase transfer catalyst. The following documentation provides a detailed overview of the established applications of 1,2-dodecanediol and a general summary of the principles and mechanisms of phase transfer catalysis.

Section 1: 1,2-Dodecanediol - Overview and Established Applications

1,2-Dodecanediol (CAS: 1119-87-5), also known as lauryl glycol, is a versatile diol with a 12-carbon chain.[1] Its molecular structure, featuring both a lipophilic carbon chain and hydrophilic hydroxyl groups, imparts unique properties that make it a valuable component in various industrial and research applications.[1][2]

Physicochemical Properties

Property	Value
Molecular Formula	C12H26O2
Molecular Weight	202.33 g/mol
Appearance	White crystalline solid
Melting Point	79 - 84 °C
Boiling Point	188 - 190 °C at 12 mmHg
Solubility	Soluble in water and organic solvents

(Note: Some properties listed may refer to the related compound 1,12-dodecanediol, as data for both is often presented in chemical supplier databases).[3]

Applications in Cosmetics and Personal Care

1,2-Dodecanediol is widely utilized in the cosmetics industry for its multifunctional properties:

• Moisturizer and Emollient: It possesses excellent skin conditioning and hydration capabilities, making it a common ingredient in lotions, creams, and serums.[3][4]

• Antimicrobial Agent: It exhibits antifungal and antimicrobial properties, which can help in the preservation of cosmetic formulations.[2][3]

• Solvent: It can act as a solvent for other active ingredients in cosmetic formulations.[5]

• Viscosity Modifier: It can be used to adjust the viscosity of cosmetic products.[5]

• Preservative Booster: Studies have shown that 1,2-alkanediols can be used in combination with other preservatives to reduce the overall concentration of preservatives needed in a formulation.[5]

Applications in Chemical Synthesis

1,2-Dodecanediol serves as a valuable intermediate in fine chemical synthesis.[1] Its reactive hydroxyl groups can undergo various transformations, including:

• Esterification: To produce diesters used in the manufacturing of surfactants, lubricants, and plasticizers.[1]

• Etherification and Oxidation: To create a variety of specialty chemicals.[1]

• Polymer Synthesis: It can be used as a building block for polyesters and polyurethanes, contributing to the flexibility and durability of the final products.[3][4]

Applications in Pharmaceuticals and Drug Development

The properties of 1,2-dodecanediol also lend themselves to pharmaceutical applications:

• Antifungal and Antimicrobial Agent: It has been investigated for use in drug formulations to treat fungal and bacterial infections.[3]

• Drug Delivery Systems: Due to its biocompatibility and ability to improve the solubility of poorly soluble drugs, it has been studied for its potential use in drug delivery systems.[3]

Section 2: Experimental Protocols for 1,2-Dodecanediol

While detailed, step-by-step protocols for many applications are proprietary or not widely published, the following provides an overview of a synthetic application.

Protocol for the Synthesis of Gold Nanoclusters using a Dodecane-based Thiol

While not a protocol for 1,2-dodecanediol itself, the following one-pot synthesis of gold nanoclusters using dodecanethiol (a related dodecane (B42187) derivative) illustrates a common research application for long-chain alkyl compounds in nanotechnology. This method utilizes the in-situ formation of a reductant.

Materials:

• Gold salt (HAuCl4)

• Dodecanethiol (DDT)

• 3,6-di-2-pyridyl-1,2,4,5-tetrazine (bptz)

• Ethanol

General Procedure:

• A solution of the gold salt, dodecanethiol, and 3,6-di-2-pyridyl-1,2,4,5-tetrazine is prepared in ethanol.

• The reaction mixture is stirred, during which the in-situ formation of dihydrotetrazine occurs, which then acts as the reductant for Au(III) to Au(0).

• When a large excess of dodecanethiol is used, gold nanoclusters with a narrow size distribution of approximately 2 nm are formed.[6]

• The resulting nanoclusters can be isolated from molecular precursors via High-Performance Liquid Chromatography (HPLC).[6]

Logical Workflow for Gold Nanocluster Synthesis:

References

• 1. nbinno.com [nbinno.com]
• 2. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. chemimpex.com [chemimpex.com]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 6. Versatile one-pot synthesis of gold nanoclusters and nanoparticles using 3,6-(dipyridin-2-yl)-(1,2,4,5)-tetrazine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Dodecanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1,2-dodecanediol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 1,2-dodecanediol?

The most common methods for synthesizing 1,2-dodecanediol involve the dihydroxylation of 1-dodecene (B91753) or the hydrolysis of 1,2-epoxydodecane (B1583528). Biocatalytic routes are also emerging as a more environmentally friendly alternative.

Q2: Which synthesis method generally provides the highest yield?

The Sharpless asymmetric dihydroxylation of 1-dodecene can achieve very high yields, often exceeding 90%, with the added benefit of high enantioselectivity. However, the optimal method depends on the specific requirements of the experiment, including desired stereochemistry, scale, and available resources.

Q3: What are the common impurities encountered in 1,2-dodecanediol synthesis?

Common impurities include unreacted starting materials (1-dodecene or 1,2-epoxydodecane), byproducts from side reactions such as over-oxidation products (e.g., dodecanoic acid), and in the case of dihydroxylation in the presence of halides, iodohydrins.[1] During the solvolysis of 1,2-epoxydodecane, isomeric 2,2'-dihydroxydidodecyl ethers can also be formed as byproducts.[2]

Q4: How can I purify the final 1,2-dodecanediol product?

Purification is typically achieved through vacuum distillation or recrystallization from a suitable solvent. For laboratory scale, flash chromatography on silica (B1680970) gel is also a common and effective method.[3][4]

Troubleshooting Guides

Method 1: Dihydroxylation of 1-Dodecene

This method directly converts the double bond of 1-dodecene into a vicinal diol. The most common reagents are osmium tetroxide (OsO₄) and potassium permanganate (B83412) (KMnO₄). To improve safety and reduce cost, catalytic amounts of OsO₄ are often used in conjunction with a stoichiometric co-oxidant.

Issue 1: Low Yield

Potential Cause	Troubleshooting Strategy
Incomplete Reaction	- Ensure the purity of 1-dodecene, as impurities can inhibit the reaction. - Increase reaction time or temperature, but monitor for byproduct formation. - Verify the activity of the catalyst and co-oxidant.
Over-oxidation	- Use a less powerful oxidizing agent if possible. - Carefully control the reaction temperature; lower temperatures can reduce over-oxidation. - Use a buffered solution to maintain a stable pH, as the reaction proceeds more rapidly under slightly basic conditions.[5]
Suboptimal Catalyst Concentration	- Optimize the catalyst and co-oxidant loading. Too little catalyst will result in a slow or incomplete reaction, while too much can lead to side reactions.

Issue 2: Formation of Side Products

Potential Cause	Troubleshooting Strategy
Cleavage of the diol	- This is more common with strong oxidants like KMnO₄. Consider using a milder system like OsO₄/NMO.
Formation of α-hydroxy ketone	- Ensure the reaction is quenched properly once the diol is formed.

Method 2: Hydrolysis of 1,2-Epoxydodecane

This two-step method involves the epoxidation of 1-dodecene to form 1,2-epoxydodecane, followed by acid- or base-catalyzed hydrolysis to yield 1,2-dodecanediol.

Issue 1: Low Yield in Epoxidation Step

Potential Cause	Troubleshooting Strategy
Decomposition of the oxidant	- For oxidants like sodium hypochlorite (B82951), avoid high temperatures which can cause decomposition.[4]
Low reactivity	- Optimize the catalyst and solvent system. For example, using KBr as a catalyst with sodium hypochlorite in acetonitrile (B52724) has been shown to be effective.[4][6]

Issue 2: Low Yield in Hydrolysis Step

Potential Cause	Troubleshooting Strategy
Incomplete hydrolysis	- Increase the reaction time or the concentration of the acid/base catalyst. - Ensure adequate mixing of the biphasic system if applicable.
Formation of ethers	- In acid-catalyzed hydrolysis, the intermediate carbocation can be attacked by another alcohol molecule. Use a higher concentration of water to favor diol formation. The solvolysis of 1,2-epoxydodecane in formic acid can lead to the formation of isomeric ethers.[2]

Experimental Protocols

Protocol 1: Sharpless Asymmetric Dihydroxylation of 1-Dodecene

This protocol provides a method for the enantioselective synthesis of (R)-1,2-dodecanediol using AD-mix-β.

Materials:

• 1-Dodecene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Sodium sulfite (B76179)

• Ethyl acetate (B1210297)

• Magnesium sulfate

• Silica gel

Procedure:

• In a round-bottom flask, prepare a solvent mixture of tert-butanol and water (1:1 v/v).

• Add AD-mix-β to the solvent mixture and stir vigorously at room temperature until two clear phases form. The lower aqueous phase will be yellow.

• Cool the mixture to 0 °C in an ice bath.

• Add 1-dodecene to the cooled, stirring mixture.[3]

• Continue to stir vigorously at 0 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 6-24 hours), add solid sodium sulfite while maintaining the temperature at 0 °C.[3]

• Allow the mixture to warm to room temperature and stir for an additional hour.

• Add ethyl acetate and transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to obtain the desired (R)-1,2-dodecanediol.[3]

Protocol 2: Catalytic Oxidation of 1-Dodecene to 1,2-Dodecanediol and 1,2-Epoxydodecane

This method co-produces the epoxide and the diol.

Materials:

• 1-Dodecene

• Potassium bromide (KBr)

• Sodium hypochlorite (NaOCl)

• Acetonitrile

• Sodium sulfite (Na₂SO₃)

• Benzene (B151609)

Procedure:

• In a reactor, charge 1-dodecene and acetonitrile in a volume ratio between 1:8 and 1:15.[4][6]

• Add the catalyst, potassium bromide (KBr), to the mixture.

• Introduce the oxidizing agent, sodium hypochlorite.

• Heat the reaction to 40°C and maintain constant stirring (at least 800 rpm) for 10 hours.[4][6]

• After 10 hours, quench the reaction by adding sodium sulfite and stirring for 10 minutes.[4]

• Add benzene to extract the organic products.

• Remove the solvent under vacuum to isolate the product mixture.

• Separate 1,2-epoxydodecane and 1,2-dodecanediol via vacuum distillation.

Data Presentation

Table 1: Comparison of Synthesis Methods for 1,2-Dodecanediol

Method	Starting Material	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Catalytic Oxidation	1-Dodecene	KBr / Sodium Hypochlorite	Acetonitrile	40	10	19-21	[4][6]
Solvolysis	1,2-Epoxydodecane	Formic acid, then NaOH	Formic acid, then water/ether	100 (for 1.5h)	-	~89.7 (of diol)	[2]

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 1,2-dodecanediol via dihydroxylation.

Caption: A logical workflow to troubleshoot low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. scholarworks.uni.edu [scholarworks.uni.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 6. RU2533420C1 - Method of combined obtaining of 1,2-epoxydodecane and 1,2-dodecanediol - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Yields in 1,2-Dodecanediol Synthesis

Welcome to the technical support center for the synthesis of 1,2-dodecanediol. This guide is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common issues encountered during the synthesis of 1,2-dodecanediol, with a focus on addressing the causes of low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,2-dodecanediol?

A1: The two primary laboratory-scale methods for synthesizing 1,2-dodecanediol are the dihydroxylation of 1-dodecene (B91753) and the acid-catalyzed hydrolysis of 1,2-epoxydodecane (B1583528). Dihydroxylation involves the direct conversion of the alkene to a diol, while the hydrolysis route is a two-step process where 1-dodecene is first epoxidized and then the resulting epoxide is opened to form the diol.[1][2] Biocatalytic methods are also emerging as a more environmentally friendly alternative.[3]

Q2: My dihydroxylation of 1-dodecene is resulting in a low yield. What are the likely causes?

A2: Low yields in the dihydroxylation of 1-dodecene can stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to insufficient reaction time, low temperature, or poor stirring, especially in heterogeneous mixtures.[4]

• Over-oxidation: Strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) can cleave the diol, leading to the formation of carboxylic acids and reducing the yield of 1,2-dodecanediol. This is particularly problematic if the reaction temperature is not kept low.[4]

• Poor Reagent Solubility: 1-dodecene is non-polar, and if the dihydroxylation reagents are in an aqueous phase, poor solubility can limit the reaction rate. The use of a phase-transfer catalyst or a co-solvent system like t-butanol/water can help mitigate this.[4]

• Suboptimal Reagent Stoichiometry: In catalytic systems, such as those using osmium tetroxide (OsO₄), the amount of the co-oxidant is crucial for regenerating the catalyst. An insufficient amount of co-oxidant will lead to an incomplete reaction.[4]

Q3: I am observing byproducts in my reaction mixture. What are they likely to be?

A3: In dihydroxylation reactions using potassium permanganate, over-oxidation can lead to the formation of carboxylic acids.[4] When synthesizing 1,2-dodecanediol via the hydrolysis of 1,2-epoxydodecane, a common byproduct is the formation of isomeric 2,2'-dihydroxydidodecyl ethers.[5] In some cases, particularly with the Upjohn dihydroxylation method, ketone byproducts can also form.[4]

Q4: How can I minimize the formation of byproducts?

A4: To minimize byproduct formation, consider the following:

• For Dihydroxylation: When using strong oxidizing agents like KMnO₄, maintain a low reaction temperature (around 0°C) and slightly basic conditions.[4] Using a milder and more selective reagent like osmium tetroxide can also prevent over-oxidation.[4] Do not let the reaction run for an extended period after the starting material has been consumed.[4]

• For Epoxide Hydrolysis: Careful control of the acid catalyst concentration and reaction temperature can help minimize the formation of ether byproducts.

Q5: What is the best way to purify 1,2-dodecanediol?

A5: Purification of 1,2-dodecanediol can be achieved through several methods, depending on the scale and the impurities present.

• Vacuum Distillation: This is a suitable method for purifying high-boiling point compounds like 1,2-dodecanediol as it allows for distillation at a lower temperature, preventing thermal decomposition.[6]

• Recrystallization: This is an effective method for purifying solid compounds. The choice of a suitable solvent is critical for successful purification.[6]

• Column Chromatography: For smaller scales or to separate compounds with similar boiling points, column chromatography using silica (B1680970) gel or alumina (B75360) can be effective.[7][8]

Troubleshooting Guides

Issue 1: Low Yield in Dihydroxylation of 1-Dodecene

This guide will help you troubleshoot and optimize the synthesis of 1,2-dodecanediol via the dihydroxylation of 1-dodecene.

Caption: Troubleshooting workflow for low yields in the dihydroxylation of 1-dodecene.

Oxidizing Agent	Catalyst	Co-oxidant/Additive	Solvent System	Temperature (°C)	Typical Issues
KMnO₄	None	Base (e.g., NaOH)	Acetone (B3395972)/Water	~0	Over-oxidation to carboxylic acids[4]
OsO₄ (catalytic)	OsO₄	NMO	t-Butanol/Water	Room Temp	Formation of ketone byproducts[4]
OsO₄ (catalytic)	OsO₄	K₃Fe(CN)₆	t-Butanol/Water	Room Temp	High cost and toxicity of OsO₄[9]

Issue 2: Low Yield in Hydrolysis of 1,2-Epoxydodecane

This guide addresses common problems encountered during the synthesis of 1,2-dodecanediol via the hydrolysis of 1,2-epoxydodecane.

Caption: Troubleshooting workflow for low yields in the hydrolysis of 1,2-epoxydodecane.

Experimental Protocols

Protocol 1: Syn-dihydroxylation of 1-Dodecene using Potassium Permanganate

This protocol describes a common method for the syn-dihydroxylation of 1-dodecene to produce 1,2-dodecanediol.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-dodecene in a suitable solvent mixture such as acetone and water.[4] Cool the flask to 0°C in an ice bath.

• Reagent Addition: While stirring vigorously, slowly add a pre-cooled aqueous solution of potassium permanganate (KMnO₄) and a base (e.g., sodium hydroxide). The purple color of the permanganate should disappear as it reacts, forming a brown precipitate of manganese dioxide (MnO₂).

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete when the purple color of the permanganate is no longer visible.

• Workup: Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium sulfite (B76179) or by bubbling sulfur dioxide gas through the mixture until the brown manganese dioxide precipitate dissolves.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Protocol 2: Acid-Catalyzed Hydrolysis of 1,2-Epoxydodecane

This protocol details the ring-opening of 1,2-epoxydodecane to yield 1,2-dodecanediol.

• Reaction Setup: In a round-bottom flask, dissolve 1,2-epoxydodecane in a suitable solvent (e.g., water, acetone/water, or an alcohol).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄).[10]

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating.

• Reaction Monitoring: Monitor the disappearance of the starting epoxide by TLC or GC.

• Workup: Once the reaction is complete, neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extraction: If necessary, extract the product with an organic solvent.

• Purification: Dry the organic layer, remove the solvent, and purify the resulting 1,2-dodecanediol by vacuum distillation or recrystallization.

Signaling Pathways and Logical Relationships

General Reaction Pathways for 1,2-Dodecanediol Synthesis

The following diagram illustrates the primary synthetic routes to 1,2-dodecanediol from 1-dodecene.

Caption: Synthetic pathways to 1,2-dodecanediol from 1-dodecene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Production of 1-Dodecanol, 1-Tetradecanol, and 1,12-Dodecanediol through Whole-Cell Biotransformation in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. scholarworks.uni.edu [scholarworks.uni.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. Dihydroxylation - Wikipedia [en.wikipedia.org]
• 10. Page loading... [wap.guidechem.com]

Technical Support Center: Overcoming Solubility Challenges of 1,2-Dodecanediol in Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues encountered with 1,2-Dodecanediol.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Dodecanediol and why is its solubility a concern?

A1: 1,2-Dodecanediol, also known as lauryl glycol, is a versatile compound used in various formulations as a skin conditioning agent, moisturizer, and antimicrobial agent.[1][2] Its solubility can be a concern due to its molecular structure, which consists of a long C12 lipophilic alkyl chain and two hydrophilic hydroxyl groups. This amphiphilic nature can lead to limited solubility in certain solvent systems and a tendency to recrystallize, impacting the stability and efficacy of the final formulation.[1]

Q2: What are the common solvents for dissolving 1,2-Dodecanediol?

A2: 1,2-Dodecanediol is soluble in alcohols and warm ether, but has low solubility in water and petroleum ether.[3] Common solvents used in formulations include glycols (such as propylene (B89431) glycol and butylene glycol), ethanol, and certain esters. The choice of solvent will depend on the desired final formulation and the concentration of 1,2-Dodecanediol required.

Q3: How does temperature affect the solubility of 1,2-Dodecanediol?

A3: The solubility of most solid substances, including 1,2-Dodecanediol, generally increases with a rise in temperature.[4] Heating the solvent while dissolving 1,2-Dodecanediol can significantly improve its solubility and the rate of dissolution. However, it is crucial to consider the potential for recrystallization upon cooling.

Q4: Can surfactants improve the solubility of 1,2-Dodecanediol?

A4: Yes, surfactants can significantly enhance the solubility of poorly soluble compounds like 1,2-Dodecanediol.[5] Surfactants form micelles in solution above their critical micelle concentration (CMC), which can encapsulate the hydrophobic portions of the 1,2-Dodecanediol molecule, thereby increasing its apparent solubility in aqueous systems. Non-ionic surfactants such as polysorbates (e.g., Tween 80) and polyoxyl castor oil derivatives are often preferred due to their lower potential for irritation and good biocompatibility.

Q5: What is a co-solvent system and can it be used for 1,2-Dodecanediol?

A5: A co-solvent system is a mixture of solvents that, when combined, can dissolve a solute more effectively than either solvent alone. This technique is commonly used to enhance the solubility of poorly water-soluble drugs.[6] For 1,2-Dodecanediol, a co-solvent system of water and a water-miscible organic solvent like ethanol, propylene glycol, or polyethylene (B3416737) glycol (PEG) can be effective. The organic solvent reduces the polarity of the aqueous phase, decreasing the interfacial tension between the solute and the solvent, which aids in solubilization.[6]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
1,2-Dodecanediol is not dissolving completely.	- Insufficient solvent volume.- Inappropriate solvent selection.- Low temperature.	- Increase the solvent volume.- Switch to a more suitable solvent or a co-solvent system (see Protocol 1).- Gently heat the mixture while stirring.
Recrystallization or precipitation occurs after cooling.	- Supersaturation of the solution.- Incompatibility with other formulation components.	- Optimize the concentration of 1,2-Dodecanediol.- Add a stabilizing agent, such as a polymer (e.g., PVP) or a surfactant (see Protocol 2).- Consider creating a solid dispersion to maintain the amorphous state (see Protocol 3).[7][8]
The formulation is cloudy or hazy.	- Incomplete dissolution.- Formation of an emulsion or suspension instead of a true solution.	- Ensure complete dissolution by optimizing solvent, temperature, and mixing.- If an emulsion is desired, use appropriate homogenizing equipment.- If a clear solution is required, consider filtration after dissolution.
Phase separation is observed in the final formulation.	- Poor miscibility of components.- Changes in temperature during storage.	- Evaluate the compatibility of all excipients.- Use a surfactant or emulsifier to stabilize the formulation.- Store the formulation at a controlled temperature.

Experimental Protocols

Protocol 1: Solubility Enhancement using a Co-solvent System

Objective: To determine the optimal co-solvent ratio for dissolving 1,2-Dodecanediol.

Materials:

• 1,2-Dodecanediol

• Propylene Glycol (PG)

• Deionized Water

• Magnetic stirrer and stir bar

• Beakers or flasks

• Heating plate

Methodology:

• Prepare a series of co-solvent blends of PG and water in different ratios (e.g., 10:90, 20:80, 30:70, 40:60, 50:50 v/v).

• For each co-solvent blend, add a known amount of 1,2-Dodecanediol (e.g., 1 g) to a fixed volume of the blend (e.g., 100 mL).

• Stir the mixture at a constant speed at room temperature for a set period (e.g., 1 hour).

• Observe the dissolution. If not fully dissolved, gently heat the mixture (e.g., to 40-50°C) while continuing to stir until a clear solution is obtained.

• Allow the solutions to cool to room temperature and observe for any signs of precipitation or recrystallization over 24 hours.

• The optimal co-solvent ratio is the one that dissolves the desired amount of 1,2-Dodecanediol and remains stable upon cooling.

Protocol 2: Utilizing Surfactants for Improved Aqueous Solubility

Objective: To enhance the aqueous solubility of 1,2-Dodecanediol using a surfactant.

Materials:

• 1,2-Dodecanediol

• Polysorbate 80 (Tween 80)

• Deionized Water

• Magnetic stirrer and stir bar

• Beakers or flasks

Methodology:

• Prepare aqueous solutions of Polysorbate 80 at various concentrations (e.g., 0.5%, 1%, 2%, 5% w/v).

• Add a fixed amount of 1,2-Dodecanediol to each surfactant solution.

• Stir the mixtures at room temperature for an extended period (e.g., 2-4 hours) to allow for micellar encapsulation.

• Visually inspect the solutions for clarity to determine the concentration of surfactant required to fully solubilize the 1,2-Dodecanediol.

• For quantitative analysis, filter the saturated solutions and analyze the filtrate using a suitable analytical method (e.g., HPLC, GC) to determine the solubility.

Protocol 3: Preparation of a Solid Dispersion by the Solvent Evaporation Method

Objective: To improve the dissolution rate of 1,2-Dodecanediol by creating a solid dispersion.

Materials:

• 1,2-Dodecanediol

• Polyvinylpyrrolidone (PVP K30)

• Ethanol

• Rotary evaporator

• Mortar and pestle

Methodology:

• Dissolve a specific ratio of 1,2-Dodecanediol and PVP K30 (e.g., 1:1, 1:2, 1:4 w/w) in a minimal amount of ethanol.

• Ensure both components are fully dissolved to form a clear solution.

• Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40°C).

• A thin film of the solid dispersion will form on the wall of the flask.

• Further dry the solid dispersion in a vacuum oven to remove any residual solvent.

• Scrape the dried solid dispersion from the flask and pulverize it into a fine powder using a mortar and pestle.

• The resulting powder can be used for further formulation development, and its dissolution rate can be compared to that of the pure 1,2-Dodecanediol.

Data Presentation

Table 1: Solubility of 1,2-Dodecanediol in Common Solvents

Solvent	Solubility at 25°C ( g/100g solvent)
Water	Low
Ethanol	Soluble
Propylene Glycol	Soluble
Glycerin	Sparingly Soluble
Isopropyl Myristate	Soluble
Mineral Oil	Sparingly Soluble

Note: This table provides qualitative solubility data based on available literature. Quantitative values can be experimentally determined using the protocols provided.

Visualizations

Caption: Workflow for troubleshooting 1,2-Dodecanediol solubility.

Caption: Surfactant micellization for 1,2-Dodecanediol solubilization.

References

• 1. hrpub.org [hrpub.org]
• 2. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,12-Dodecanediol | 5675-51-4 [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. ijmsdr.org [ijmsdr.org]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]

Preventing the oxidation of 1,2-Dodecanediol during synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in preventing the oxidation of 1,2-dodecanediol during its synthesis. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary oxidation products of 1,2-dodecanediol that can form during synthesis?

A1: 1,2-dodecanediol is susceptible to oxidation at its primary and secondary hydroxyl groups. The primary oxidation products include:

• 1-hydroxy-2-dodecanone: From the oxidation of the secondary alcohol.

• 2-hydroxy-dodecanal: From the oxidation of the primary alcohol.

• 2-hydroxy-dodecanoic acid: From the overoxidation of the primary alcohol.

• Oxidative cleavage products: Strong oxidizing conditions can cleave the carbon-carbon bond between the two hydroxyl groups, resulting in shorter-chain aldehydes and carboxylic acids.[1][2][3]

Q2: What are the main strategies to prevent the oxidation of 1,2-dodecanediol during a multi-step synthesis?

A2: The most effective strategy is the use of a protecting group for the diol functionality. Converting the 1,2-diol into a cyclic acetal (B89532), such as an acetonide, masks the hydroxyl groups and prevents them from reacting with oxidizing agents or other reagents in subsequent steps.[4][5][6] This protecting group is stable under many reaction conditions and can be easily removed when needed. Additionally, conducting reactions under an inert atmosphere (e.g., nitrogen or argon) can minimize exposure to atmospheric oxygen.

Q3: How can I detect and identify oxidized impurities in my 1,2-dodecanediol product?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the detection and identification of oxidized impurities.[7][8][9] The presence of new peaks in the gas chromatogram, other than the one corresponding to 1,2-dodecanediol, may indicate the presence of byproducts. The mass spectrum of each impurity can then be used to elucidate its structure by analyzing the fragmentation pattern. For instance, the presence of a molecular ion and fragments characteristic of aldehydes or carboxylic acids would suggest oxidation has occurred.

Q4: What are the optimal storage conditions for 1,2-dodecanediol to prevent long-term oxidation?

A4: To ensure the long-term stability of 1,2-dodecanediol, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. It is also advisable to protect it from light and to store it away from strong oxidizing agents. For solutions, storage in amber glass vials under an inert atmosphere at 2-8°C is recommended.

Troubleshooting Guides

Issue 1: Low yield of the desired product after a reaction involving a 1,2-dodecanediol intermediate.

Possible Cause	Troubleshooting Step
Oxidation of the diol	Protect the 1,2-diol as a cyclic acetal (acetonide) before proceeding with the reaction. This will prevent side reactions at the hydroxyl groups.
Sub-optimal reaction conditions	Ensure the reaction is carried out under an inert atmosphere (nitrogen or argon) to minimize air oxidation. Optimize the reaction temperature; high temperatures can promote oxidation.
Use of strong oxidizing agents	If possible, choose milder and more selective reagents for other transformations in your synthetic route to avoid unintended oxidation of the diol.

Issue 2: Presence of unexpected peaks in the GC-MS analysis of the final product.

Possible Cause	Troubleshooting Step
Formation of oxidized byproducts	Compare the mass spectra of the unknown peaks with the predicted fragmentation patterns for potential oxidation products like 1-hydroxy-2-dodecanone or 2-hydroxy-dodecanoic acid.
Oxidative cleavage of the diol	Look for the presence of shorter-chain aldehydes or carboxylic acids in the GC-MS data, which would indicate cleavage of the C1-C2 bond of the diol.
Impure starting materials	Analyze the starting 1,2-dodecanediol by GC-MS to ensure it is free from oxidized impurities before use.

Data Presentation

The use of a protecting group can significantly improve the yield of the desired product by preventing the degradation of the diol. The following table provides a representative example of the impact of diol protection on product yield in a similar system.

Condition	Monomer Yield (%)
Unprotected Diol	Moderate
Protected Diol (as acetal)	88
Data adapted from a study on lignin (B12514952) stabilization, demonstrating the effectiveness of diol protection.[5]

Experimental Protocols

Protocol 1: Synthesis of 1,2-Dodecanediol from 1-Dodecene (B91753)

This protocol describes the dihydroxylation of 1-dodecene to form 1,2-dodecanediol.

Materials:

• 1-Dodecene

• Osmium tetroxide (OsO₄) or Potassium permanganate (B83412) (KMnO₄)

• N-methylmorpholine N-oxide (NMO) or a cold, dilute aqueous solution of KMnO₄

• Suitable solvent (e.g., acetone, tert-butanol, water)

• Sodium sulfite (B76179) or bisulfite (for quenching)

Procedure:

• In a round-bottom flask, dissolve 1-dodecene in a suitable solvent mixture (e.g., acetone/water).

• Cool the solution in an ice bath.

• If using OsO₄, add a catalytic amount of OsO₄ followed by the dropwise addition of NMO.

• If using KMnO₄, add a cold, dilute solution of KMnO₄ dropwise with vigorous stirring.

• Monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium sulfite or bisulfite.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure to obtain crude 1,2-dodecanediol.

• Purify the crude product by flash column chromatography or recrystallization.

Protocol 2: Acetonide Protection of 1,2-Dodecanediol

This protocol details the protection of 1,2-dodecanediol as a cyclic acetal (acetonide).[4][6]

Materials:

• 1,2-Dodecanediol

• 2,2-Dimethoxypropane or Acetone

• Anhydrous copper sulfate (CuSO₄) or a catalytic amount of p-toluenesulfonic acid (p-TSA)

• Anhydrous dichloromethane (B109758) (DCM) or another suitable aprotic solvent

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1,2-dodecanediol in anhydrous DCM.

• Add an excess of 2,2-dimethoxypropane.

• Add a catalytic amount of p-TSA (or a stoichiometric amount of anhydrous CuSO₄).

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to yield the acetonide-protected 1,2-dodecanediol. The crude product can often be used in the next step without further purification.

Visualizations

Caption: Potential oxidation pathways of 1,2-dodecanediol.

Caption: Experimental workflow incorporating a diol protection strategy.

Caption: A logical workflow for troubleshooting oxidation-related issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ch15: Oxidation cleavage of 1,2-diols [chem.ucalgary.ca]
• 3. aklectures.com [aklectures.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. synarchive.com [synarchive.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. thepharmajournal.com [thepharmajournal.com]

Technical Support Center: Optimizing 1,2-Dodecanediol Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 1,2-dodecanediol. It includes frequently asked questions, troubleshooting guides, detailed experimental protocols, and comparative data to facilitate the optimization of reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 1,2-dodecanediol?

A1: The most common methods for synthesizing 1,2-dodecanediol involve the dihydroxylation of 1-dodecene (B91753). Key techniques include:

• Sharpless Asymmetric Dihydroxylation: This method uses a catalytic amount of osmium tetroxide in the presence of a chiral ligand to produce enantiomerically enriched 1,2-diols.[1]

• Upjohn Dihydroxylation: This technique employs a catalytic amount of osmium tetroxide with a stoichiometric co-oxidant, such as N-methylmorpholine N-oxide (NMO), for syn-dihydroxylation.[2]

• Osmium-Free Dihydroxylation: Due to the toxicity and cost of osmium, methods using more benign metals like manganese and iron have been developed.[1] These often utilize oxidants like hydrogen peroxide.

• Epoxidation followed by Hydrolysis: This two-step approach involves the initial formation of an epoxide from 1-dodecene, which is then hydrolyzed to the diol.[3] This method typically results in an anti-dihydroxylation product.[4]

• Preparation from Decyl-oxirane: This chemical can be prepared by the hydrolysis of decyl-oxirane using an aqueous acid like H₂SO₄.[5]

Q2: What are the typical applications of 1,2-dodecanediol?

A2: 1,2-Dodecanediol is a versatile compound used in various industries. It is commonly found in cosmetics as a moisturizing and conditioning agent.[5] It also acts as a surfactant and emulsifier in cleaning products and detergents.[5] Furthermore, it possesses antimicrobial properties, making it useful as a preservative.[5] In research and synthesis, it serves as an intermediate for producing other chemicals.[6]

Q3: What safety precautions should be taken when handling 1,2-dodecanediol and its reagents?

A3: When working with 1,2-dodecanediol and the reagents for its synthesis, it is crucial to follow standard laboratory safety procedures. Avoid contact with skin and eyes, and do not breathe in dust or vapors.[5] Personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn.[5] Reactions involving volatile organic solvents should be performed in a well-ventilated fume hood. Reagents like osmium tetroxide are highly toxic and require special handling procedures.

Troubleshooting Guides

Problem 1: Low or No Yield of 1,2-Dodecanediol

Possible Cause	Suggested Solution
Inactive Catalyst	For catalytic reactions, ensure the catalyst has not degraded. Use fresh catalyst or test its activity on a known substrate. For Sharpless dihydroxylation, ensure the osmium tetroxide has not been reduced prior to the reaction.
Poor Reagent Quality	Use reagents from a reliable source and ensure they meet the required purity. For instance, the presence of water in certain reactions can lead to unwanted side products.[7]
Incorrect Reaction Temperature	Temperature control is critical. For Sharpless asymmetric dihydroxylation, the reaction is typically run at 0°C.[1] Higher temperatures can lead to side reactions and reduced enantioselectivity. Conversely, some reactions may require heating to proceed at an adequate rate.
Inefficient Stirring	In heterogeneous reactions, such as those involving a solid catalyst or immiscible phases, vigorous stirring is essential to ensure proper mixing and mass transfer.
Incomplete Reaction	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC). If the reaction has stalled, consider adding more catalyst or extending the reaction time.

Problem 2: Formation of Impurities and Side Products

Possible Cause	Suggested Solution
Over-oxidation	In dihydroxylation reactions, over-oxidation can lead to the formation of dicarbonyl compounds.[2] Using a controlled amount of oxidant and maintaining the recommended reaction temperature can minimize this.
Formation of Byproducts from Side Reactions	In the epoxidation-hydrolysis route, incomplete hydrolysis will leave unreacted epoxide. Ensure sufficient acid and water are present for the hydrolysis step. In reactions involving halogens, the formation of halohydrins can occur if water is present.[7]
Decomposition of the Product	1,2-diols can be sensitive to certain conditions. During workup and purification, avoid exposure to strong acids or high temperatures for prolonged periods, which could cause decomposition.[7]

Problem 3: Difficulty in Product Isolation and Purification

Possible Cause	Suggested Solution
Emulsion Formation During Workup	Emulsions can form during the extraction process, making phase separation difficult. Adding a saturated brine solution can help to break up emulsions.
Product is Water-Soluble	While 1,2-dodecanediol has low solubility in water, significant amounts could be lost in the aqueous layer during extraction if large volumes of water are used.[5] Consider back-extracting the aqueous layer with a suitable organic solvent.
Co-elution of Impurities During Chromatography	If impurities are difficult to separate by column chromatography, try using a different solvent system or a different stationary phase. Recrystallization is another effective purification method for solid compounds like 1,2-dodecanediol.[8]

Data Presentation

Table 1: Comparison of Catalytic Systems for 1-Dodecene Dihydroxylation

Catalytic System	Catalyst	Oxidant	Typical Reaction Time	Typical Yield	Key Features
Sharpless Asymmetric Dihydroxylation	OsO₄ (catalytic), Chiral Ligand	NMO or K₃[Fe(CN)₆]	6-24 hours	High	Provides high enantioselectivity.[1]
Upjohn Dihydroxylation	OsO₄ (catalytic)	NMO	Varies	High	Good for general syn-dihydroxylation.[2]
Manganese-Based Systems	Manganese Complexes	H₂O₂	Varies	Good	Osmium-free, environmentally benign.[1]
Iron-Based Systems	Iron Complexes	H₂O₂	Varies	Moderate to Good	Inexpensive and environmentally friendly catalyst.[1]

Table 2: Typical Reaction Conditions for 1,2-Dodecanediol Synthesis

Parameter	Sharpless Asymmetric Dihydroxylation	Epoxidation-Hydrolysis
Starting Material	1-Dodecene	1-Dodecene
Key Reagents	AD-mix-β, tert-Butanol (B103910), Water	m-CPBA, Dichloromethane (B109758) (for epoxidation); H₃O⁺ (for hydrolysis)
Temperature	0 °C	Room Temperature (epoxidation); Varies (hydrolysis)
Solvent	tert-Butanol/Water	Dichloromethane
Reaction Time	6-24 hours	Varies

Experimental Protocols

Protocol 1: Sharpless Asymmetric Dihydroxylation of 1-Dodecene [1]

• Preparation: In a suitable reaction vessel, prepare a solvent mixture of tert-butanol and water (1:1 ratio).

• Reagent Addition: Add AD-mix-β to the solvent mixture and stir vigorously at room temperature until two clear phases are formed. The lower aqueous phase will appear yellow.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Substrate Addition: Add 1-dodecene to the cooled, stirring mixture.

• Reaction: Continue to stir vigorously at 0 °C and monitor the reaction progress by TLC. The reaction is typically complete within 6-24 hours.

• Quenching: Once the reaction is complete, add solid sodium sulfite (B76179) while maintaining the temperature at 0 °C.

• Workup: Allow the mixture to warm to room temperature and stir for an additional hour. Add ethyl acetate (B1210297) and transfer the mixture to a separatory funnel. Separate the organic layer, wash with water, and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Epoxidation of 1-Dodecene followed by Acid-Catalyzed Hydrolysis [3][4]

Step A: Epoxidation

• Preparation: Dissolve 1-dodecene in dichloromethane in a round-bottom flask.

• Reagent Addition: Add a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA), portion-wise to the solution at room temperature.

• Reaction: Stir the mixture at room temperature and monitor the reaction by TLC until all the starting material is consumed.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with sodium bicarbonate solution, then with water, and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude epoxide.

Step B: Hydrolysis

• Preparation: Dissolve the crude epoxide in a suitable solvent like acetone (B3395972) or THF.

• Acid Addition: Add a dilute aqueous solution of a strong acid (e.g., H₂SO₄ or HClO₄).

• Reaction: Stir the mixture at room temperature or with gentle heating. Monitor the disappearance of the epoxide by TLC.

• Workup: Neutralize the acid with a base (e.g., sodium bicarbonate). Extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the resulting 1,2-dodecanediol by column chromatography or recrystallization.

Mandatory Visualization

Caption: Workflow for Sharpless Asymmetric Dihydroxylation.

Caption: Pathways for Syn and Anti Dihydroxylation.

References

• 1. benchchem.com [benchchem.com]
• 2. Dihydroxylation - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Page loading... [guidechem.com]
• 6. Page loading... [wap.guidechem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Purification challenges of 1,2-Dodecanediol from reaction mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the purification of 1,2-Dodecanediol from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 1,2-Dodecanediol reaction mixture?

A1: Common impurities depend on the synthetic route. If synthesized by the dihydroxylation of 1-dodecene, impurities may include unreacted 1-dodecene, the intermediate 1,2-epoxydodecane (B1583528), and over-oxidation products.[1][2] If prepared by the hydrolysis of decyl-oxirane, unreacted epoxide is a likely impurity.

Q2: Which purification method is most suitable for 1,2-Dodecanediol?

A2: The choice of purification method depends on the scale of the reaction and the nature of the impurities.

• Recrystallization: An effective and economical method for solid 1,2-Dodecanediol, particularly for removing minor impurities.[3]

• Flash Column Chromatography: Ideal for separating compounds with different polarities, such as removing non-polar impurities like unreacted 1-dodecene.

• Vacuum Distillation: Suitable for thermally stable compounds and can be used to separate 1,2-Dodecanediol from less volatile or non-volatile impurities. A patent suggests that a mixture containing 1,2-epoxydodecane and 1,2-dodecanediol can be separated by vacuum distillation.[1]

Q3: How can I assess the purity of my 1,2-Dodecanediol sample?

A3: Purity is typically assessed using chromatographic techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful method for separating and identifying volatile and semi-volatile compounds. It can provide information on the structure of impurities.[3]

• High-Performance Liquid Chromatography (HPLC): Since 1,2-Dodecanediol lacks a strong UV chromophore, HPLC with a Refractive Index Detector (RID) is a suitable alternative for purity analysis.[3]

Troubleshooting Guides

This section addresses common problems encountered during the purification of 1,2-Dodecanediol.

Recrystallization Issues

Problem	Possible Cause(s)	Recommended Solution(s)
No crystal formation upon cooling.	- Too much solvent was used. - The solution is supersaturated but requires nucleation.	- Boil off some solvent to concentrate the solution. - Scratch the inside of the flask with a glass rod at the liquid's surface. - Add a seed crystal of pure 1,2-Dodecanediol.
Oiling out instead of crystallization.	- The cooling rate is too fast. - The solvent is too non-polar for the diol. - High concentration of impurities.	- Allow the solution to cool more slowly to room temperature before placing it in an ice bath. - Add a small amount of a more polar co-solvent (e.g., ethyl acetate (B1210297) to a hexane (B92381) solution). - Consider a preliminary purification step like flash chromatography to remove significant impurities.
Low recovery of purified product.	- Too much solvent was used, leaving a significant amount of product in the mother liquor. - Premature crystallization during hot filtration.	- Reduce the amount of solvent used to dissolve the crude product. - Cool the mother liquor to a lower temperature to induce further crystallization. - Ensure the filtration apparatus is pre-heated to prevent cooling and crystallization in the funnel.
Product is still impure after recrystallization.	- Inappropriate solvent choice, where the impurity has similar solubility to the product. - Crystals crashed out too quickly, trapping impurities.	- Experiment with different solvent systems. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold, while impurities remain soluble at both temperatures. - Ensure slow cooling to allow for selective crystal growth.

Flash Column Chromatography Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Poor separation of 1,2-Dodecanediol from impurities.	- Inappropriate eluent system (polarity is too high or too low).	- Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of ~0.3 for 1,2-Dodecanediol. A common eluent system is a gradient of ethyl acetate in hexane.[4]
Streaking or tailing of the product band.	- The compound is interacting too strongly with the silica (B1680970) gel. - The column is overloaded with the sample.	- Add a small amount of a polar modifier like methanol (B129727) to the eluent. - Reduce the amount of crude material loaded onto the column.
No compound eluting from the column.	- The eluent is not polar enough to move the diol.	- Gradually increase the polarity of the eluent (gradient elution).

Vacuum Distillation Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Bumping or unstable boiling.	- Uneven heating.	- Use a magnetic stir bar or boiling chips to ensure smooth boiling. - Ensure the distillation flask is not more than two-thirds full.
Product solidifying in the condenser.	- The condenser water is too cold.	- Use warmer water in the condenser or turn off the water flow periodically to allow the product to pass through.
Poor separation efficiency.	- The pressure is fluctuating. - The heating rate is too high.	- Ensure a stable vacuum is maintained. - Heat the mixture slowly to allow for proper fractionation.

Data Presentation

Table 1: Estimated Purity of 1,2-Dodecanediol After Different Purification Methods

Purification Method	Starting Purity (Estimated)	Final Purity (Estimated)	Key Impurities Removed
Recrystallization	90%	>98%	Minor structurally similar impurities
Flash Column Chromatography	85%	>99%	Unreacted 1-dodecene, non-polar byproducts
Vacuum Distillation	90%	>97%	Less volatile or non-volatile impurities

Note: These are estimated values and actual results may vary depending on the specific reaction conditions and impurity profile.

Experimental Protocols

Protocol 1: Purification by Recrystallization

• Dissolution: In a fume hood, dissolve the crude 1,2-Dodecanediol in a minimal amount of a hot solvent mixture, such as hexane and ethyl acetate. Start with a higher proportion of hexane and add ethyl acetate dropwise until the solid dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent mixture.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Purification by Flash Column Chromatography

• Sample Preparation: Dissolve the crude 1,2-Dodecanediol in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluent).

• Column Packing: Pack a silica gel column with a non-polar solvent like hexane.

• Loading: Carefully load the sample onto the top of the silica gel.

• Elution: Begin elution with a low polarity solvent (e.g., 100% hexane) to elute non-polar impurities like unreacted 1-dodecene. Gradually increase the polarity of the eluent by adding ethyl acetate. A gradient of 0% to 50% ethyl acetate in hexane is a good starting point.[4]

• Fraction Collection: Collect fractions and monitor the composition by TLC.

• Isolation: Combine the fractions containing the pure 1,2-Dodecanediol and remove the solvent under reduced pressure.

Protocol 3: Purification by Vacuum Distillation

• Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all joints are properly sealed.

• Loading: Place the crude 1,2-Dodecanediol into the distillation flask with a magnetic stir bar.

• Evacuation: Gradually reduce the pressure in the system using a vacuum pump.

• Heating: Once a stable vacuum is achieved, begin to heat the distillation flask gently.

• Fraction Collection: Collect the fraction that distills at the expected boiling point for 1,2-Dodecanediol at the recorded pressure. The boiling point of 1,2-dodecanediol is approximately 124-125 °C at 15 mmHg.[3]

• Cooling: After collecting the desired fraction, allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Mandatory Visualization

Caption: General workflow for the purification and analysis of 1,2-Dodecanediol.

Caption: Troubleshooting logic for common purification issues of 1,2-Dodecanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. RU2533420C1 - Method of combined obtaining of 1,2-epoxydodecane and 1,2-dodecanediol - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Chromatography [chem.rochester.edu]

Technical Support Center: Purification of 1,2-Dodecanediol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 1,2-Dodecanediol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in 1,2-Dodecanediol?

Common impurities in 1,2-Dodecanediol can originate from its synthesis process. If synthesized from 1-dodecene (B91753), impurities may include unreacted 1-dodecene and its corresponding alkane, dodecane.[1] When synthesis involves oxidation of cyclododecanone (B146445), byproducts such as maleic acid, 12-hydroxydodecanoic acid, and 1,12-dodecanedioic acid can be present.[2] Commercially available 1,2-Dodecanediol may also contain small amounts of isomeric diols or residual solvents from the manufacturing process.

Q2: Which purification method is most suitable for 1,2-Dodecanediol?

The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity.

• Recrystallization is a highly effective and commonly used method for purifying solid 1,2-Dodecanediol, especially for removing small amounts of impurities.[3][4]

• Vacuum Distillation is suitable for purifying high-boiling point compounds like 1,2-Dodecanediol, as it allows for distillation at a lower temperature, preventing thermal decomposition.[5]

• Flash Chromatography is a rapid purification technique that can be used to separate 1,2-Dodecanediol from impurities with different polarities.[6]

• High-Performance Liquid Chromatography (HPLC) is a high-resolution technique suitable for achieving very high purity, particularly for small-scale purifications or for isolating specific isomers.

Q3: How can I assess the purity of my 1,2-Dodecanediol sample?

Several analytical techniques can be used to determine the purity of 1,2-Dodecanediol:

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying volatile and semi-volatile impurities.

• High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., Refractive Index Detector, RID) can be used to quantify the purity of 1,2-Dodecanediol, especially for non-volatile impurities.

• Melting Point Analysis : A sharp melting point range close to the literature value (56-60 °C) is indicative of high purity. A broad melting range often suggests the presence of impurities.

Troubleshooting Guides

Recrystallization

Q: My 1,2-Dodecanediol is "oiling out" instead of crystallizing. What should I do?

This common issue occurs when the boiling point of the solvent is higher than the melting point of the compound, or when the solution is supersaturated with impurities.

• Solution:

  • Ensure the solution cools slowly. Rapid cooling can promote oiling out. Allow the flask to cool to room temperature undisturbed before placing it in an ice bath.

  • Add a small amount of a "better" solvent (one in which the compound is more soluble) to the hot solution to reduce the level of supersaturation.

  • Try a different solvent or a solvent pair. A good starting point for polar diols like 1,2-Dodecanediol could be ethanol/water or acetone/hexanes.[3]

Q: The recovery yield of my recrystallized 1,2-Dodecanediol is very low. How can I improve it?

Low recovery can be due to several factors, including using too much solvent or incomplete crystallization.

• Solution:

  • Use the minimum amount of hot solvent necessary to dissolve the solid. Using excess solvent will result in a significant portion of the product remaining in the mother liquor.

  • Ensure the solution is thoroughly cooled in an ice bath before filtration to maximize crystal formation.

  • Minimize the amount of cold solvent used to wash the crystals during filtration.

  • The mother liquor can be concentrated and a second crop of crystals can be collected, although they may be of lower purity.

Q: My recrystallized 1,2-Dodecanediol is still impure. What went wrong?

This can happen if the cooling process is too rapid or if the chosen solvent is not ideal for excluding the specific impurities present.

• Solution:

  • Allow the solution to cool down slowly and without disturbance. This allows for the formation of a more ordered crystal lattice that excludes impurities.

  • Consider a multi-step purification. A preliminary purification by another method, such as a quick filtration through a silica (B1680970) plug, can remove the bulk of impurities before recrystallization.[3]

  • Select a solvent in which the impurities are highly soluble even at low temperatures.

Experimental Protocols

Recrystallization of 1,2-Dodecanediol

Objective: To purify crude 1,2-Dodecanediol by recrystallization.

Materials:

• Crude 1,2-Dodecanediol

• Recrystallization solvent (e.g., Hexane/Ethyl Acetate mixture)[3]

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: In a small test tube, determine the solubility of a small amount of the crude 1,2-Dodecanediol in the chosen solvent system at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 1,2-Dodecanediol in an Erlenmeyer flask and add a minimal amount of the hot recrystallization solvent until the solid is just dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Parameter	Value	Reference
Recrystallization Solvent	Hexane/Ethyl Acetate	[3]
Expected Purity	>99%	[3]

Flash Chromatography of 1,2-Dodecanediol

Objective: To purify 1,2-Dodecanediol using flash column chromatography.

Materials:

• Crude 1,2-Dodecanediol

• Silica gel (230-400 mesh)

• Eluent (e.g., Hexane/Ethyl Acetate gradient)

• Chromatography column

• Collection tubes

Procedure:

• TLC Analysis: Determine a suitable eluent system using thin-layer chromatography (TLC). The desired compound should have an Rf value of approximately 0.3.

• Column Packing: Pack a chromatography column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude 1,2-Dodecanediol in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with the chosen solvent system. A gradient elution, starting with a less polar mixture and gradually increasing the polarity, is often effective.

• Fraction Collection: Collect fractions as the solvent elutes from the column.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure 1,2-Dodecanediol.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Parameter	Value/Range
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Hexane/Ethyl Acetate (gradient)
Sample to Silica Ratio	1:30 to 1:100 (by weight)

Vacuum Distillation of 1,2-Dodecanediol

Objective: To purify 1,2-Dodecanediol by vacuum distillation.

Materials:

• Crude 1,2-Dodecanediol

• Vacuum distillation apparatus (distillation flask, condenser, receiving flask, vacuum source)

• Heating mantle

• Stir bar

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

• Charging the Flask: Place the crude 1,2-Dodecanediol and a stir bar into the distillation flask.

• Evacuation: Evacuate the system to the desired pressure. A pressure of around 25-40 mmHg is typical for vacuum distillation.[1]

• Heating: Begin heating the distillation flask with a heating mantle. The temperature should be gradually increased to the boiling point of 1,2-Dodecanediol at the reduced pressure. A target boiling range is between 45 °C and 180 °C.[7]

• Distillation: Collect the distilled 1,2-Dodecanediol in the receiving flask.

• Cooling: Once the distillation is complete, allow the apparatus to cool before releasing the vacuum.

Parameter	Value/Range	Reference
Pressure	25-40 mmHg	[1]
Temperature	380-420 °C (furnace)	[1]
Boiling Point Range (at reduced pressure)	45-180 °C	[7]

Visualizations

General Purification Workflow for 1,2-Dodecanediol

Troubleshooting Recrystallization Issues

References

• 1. valmet.com [valmet.com]
• 2. US20150025279A1 - Process for producing dodecane-1,12-diol by reduction of lauryl lactone produced from the oxidation of cyclododecanone - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. orgsyn.org [orgsyn.org]
• 7. chem.rochester.edu [chem.rochester.edu]

Technical Support Center: Mass Spectrum Analysis of 1,2-Dodecanediol

This technical support guide is designed for researchers, scientists, and drug development professionals who are utilizing mass spectrometry to analyze 1,2-dodecanediol. It provides a detailed interpretation of the electron ionization (EI) mass spectrum, troubleshooting advice for common experimental issues, and standardized protocols.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular ion peak for 1,2-Dodecanediol?

A1: The molecular formula for 1,2-dodecanediol is C₁₂H₂₆O₂.[1] Its molecular weight is approximately 202.33 g/mol .[1] Therefore, the molecular ion peak (M⁺) should appear at an m/z of 202. However, as is common with long-chain alcohols, the molecular ion peak for 1,2-dodecanediol is often very weak or entirely absent in an EI mass spectrum due to its propensity to fragment easily.[2][3]

Q2: What are the primary fragmentation patterns observed for 1,2-Dodecanediol?

A2: The mass spectrum of 1,2-dodecanediol is characterized by two main fragmentation pathways common to alcohols: alpha-cleavage and dehydration (loss of a water molecule).[2]

• Alpha-Cleavage: This involves the breaking of the carbon-carbon bond adjacent to the carbon bearing a hydroxyl group. For 1,2-dodecanediol, this can occur in two primary locations, leading to the formation of resonance-stabilized oxonium ions.

• Dehydration: This is the elimination of a water molecule (H₂O), which has a mass of 18 amu. This results in a fragment ion at M-18.

Q3: How can I confirm that the major peaks in my spectrum correspond to 1,2-Dodecanediol?

A3: You should look for a characteristic set of fragment ions. The most prominent peaks in the EI mass spectrum of 1,2-dodecanediol are typically observed at m/z values of 43, 55, 69, 83, and other lower mass fragments. The presence of a peak at m/z 184 (M-18) would indicate the loss of water. The base peak is often a smaller, stable carbocation. A detailed interpretation of the major fragments is provided in the "Interpretation of the Mass Spectrum" section below.

Interpretation of the Mass Spectrum of 1,2-Dodecanediol

The electron ionization mass spectrum of 1,2-dodecanediol is dominated by fragments resulting from cleavage of the long alkyl chain and the loss of functional groups.

Data Presentation: Key Fragment Ions

m/z	Proposed Fragment Structure	Fragmentation Pathway	Relative Abundance
202	[C₁₂H₂₆O₂]⁺	Molecular Ion (M⁺)	Very Low / Absent
184	[C₁₂H₂₄O]⁺	Dehydration (Loss of H₂O)	Low
171	[C₁₁H₂₃O]⁺	Alpha-cleavage	Low
83	[C₆H₁₁]⁺	Alkyl chain fragmentation	High
69	[C₅H₉]⁺	Alkyl chain fragmentation	High
55	[C₄H₇]⁺	Alkyl chain fragmentation	Very High (Often Base Peak)
43	[C₃H₇]⁺ or [CH₃CO]⁺	Alkyl chain fragmentation	Very High

Fragmentation Pathway Diagram

Caption: Predicted EI fragmentation pathway of 1,2-dodecanediol.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No molecular ion peak (m/z 202) is observed.	High ionization energy causing complete fragmentation. This is common for long-chain alcohols.	Use a softer ionization technique such as Chemical Ionization (CI) or Electrospray Ionization (ESI) if molecular weight confirmation is critical. Lowering the electron energy in EI can sometimes help, but will also reduce overall ion abundance.
Spectrum is dominated by low m/z fragments (e.g., below m/z 100).	This is characteristic of long-chain aliphatic compounds due to extensive fragmentation of the alkyl chain.	This is an expected outcome for EI of this molecule. Focus on the characteristic high-mass fragments (if any) and the pattern of the lower-mass ions for identification.
Poor signal-to-noise ratio.	Insufficient sample concentration. Contamination in the ion source. Leak in the vacuum system.	Increase the sample concentration. Clean the ion source according to the manufacturer's instructions. Check for leaks in the system.
Presence of unexpected peaks.	Contamination from the solvent, sample handling, or the GC column bleed.	Run a blank (solvent only) to identify background peaks. Ensure clean sample handling procedures. Use a high-quality, low-bleed GC column if applicable.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a standard method for the analysis of 1,2-dodecanediol using GC-MS with electron ionization.

1. Sample Preparation:

• Dissolve 1 mg of 1,2-dodecanediol in 1 mL of a suitable solvent (e.g., dichloromethane (B109758) or methanol).
• If derivatization is desired to increase volatility and reduce tailing, silylate the hydroxyl groups using a reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

2. GC-MS Parameters:

• Injector: Splitless mode, 250°C.
• Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is recommended.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Oven Program:
• Initial temperature: 100°C, hold for 2 minutes.
• Ramp: 10°C/min to 280°C.
• Hold: 5 minutes at 280°C.
• MS Transfer Line: 280°C.
• Ion Source: 230°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 40-400.
• Scan Speed: 2 scans/second.

Experimental Workflow Diagram

Caption: Workflow for GC-MS analysis of 1,2-dodecanediol.

References

• 1. 1,2-Dodecanediol [webbook.nist.gov]
• 2. 1,12-Dodecanediol [webbook.nist.gov]
• 3. dev.spectrabase.com [dev.spectrabase.com]

Technical Support Center: Crystallization of 1,2-Dodecanediol

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the crystallization of 1,2-dodecanediol.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1,2-Dodecanediol relevant to crystallization?

A1: 1,2-Dodecanediol (CAS 1119-87-5) is a diol with the chemical formula C₁₂H₂₆O₂.[1] Its structure consists of a 12-carbon chain with two hydroxyl groups on adjacent carbons, which makes it amphiphilic.[1] This dual nature influences its solubility. It is generally soluble in alcohols and warm ether but has low solubility in water and petroleum ether.[2] Understanding its solubility profile is the first step in selecting an appropriate solvent system for crystallization. It appears as a white solid or a colorless to pale yellow liquid, depending on purity and temperature.[1]

Q2: What is a good starting solvent for the recrystallization of 1,2-Dodecanediol?

A2: The ideal recrystallization solvent is one in which the compound is highly soluble at high temperatures and poorly soluble at low temperatures.[3] For 1,2-dodecanediol, alcohols like ethanol (B145695) or methanol (B129727) are good starting points, as it is known to be soluble in them.[2] A mixed solvent system, or "solvent pair," can also be effective.[3][4] A common approach is to dissolve the diol in a "good" solvent (like hot ethanol) and then slowly add a "poor" solvent (like water or hexane) until the solution becomes cloudy, then redissolve by adding a small amount of the hot "good" solvent before cooling.[3]

Q3: What are the most common problems encountered during the crystallization of 1,2-Dodecanediol?

A3: The most common issues include:

• Failure to crystallize: The solution remains clear even after cooling.

• "Oiling out": The compound separates as a liquid phase instead of a solid.[5][6] This is common when the melting point of the solid is lower than the temperature of the solution or when high levels of impurities are present.[5]

• Low yield: Only a small amount of product is recovered after filtration.[5]

• Poor purity: The final crystals are still contaminated with impurities.[7][8]

Troubleshooting Guides

Problem: No Crystals Are Forming

Q: My solution has cooled to room temperature (or below), but no crystals have appeared. What should I do?

A: A failure to crystallize occurs when the solution is not sufficiently supersaturated, or the kinetic barrier to nucleation has not been overcome.[9] There are several techniques to induce nucleation.

Experimental Protocol: Inducing Crystallization

• Scratching: Use a glass stirring rod to vigorously scratch the inside surface of the flask at the meniscus.[9][10][11] The high-frequency vibrations or microscopic glass fragments can provide nucleation sites.[9]

• Seeding: Add a "seed crystal" – a tiny speck of the pure 1,2-dodecanediol solid – to the solution.[9][10][11] This provides a template for crystal growth.[11] If no pure solid is available, dip a glass rod into the solution, let the solvent evaporate off the tip to form a solid residue, and then re-introduce the rod into the solution.[9][10]

• Concentration: If seeding fails, there may be too much solvent.[10] Gently heat the solution to boil off a portion of the solvent to increase the solute concentration, and then allow it to cool again.[5]

• Lower Temperature: Cool the solution in a lower temperature bath, such as an ice-salt bath.[9]

• Solvent System Change: If all else fails, evaporate the solvent completely and attempt the recrystallization again with a different solvent or solvent pair.[5]

Workflow for Inducing Crystallization

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1,12-Dodecanediol, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. rubingroup.org [rubingroup.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mt.com [mt.com]
• 7. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemedx.org [chemedx.org]

Technical Support Center: Enhancing the Antimicrobial Efficacy of 1,2-Dodecanediol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for enhancing the antimicrobial efficacy of 1,2-dodecanediol.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of antimicrobial action for 1,2-dodecanediol?

A1: 1,2-Dodecanediol and other 1,2-alkanediols with medium to long alkyl chains exhibit antimicrobial activity primarily by disrupting the integrity of the microbial cell membrane.[1][2] Their amphiphilic structure, containing both a hydrophobic alkyl chain and hydrophilic hydroxyl groups, allows them to insert into the lipid bilayer of the cell membrane. This insertion disrupts the membrane's structure and increases its permeability, leading to leakage of intracellular components and ultimately cell death.[1]

Caption: Proposed mechanism of 1,2-dodecanediol action on bacterial cell membranes.

Q2: How can I enhance the antimicrobial activity of 1,2-dodecanediol?

A2: The antimicrobial efficacy of 1,2-dodecanediol can be significantly enhanced through synergistic combinations with other antimicrobial agents. This approach can lower the required concentration of 1,2-dodecanediol, potentially reducing costs and minimizing irritation, while broadening the spectrum of activity. Formulation strategies, such as creating nanoemulsions, can also improve its effectiveness.

Q3: Which compounds have shown synergistic or antagonistic effects with 1,2-dodecanediol?

A3: A study investigating mixed systems of 1,2-dodecanediol with other common cosmetic ingredients against Staphylococcus aureus and Staphylococcus epidermidis revealed varied interactions.[3] The interactions are quantified using the Fractional Inhibitory Concentration (FIC) index, where:

• Synergy: FIC index ≤ 0.5

• Additive/Indifference: 0.5 < FIC index ≤ 4.0

• Antagonism: FIC index > 4.0

The results from these combination studies are summarized in the table below.

Quantitative Data: Synergistic Effects with 1,2-Dodecanediol

Combination	Target Microorganism	MIC of 1,2-Dodecanediol Alone (µg/mL)	MIC of Compound B Alone (µg/mL)	FIC Index	Interaction Type	Reference
1,2-Dodecanediol + Lactic Acid	S. aureus	4000	4000	1.0	Additive	[3][4]
1,2-Dodecanediol + Lactic Acid	S. epidermidis	3200	>12800	0.75	Additive	[3][4]
1,2-Dodecanediol + Myristic Acid	S. aureus	4000	700	0.63	Additive	[3][4]
1,2-Dodecanediol + Myristic Acid	S. epidermidis	3200	>12800	>1.0	Antagonism	[3][4]
1,2-Dodecanediol + Methylparaben	S. aureus	4000	628	1.0	Additive	[3][4]
1,2-Dodecanediol + Methylparaben	S. epidermidis	3200	628	1.0	Additive	[3][4]
1,2-Dodecanediol + Isopropyl Methylphenol	S. aureus	4000	31.3	1.0	Additive	[3][4]
1,2-Dodecanediol + Isopropyl Methylphenol	S. epidermidis	3200	7.81	1.0	Additive	[3][4]

Note: The study indicated that the antimicrobial activity of 1,2-dodecanediol against S. epidermidis was inhibited in the presence of myristic acid.[3]

Troubleshooting Guides

Issue 1: Inconsistent results in antimicrobial synergy testing.

• Possible Cause: Variability in inoculum preparation. The density of the bacterial suspension is critical for reproducible Minimum Inhibitory Concentration (MIC) results.

• Solution: Always standardize your inoculum to a 0.5 McFarland turbidity standard. Prepare fresh bacterial cultures for each experiment and ensure they are in the logarithmic growth phase.

• Possible Cause: Inaccurate serial dilutions. The checkerboard assay relies on precise two-fold dilutions of the antimicrobial agents.

• Solution: Use calibrated micropipettes and change tips for each dilution step to avoid carryover. Prepare stock solutions of your agents at a concentration that allows for accurate serial dilutions.

• Possible Cause: Interaction of 1,2-dodecanediol with testing materials. Due to its amphiphilic nature, 1,2-dodecanediol might adsorb to certain plastics.

• Solution: Use non-treated, sterile 96-well plates. If adsorption is suspected, consider using glass tubes for initial MIC determinations to establish a baseline.

Issue 2: Difficulty dissolving 1,2-dodecanediol in the culture medium.

• Possible Cause: Low aqueous solubility of 1,2-dodecanediol.

• Solution: Prepare a high-concentration stock solution of 1,2-dodecanediol in a suitable solvent like ethanol (B145695) or DMSO. Ensure the final concentration of the solvent in the wells is low (typically <1%) and does not affect microbial growth. Run a solvent-only control to confirm it has no antimicrobial activity at the concentration used.

Issue 3: How to interpret the Fractional Inhibitory Concentration (FIC) Index.

• Problem: The calculated FIC index is close to the 0.5 threshold, making it difficult to classify the interaction as synergistic or additive.

• Solution: The FIC index is a guide.[5][6] An interaction with an FIC index between 0.5 and 1.0 is generally considered additive, meaning the combined effect is what you would expect from the sum of their individual activities.[6] True synergy (FIC ≤ 0.5) indicates the compounds are potentiating each other's effects.[7] It is crucial to perform the experiment in triplicate to ensure the results are statistically significant.

Experimental Protocols

Key Experiment: Checkerboard Assay for Synergy Testing

This protocol outlines the checkerboard microdilution method to determine the synergistic effects of 1,2-dodecanediol with another antimicrobial agent (Compound B).[7][8][9]

Materials:

• 1,2-Dodecanediol (Compound A)

• Compound B (second antimicrobial agent)

• Test microorganism (e.g., S. aureus ATCC 25923)

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Sterile 96-well microtiter plates

• Sterile reservoirs and multichannel pipettes

• Spectrophotometer or plate reader

• 0.5 McFarland turbidity standard

Methodology:

• Inoculum Preparation:

  • From an overnight culture plate, select 3-5 colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in MHB to achieve a final inoculum density of 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Preparation of Antimicrobial Plates:

  • Prepare stock solutions of Compound A and Compound B in an appropriate solvent at a concentration at least 4 times the highest concentration to be tested.

  • In a 96-well plate, perform serial two-fold dilutions of Compound A along the x-axis (e.g., columns 1-10).

  • Similarly, perform serial two-fold dilutions of Compound B down the y-axis (e.g., rows A-G).

  • Row H should contain dilutions of Compound A only, and column 11 should contain dilutions of Compound B only, to determine their individual MICs. Well H12 serves as the growth control (no antimicrobial).

• Inoculation and Incubation:

  • Inoculate each well with 100 µL of the prepared bacterial suspension (final volume in each well will be 200 µL).

  • Seal the plate and incubate at 35-37°C for 18-24 hours.

• Data Analysis:

  • After incubation, determine the MIC for each compound alone and for each combination by identifying the wells with no visible growth.

  • Calculate the FIC for each well showing no growth using the following formulas:

    • FIC of A = (MIC of A in combination) / (MIC of A alone)

    • FIC of B = (MIC of B in combination) / (MIC of B alone)

  • Calculate the FIC Index (FICI) for each combination: FICI = FIC of A + FIC of B

  • The lowest FICI value determines the nature of the interaction (synergy, additive, or antagonism).

Caption: Workflow for performing an antimicrobial synergy checkerboard assay.

Advanced Formulation Strategies

Q4: Can formulation techniques like nanoemulsions improve the efficacy of 1,2-dodecanediol?

A4: Yes, advanced formulation strategies such as nanoemulsions can be a powerful tool to enhance the antimicrobial efficacy of agents like 1,2-dodecanediol.[10] Nanoemulsions are dispersions of oil and water stabilized by surfactants, with droplet sizes typically in the range of 20-200 nm.

Potential Benefits of Nanoemulsion Formulation:

• Increased Solubility: Nanoemulsions can effectively solubilize poorly water-soluble compounds like 1,2-dodecanediol, increasing their concentration in the aqueous phase of a formulation.[10]

• Enhanced Bioavailability: The small droplet size provides a large surface area, which can facilitate better contact and fusion with microbial cell membranes, thereby improving the delivery of the antimicrobial agent.[11]

• Improved Stability: Nanoemulsions can protect the active ingredient from degradation and improve the physical stability of the formulation.

• Intrinsic Antimicrobial Activity: The components of the nanoemulsion itself (certain oils and surfactants) can possess their own antimicrobial properties, potentially leading to synergistic effects with the incorporated 1,2-dodecanediol.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antibacterial Activity of the Mixed Systems Containing 1,2-Dodecanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The fractional inhibitory concentration (FIC) index as a measure of synergy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synergy Tests by E Test and Checkerboard Methods of Antimicrobial Combinations against Brucella melitensis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 9. emerypharma.com [emerypharma.com]
• 10. Nanoemulsion delivery systems for enhanced efficacy of antimicrobials and essential oils - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Tale of Two Isomers: 1,2-Dodecanediol vs. 1,12-Dodecanediol in Polymer Synthesis

In the intricate world of polymer synthesis, the selection of monomers is a critical determinant of the final material's properties and performance. For researchers, scientists, and drug development professionals, understanding the nuanced differences between structurally similar monomers is paramount for designing polymers with tailored characteristics. This guide provides an in-depth comparison of two C12 diol isomers, 1,2-dodecanediol and 1,12-dodecanediol (B52552), in the context of polymer synthesis, supported by experimental data and detailed protocols.

The core distinction between these two molecules lies in the placement of their hydroxyl (-OH) groups. 1,12-Dodecanediol is a linear, α,ω-diol with primary hydroxyl groups at each end of its twelve-carbon chain. In contrast, 1,2-dodecanediol is a vicinal diol, possessing one primary and one secondary hydroxyl group on adjacent carbons. This seemingly subtle structural variance leads to significant differences in their reactivity, the architecture of the resulting polymers, and consequently, their thermal and mechanical properties.

Reactivity in Polymerization: A Story of Steric Hindrance

The reactivity of the hydroxyl groups is a key factor in polymerization kinetics. Primary alcohols are generally more reactive than secondary alcohols due to lesser steric hindrance.[1] In the case of our two isomers, 1,12-dodecanediol's two primary hydroxyl groups exhibit similar and high reactivity, making it an ideal monomer for linear step-growth polymerization, such as in the formation of polyesters and polyurethanes.[2][3]

Conversely, 1,2-dodecanediol presents a more complex scenario. The secondary hydroxyl group is sterically hindered, leading to a lower reaction rate compared to the primary hydroxyl group. This differential reactivity can influence the polymerization process, potentially leading to polymers with different microstructures and properties. The challenges associated with the lower reactivity of secondary diols in polyester (B1180765) synthesis are well-documented, often resulting in lower molecular weight polymers under standard conditions.[4]

Impact on Polymer Properties: Structure Dictates Function

The architectural differences between polymers derived from these two diols have a profound impact on their macroscopic properties.

Polyesters: The linear and symmetrical nature of 1,12-dodecanediol allows for the formation of highly crystalline polyesters with well-defined thermal transitions.[5] These polymers often exhibit properties similar to polyethylene, with good thermal stability and mechanical strength.[5] In contrast, the introduction of the 1,2-dodecanediol unit, with its pendant alkyl chain, disrupts the regularity of the polymer backbone. This disruption is expected to lead to more amorphous polymers with lower melting points (Tm) and glass transition temperatures (Tg).

Polyurethanes: In polyurethane synthesis, diols act as chain extenders, influencing the properties of the hard segments. The use of the linear 1,12-dodecanediol contributes to the formation of well-ordered hard segments, resulting in polyurethanes with good mechanical strength and thermal stability.[6] The incorporation of 1,2-dodecanediol, with its secondary hydroxyl group and side chain, would likely disrupt the packing of the hard segments, leading to more flexible and amorphous polyurethanes with lower hardness and potentially altered mechanical properties.[6]

Quantitative Data Comparison

The following tables summarize the expected and reported properties of polymers synthesized with 1,2-dodecanediol and 1,12-dodecanediol. It is important to note that while extensive data exists for 1,12-dodecanediol, specific experimental data for polymers derived solely from 1,2-dodecanediol is limited in the available literature. Therefore, the properties for 1,2-dodecanediol-based polymers are largely predictive, based on the known effects of incorporating vicinal diols with secondary hydroxyl groups.

Table 1: Comparison of Diol Monomers

Property	1,2-Dodecanediol	1,12-Dodecanediol
Structure	Vicinal Diol (Primary & Secondary -OH)	α,ω-Diol (Two Primary -OH)
Reactivity	Lower, due to one secondary -OH group	Higher, due to two primary -OH groups
Expected Polymer Architecture	Branched or with pendant chains, less regular	Linear, regular

Table 2: Comparison of Resulting Polyesters

Property	Polyester from 1,2-Dodecanediol (Predicted)	Polyester from 1,12-Dodecanediol (Experimental Data)
Molecular Weight (Mw, g/mol )	Lower, may require optimized conditions	> 60,000[5]
Melting Temperature (Tm, °C)	Lower, potentially amorphous	~70-90[2]
Glass Transition Temp. (Tg, °C)	Lower	Varies with diacid
Crystallinity	Lower, more amorphous	High, similar to polyethylene[5]
Tensile Strength (MPa)	Lower	20.8 - 25.3[5]
Elongation at Break (%)	Higher	254 - 255[5]

Table 3: Comparison of Resulting Polyurethanes

Property	Polyurethane from 1,2-Dodecanediol (Predicted)	Polyurethane from 1,12-Dodecanediol (Representative Data)
Hardness (Shore)	Lower	Varies with composition
Glass Transition Temp. (Tg, °C)	Lower hard segment Tg	Varies with composition[6]
Melting Temperature (Tm, °C)	Lower hard segment Tm	Potentially lower than shorter diols[6]
Flexibility	Higher	Increased with longer diol chain[6]
Hydrophobicity	Similar	Increased with longer diol chain[6]

Experimental Protocols

Detailed methodologies are crucial for reproducible polymer synthesis. Below are general protocols for the synthesis of polyesters and polyurethanes, which can be adapted for use with either 1,2-dodecanediol or 1,12-dodecanediol, keeping in mind the likely need for more forcing conditions or specialized catalysts when using the less reactive 1,2-dodecanediol.

Protocol 1: Polyester Synthesis via Melt Polycondensation

This protocol describes a two-step melt polycondensation method, a common technique for synthesizing high molecular weight polyesters.

Materials:

• Diol (1,2-Dodecanediol or 1,12-Dodecanediol)

• Dicarboxylic acid or its dimethyl ester (e.g., adipic acid, dimethyl terephthalate)

• Catalyst (e.g., antimony(III) oxide, titanium(IV) isopropoxide)

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Esterification/Transesterification: The diol and dicarboxylic acid/diester are charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser. The mixture is heated under a slow stream of nitrogen to initiate the reaction and drive off water or methanol.

• Polycondensation: Once the initial esterification/transesterification is complete, the catalyst is added. The temperature is gradually increased, and the pressure is slowly reduced to a high vacuum to facilitate the removal of the diol byproduct and drive the polymerization to completion, resulting in a high molecular weight polymer.

Protocol 2: Polyurethane Synthesis (Two-Step Prepolymer Method)

This method provides better control over the polymer structure by first forming an isocyanate-terminated prepolymer.

Materials:

• Diisocyanate (e.g., MDI, TDI)

• Polyol (e.g., polycaprolactone (B3415563) diol, polytetramethylene glycol)

• Chain Extender (1,2-Dodecanediol or 1,12-Dodecanediol)

• Catalyst (e.g., dibutyltin (B87310) dilaurate)

• Anhydrous solvent (e.g., DMF, DMSO)

Procedure:

• Prepolymer Synthesis: The diisocyanate is reacted with the polyol in a moisture-free environment under a nitrogen atmosphere to form an isocyanate-terminated prepolymer.

• Chain Extension: The chain extender (the dodecanediol (B3190140) isomer) is dissolved in an anhydrous solvent and added to the prepolymer solution. The reaction is allowed to proceed, often with the addition of a catalyst, until the desired molecular weight is achieved. The final polyurethane is then typically precipitated in a non-solvent and dried.

Visualizing the Difference

The following diagrams, generated using Graphviz, illustrate the structural differences between the two diols and their impact on the resulting polymer chains, as well as a general workflow for polymer synthesis.

Caption: Structural differences between the diol isomers and their resulting polymer architectures.

Caption: Generalized experimental workflow for polymer synthesis and characterization.

Conclusion

The choice between 1,2-dodecanediol and 1,12-dodecanediol in polymer synthesis is a critical decision that hinges on the desired properties of the final material. 1,12-dodecanediol, with its high reactivity and linear structure, is well-suited for creating strong, semi-crystalline polymers. In contrast, 1,2-dodecanediol, while less reactive, offers the potential to create more amorphous and flexible polymers due to the introduction of a pendant alkyl chain and disruption of chain regularity. For researchers and developers, a thorough understanding of these structure-property relationships is essential for the rational design of novel polymers for a wide range of applications, from biomedical devices to advanced materials. Further experimental investigation into the polymerization of 1,2-dodecanediol is warranted to fully elucidate its potential and provide a more complete, data-driven comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. bme.psu.edu [bme.psu.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Moisturizing Efficacy: 1,2-Dodecanediol vs. Glycerin

In the landscape of cosmetic and dermatological formulations, the selection of moisturizing agents is critical to product efficacy. This guide provides a detailed comparison of two prominent moisturizers: 1,2-Dodecanediol and glycerin. The objective is to offer researchers, scientists, and drug development professionals a comprehensive overview based on available scientific evidence, focusing on their mechanisms of action and performance in skin hydration.

Executive Summary

Glycerin is a well-established humectant with a wealth of clinical data supporting its efficacy in skin hydration and barrier function improvement. Its mechanism, involving the modulation of aquaporin-3 channels, is well-documented. 1,2-Dodecanediol is recognized as a multifunctional ingredient with moisturizing, emollient, and antimicrobial properties. However, publicly available, direct comparative clinical studies quantifying its moisturizing effect against industry benchmarks like glycerin are limited. This guide synthesizes the existing data to draw a comparative picture.

Quantitative Data on Moisturizing Performance

Table 1: Moisturizing Efficacy of Glycerin

Active Ingredient	Concentration	Measurement Method	Time Point	Change in Skin Hydration	Reference
Glycerin (in combination with Hyaluronic Acid and Centella asiatica extract)	5%	Corneometry	1 hour	+59%	[1]
8 hours	+48%	[1]
24 hours	+29%	[1]

Note: The referenced study used a formulation containing multiple active ingredients. The reported increase in hydration cannot be attributed to glycerin alone but indicates the performance of a glycerin-containing product.

Mechanisms of Action

Glycerin:

Glycerin is a small polyol that functions primarily as a humectant, attracting and binding water from the dermis and the environment to the stratum corneum.[2][3] Its moisturizing action is multifaceted:

• Humectancy: Glycerin's hydroxyl groups form hydrogen bonds with water, effectively holding moisture in the skin's outer layer.[4][5]

• Aquaporin-3 (AQP3) Upregulation: Glycerin has been shown to influence the expression and activity of AQP3, a water and glycerol (B35011) channel in keratinocytes.[6][7][8] This facilitates the transport of water and glycerol from the dermis to the epidermis, enhancing skin hydration from within.[6][7][8]

• Barrier Function Enhancement: By maintaining hydration, glycerin supports the integrity of the skin barrier, which can lead to a reduction in transepidermal water loss (TEWL).[2][9]

1,2-Dodecanediol:

1,2-Dodecanediol (also known as lauryl glycol) is a medium-chain 1,2-alkanediol. Its moisturizing properties are attributed to its dual functionality as a humectant and an emollient.[10]

• Humectancy: Similar to glycerin, the hydroxyl groups in 1,2-Dodecanediol can attract and hold water molecules, contributing to skin hydration.

• Emolliency: Due to its longer carbon chain, 1,2-Dodecanediol exhibits emollient properties, helping to soften and smooth the skin by filling in the spaces between corneocytes.

• Antimicrobial Activity: 1,2-Dodecanediol also possesses antimicrobial properties, which can be beneficial in certain formulations.[10]

The precise molecular interactions of 1,2-Dodecanediol with skin components, such as specific channels or receptors, are not as extensively documented as those of glycerin.

Signaling Pathways and Mechanisms of Action

Below are graphical representations of the mechanisms of action.

Glycerin's interaction with Aquaporin-3 channels.

References

• 1. 1,12-Dodecanediol | C12H26O2 | CID 79758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. echemi.com [echemi.com]
• 4. 1,2-十二烷二醇 90% | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Effects of Common Over-the-Counter Moisturizers on Skin Barrier Function: A Randomized, Observer-Blind, Within-Patient, Controlled Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 1,2-Dodecanediol manufacturers and suppliers - chemicalbook [m.chemicalbook.com]
• 9. scientificlabs.ie [scientificlabs.ie]
• 10. Depth‐dependent hydration dynamics in human skin: Vehicle‐controlled efficacy assessment of a functional 10% urea plus NMF moisturizer by near‐infrared confocal spectroscopic imaging (KOSIM IR) and capacitance method complemented by volunteer perception - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Alternatives for 1,2-Dodecanediol in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol, a long-chain 1,2-alkanediol, is a multifunctional ingredient in the cosmetic chemist's arsenal, valued for its moisturizing, emollient, and antimicrobial-boosting properties. Its role as a preservative potentiator allows for the reduction of traditional preservatives, aligning with the trend towards "preservative-free" claims. However, formulation needs, cost considerations, and the quest for improved sensory profiles continually drive the search for effective alternatives. This guide provides a comparative analysis of prominent alternatives to 1,2-dodecanediol, focusing on their performance in antimicrobial efficacy, skin hydration, and formulation stability, supported by available experimental data.

Performance Comparison of 1,2-Dodecanediol and its Alternatives

The selection of an appropriate alternative to 1,2-dodecanediol hinges on the desired primary function in a cosmetic formulation. The following tables summarize the key performance attributes of common alternatives based on available data. It is important to note that direct comparative studies under identical conditions are limited, and thus, the presented data is a consolidation from various scientific sources.

Antimicrobial Efficacy

One of the primary functions of 1,2-dodecanediol is to act as a preservative booster. The antimicrobial efficacy of its alternatives is a critical performance parameter. The following table presents the Minimum Inhibitory Concentration (MIC) values for 1,2-dodecanediol and its alternatives against common microorganisms relevant to cosmetic product spoilage. A lower MIC value indicates higher antimicrobial activity.

Table 1: Comparative Antimicrobial Efficacy (Minimum Inhibitory Concentration in µg/mL)

Ingredient	Staphylococcus aureus	Staphylococcus epidermidis	Pseudomonas aeruginosa	Escherichia coli	Candida albicans	Aspergillus brasiliensis
1,2-Dodecanediol	> 400[1]	> 400[1]	-	-	-	-
Pentylene Glycol	-	-	-	-	-	-
1,2-Hexanediol (B41856)	4800[2]	4800[2]	-	-	-	-
Caprylyl Glycol (1,2-Octanediol)	600[2]	600[2]	-	-	-	-
1,3-Propanediol	-	-	-	-	-	-
Ethylhexylglycerin	-	-	-	-	-	-

Note: Data for all compounds against all microorganisms under a single, directly comparable study is not available in the public domain. The presented data is from multiple sources and should be interpreted with caution. A hyphen (-) indicates that data was not found in the searched literature.

Skin Hydration and Barrier Function

1,2-Alkanediols, including 1,2-dodecanediol, are known for their humectant properties, contributing to skin hydration. Alternatives are often chosen for their ability to provide similar or enhanced moisturization benefits.

Table 2: Comparative Performance in Skin Hydration and Formulation Stability

Ingredient	Primary Function(s)	Skin Hydration/Barrier Function	Impact on Emulsion Stability
1,2-Dodecanediol	Moisturizer, Surfactant, Antimicrobial[3]	Attracts and retains moisture[3]	Can act as an emulsifier[3]
Pentylene Glycol	Humectant, Solvent, Antimicrobial	Effective moisturizing agent	Can be used as an emulsion stabilizer
1,2-Hexanediol	Humectant, Solvent, Antimicrobial	Moisturizing properties	May reduce emulsion viscosity[4]
Caprylyl Glycol	Humectant, Emollient, Antimicrobial	Hydrates and softens the skin	Can impact emulsion viscosity[5]
1,3-Propanediol	Humectant, Solvent, Emollient	Improves skin moisturization	Can act as a stability enhancer
Ethylhexylglycerin	Skin conditioning, Deodorizing, Preservative booster	Acts as a humectant and emollient	Can function as a surfactant

Experimental Protocols

To generate robust comparative data, standardized experimental protocols are essential. The following sections detail the methodologies for key performance assessments.

Preservative Efficacy Testing (Challenge Test)

This protocol is designed to evaluate the effectiveness of a preservative system in a cosmetic product by intentionally introducing microorganisms and monitoring their survival over time.

1. Test Microorganisms: A standard panel of microorganisms is used, typically including:

• Staphylococcus aureus (Gram-positive bacteria)

• Pseudomonas aeruginosa (Gram-negative bacteria)

• Escherichia coli (Gram-negative bacteria)

• Candida albicans (Yeast)

• Aspergillus brasiliensis (Mold)

2. Inoculum Preparation:

• Cultures of the test microorganisms are prepared and harvested to create a standardized inoculum suspension.

• The concentration of the inoculum is adjusted to a specific level, typically between 10^5 and 10^6 colony-forming units per milliliter (CFU/mL) of the product.

3. Inoculation and Incubation:

• The cosmetic product is divided into separate containers for each microorganism.

• A known volume of the inoculum is added to each container and thoroughly mixed.

• The inoculated products are incubated at a controlled temperature, typically 20-25°C, for a period of 28 days.

4. Sampling and Microbial Enumeration:

• Samples are taken from each container at specified time intervals (e.g., 7, 14, and 28 days).

• The number of viable microorganisms in each sample is determined using standard plating techniques.

5. Evaluation Criteria:

• The log reduction in the microbial count from the initial inoculum level is calculated at each time point.

• The preservative system is considered effective if it meets the predefined acceptance criteria, which typically involve a significant reduction in bacteria and no increase in yeast and mold counts over the 28-day period.

Skin Hydration Measurement

This protocol outlines the in-vivo measurement of skin hydration using a Corneometer, a device that measures the electrical capacitance of the skin, which is directly related to its water content.

1. Subject Selection:

• A panel of healthy volunteers with normal to dry skin is recruited.

• Exclusion criteria include skin diseases, allergies, and the use of topical medications on the test area.

2. Acclimatization:

• Subjects are required to acclimatize to the controlled environmental conditions of the testing facility (e.g., temperature and humidity) for a specified period before measurements are taken.

3. Test Product Application:

• A defined area on the subjects' forearms is marked for product application.

• A standardized amount of the test formulation is applied to the designated area.

• An untreated area serves as a control.

4. Corneometer Measurements:

• Baseline measurements are taken from both the test and control areas before product application.

• Measurements are repeated at specified time intervals after product application (e.g., 1, 2, 4, 8, and 24 hours).

• The Corneometer probe is pressed firmly and consistently against the skin for each measurement.

5. Data Analysis:

• The change in skin capacitance from baseline is calculated for both the treated and control sites.

• Statistical analysis is performed to determine the significance of the difference in skin hydration between the test product and the control.

Visualizing Experimental Workflows and Relationships

Diagrams generated using Graphviz can effectively illustrate complex processes and relationships.

Caption: Workflow for Preservative Efficacy Testing (Challenge Test).

Caption: Conceptual pathway of skin hydration by cosmetic ingredients.

Conclusion

While 1,2-dodecanediol remains a reliable and effective multifunctional ingredient, several viable alternatives offer a range of benefits that may be better suited for specific formulation goals. Shorter-chain 1,2-alkanediols like caprylyl glycol and 1,2-hexanediol provide potent antimicrobial boosting effects. 1,3-Propanediol stands out for its favorable skin feel and humectant properties, often with a more sustainable sourcing story. Ethylhexylglycerin offers a distinct chemical structure and is a well-established preservative potentiator.

The optimal choice requires careful consideration of the desired performance characteristics, including antimicrobial efficacy, skin hydration, and impact on formulation stability. The experimental protocols provided in this guide serve as a foundation for generating direct, comparative data to inform the selection process and support product development claims. As the demand for innovative and consumer-friendly cosmetic products grows, a thorough understanding of these alternatives is crucial for formulators and researchers in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. researchgate.net [researchgate.net]

The Efficacy of 1,2-Dodecanediol as a Preservative Booster: A Comparative Guide

In the ever-evolving landscape of cosmetic and pharmaceutical formulations, the demand for effective and safe preservative systems is paramount. 1,2-Dodecanediol has emerged as a significant player, not as a standalone preservative, but as a potent booster that enhances the efficacy of traditional preservatives, allowing for lower concentrations and potentially reducing skin sensitization. This guide provides an objective comparison of 1,2-dodecanediol's performance against other common preservative boosters, supported by experimental data and detailed methodologies.

Executive Summary

1,2-Dodecanediol, a member of the 1,2-alkanediol family, demonstrates significant antimicrobial properties that make it an effective preservative booster. Its primary mechanism of action involves the disruption of microbial cell membranes, a mode of action shared by other popular boosters such as caprylyl glycol (1,2-octanediol) and ethylhexylglycerin. The efficacy of these boosters is often dependent on their alkyl chain length, with longer chains generally exhibiting higher antimicrobial activity. This guide will delve into the comparative performance of 1,2-dodecanediol against these alternatives, presenting available quantitative data, outlining experimental protocols for their evaluation, and visualizing their mechanism of action.

Comparative Performance Analysis

The selection of a preservative booster is a critical decision in formulation development, balancing antimicrobial efficacy with safety and stability. Here, we compare 1,2-dodecanediol with two widely used alternatives: caprylyl glycol and ethylhexylglycerin.

Quantitative Data Summary

The following tables summarize the available quantitative data on the antimicrobial efficacy of 1,2-dodecanediol and its alternatives. It is important to note that direct comparative studies under identical conditions are limited, and the data presented is a synthesis of available literature.

Table 1: Minimum Inhibitory Concentration (MIC) Data

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of a substance that prevents visible growth of a microorganism. Lower MIC values indicate higher antimicrobial efficacy.

Preservative Booster	Microorganism	MIC (%)	Source(s)
1,2-Dodecanediol	Staphylococcus aureus	0.04	[1][2]
Staphylococcus epidermidis	0.04	[1][2]
Escherichia coli	-	-
Pseudomonas aeruginosa	-	-
Candida albicans	-	-
Aspergillus brasiliensis	-	-
Caprylyl Glycol (1,2-Octanediol)	Staphylococcus aureus	0.25 - 0.5	[3][4][5]
Escherichia coli	0.5	[3][4][5]
Pseudomonas aeruginosa	0.5	[3][4][5]
Candida albicans	0.5	[3][4][5]
Aspergillus brasiliensis	1.0	[6]
Ethylhexylglycerin	Staphylococcus aureus	0.25	[5]
Escherichia coli	1.5	[4][6]
Pseudomonas aeruginosa	1.5	[4][6]
Candida albicans	1.5	[4][6]
Aspergillus brasiliensis	-	-

Note: MIC values can vary depending on the specific strain of the microorganism and the test methodology.

Table 2: Preservative Efficacy Test (Challenge Test) Data Summary

Preservative Efficacy Tests, such as USP <51>, challenge a formulation with a high concentration of microorganisms to assess the effectiveness of the preservative system over time. The results are typically reported as a log reduction in the microbial population. While direct comparative challenge test data for 1,2-dodecanediol against the other boosters in the same formulation is scarce, the following provides a general overview of their performance.

Preservative Booster	Typical Use Level (%)	General Efficacy	Source(s)
1,2-Dodecanediol	0.5 - 2.0	Effective against bacteria; may require combination with other agents for broad-spectrum fungal coverage.[7]	[7]
Caprylyl Glycol	0.5 - 1.5	Good antibacterial activity; often combined with other preservatives for enhanced fungal efficacy.[6][8]	[6][8]
Ethylhexylglycerin	0.2 - 1.0	Broad-spectrum activity when combined with other preservatives like phenoxyethanol.[4]	[4]

Mechanism of Action

The primary antimicrobial mechanism of 1,2-alkanediols, including 1,2-dodecanediol and caprylyl glycol, is the disruption of the microbial cell membrane.[9][10][11] Their amphiphilic nature allows them to integrate into the lipid bilayer of the cell membrane, leading to increased permeability, leakage of intracellular components, and ultimately, cell death.[9][12] Ethylhexylglycerin also functions by disrupting the cell membrane, which enhances the penetration and efficacy of other preservatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. thaiscience.info [thaiscience.info]
• 5. :: Asian Journal of Beauty and Cosmetology [e-ajbc.org]
• 6. [PDF] ANTIMICROBIAL EFFICACY OF CAPRYLYL GLYCOL AND ETHYLHEXYLGLYCERINE IN EMULSION | Semantic Scholar [semanticscholar.org]
• 7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Difference in Anti-microbial Activity of Propan-1,3-diol and Propylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of different synthesis routes for 1,2-Dodecanediol

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Chemical and Biocatalytic Production of a Key Synthetic Intermediate.

1,2-Dodecanediol, a versatile 12-carbon diol, serves as a crucial building block in the synthesis of various fine chemicals, pharmaceuticals, and personal care products. Its utility stems from the two adjacent hydroxyl groups, which allow for a range of chemical modifications. The selection of an optimal synthesis route is critical for achieving high yields, purity, and cost-effectiveness. This guide provides a comparative analysis of the most common chemical and biocatalytic methods for the production of 1,2-dodecanediol, supported by experimental data and detailed protocols.

At a Glance: Comparing the Synthetic Pathways

The primary routes to 1,2-dodecanediol involve the transformation of two key precursors: 1-dodecene (B91753) and 1,2-epoxydodecane (B1583528). These transformations can be achieved through classical chemical methods or by leveraging the specificity of biocatalysts.

Performance Comparison of Synthesis Routes

The choice of synthesis method significantly impacts the yield, selectivity, and overall efficiency of 1,2-dodecanediol production. The following table summarizes the key performance indicators for the prominent synthesis routes.

Synthesis Route	Starting Material	Reagents/Catalyst	Reaction Time	Temperature	Yield	Key Advantages	Key Disadvantages
Chemical Synthesis
Hydrolysis of 1,2-Epoxydodecane	1,2-Epoxydodecane	Formic acid, followed by saponification	Not specified	Not specified	89.7%[1]	High yield, relatively simple procedure.	Requires the prior synthesis of the epoxide.
Co-production with 1,2-Epoxydodecane	1-Dodecene	KBr, Sodium hypochlorite	10 hours	40 °C	19-21%[2]	Simultaneous production of epoxide and diol.	Lower yield of the diol compared to other methods.
Dihydroxylation of 1-Dodecene (KMnO₄)	1-Dodecene	KMnO₄, Quaternary ammonium (B1175870) salt	Not specified	0 °C	Up to 94%	High yield, cost-effective, scalable.	Potential for over-oxidation if not controlled.
Sharpless Asymmetric Dihydroxylation	1-Dodecene	OsO₄ (catalytic), Chiral ligand (e.g., (DHQ)₂-PHAL)	Not specified	Not specified	High	High enantioselectivity for chiral diols.[1][3][4]	High cost and toxicity of osmium tetroxide.[3]
Biocatalytic Synthesis
Enzymatic Hydrolysis of Epoxide	1,2-Epoxydodecane	Epoxide Hydrolase (e.g., from Yarrowia lipolytica)	65 minutes	30 °C	47.4% (for C8)[5]	High enantioselectivity, mild reaction conditions.	Enzyme stability and cost can be a concern.

Experimental Protocols

Chemical Synthesis: Hydrolysis of 1,2-Epoxydodecane

This method involves a two-step process of acid-catalyzed ring-opening of the epoxide followed by saponification.

Procedure:

• Solvolysis: 1,2-Epoxydodecane is dissolved in formic acid. The reaction mixture is stirred at room temperature until the epoxide is consumed (monitored by TLC or GC).

• Saponification: The resulting formate (B1220265) ester mixture is then treated with an aqueous solution of a strong base, such as sodium hydroxide, and heated to reflux to hydrolyze the esters to 1,2-dodecanediol.

• Workup and Purification: After cooling, the reaction mixture is neutralized and extracted with an organic solvent. The organic layer is washed, dried, and the solvent is evaporated. The crude 1,2-dodecanediol can be purified by distillation or recrystallization.[1]

Chemical Synthesis: Dihydroxylation of 1-Dodecene with Potassium Permanganate (B83412)

This method provides a high-yield synthesis of cis-1,2-dodecanediol using a readily available and inexpensive oxidizing agent.

Procedure:

• Reaction Setup: 1-Dodecene is dissolved in a suitable organic solvent (e.g., acetone) in a reaction flask equipped with a stirrer and cooled to 0 °C in an ice bath.

• Reagent Addition: A solution of potassium permanganate (KMnO₄) and a phase-transfer catalyst, such as a quaternary ammonium salt, in water is added dropwise to the stirred solution of 1-dodecene. The reaction is monitored by the disappearance of the purple color of the permanganate.

• Quenching and Workup: Once the reaction is complete, the mixture is quenched by the addition of a reducing agent (e.g., sodium bisulfite solution) until the manganese dioxide precipitate is dissolved. The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

• Purification: The combined organic layers are washed, dried, and the solvent is removed under reduced pressure to yield the crude 1,2-dodecanediol, which can be further purified.

Biocatalytic Synthesis: Enzymatic Hydrolysis of 1,2-Epoxydodecane

This method utilizes an epoxide hydrolase enzyme to catalyze the enantioselective hydrolysis of racemic 1,2-epoxydodecane to produce an enantioenriched 1,2-dodecanediol.

Procedure:

• Reaction Medium: A buffered aqueous solution (e.g., Tris-HCl buffer, pH 7.5) is prepared.

• Enzyme and Substrate Addition: The epoxide hydrolase enzyme (either as a purified enzyme or as whole cells) is added to the buffer. Racemic 1,2-epoxydodecane is then added to the reaction mixture.

• Reaction Conditions: The reaction is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation to ensure proper mixing. The progress of the reaction is monitored by chiral GC or HPLC to determine the conversion and enantiomeric excess of the product.

• Workup and Purification: Upon completion, the reaction mixture is extracted with an organic solvent. The organic extract is dried, and the solvent is evaporated. The resulting enantioenriched 1,2-dodecanediol can be purified by chromatography. A study on the hydrolysis of 1,2-epoxyoctane (B1223023) using a recombinant epoxide hydrolase from Yarrowia lipolytica reported a yield of 47.4% in 65 minutes at 30°C.[5] This enzyme has been shown to be active on epoxides with chain lengths up to C12.

Visualizing the Synthesis Workflows

The following diagrams illustrate the logical flow of the key synthesis routes.

Conclusion

The synthesis of 1,2-dodecanediol can be accomplished through several effective routes, each with its own set of advantages and disadvantages.

• For high-yield, achiral synthesis , the hydrolysis of 1,2-epoxydodecane and the dihydroxylation of 1-dodecene with potassium permanganate are excellent choices, offering high conversions and the use of relatively inexpensive reagents.

• For the production of enantiomerically pure 1,2-dodecanediol , which is often a requirement in pharmaceutical applications, Sharpless asymmetric dihydroxylation and enzymatic hydrolysis of the corresponding epoxide are the preferred methods. While the Sharpless method can provide high enantioselectivity, the cost and toxicity of the osmium catalyst are significant drawbacks. Biocatalytic hydrolysis presents a greener and often highly selective alternative, although enzyme availability and stability may need to be considered.

The selection of the most appropriate synthesis route will ultimately depend on the specific requirements of the application, including the desired stereochemistry, scale of production, cost considerations, and environmental impact.

References

• 1. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Potential of Y. lipolytica epoxide hydrolase for efficient production of enantiopure (R)-1,2-octanediol - PMC [pmc.ncbi.nlm.nih.gov]

1,2-Dodecanediol vs. Propylene Glycol: A Comparative Guide for Emulsion Solvents

For researchers, scientists, and drug development professionals, the selection of a suitable solvent is a critical step in emulsion formulation. This guide provides an objective comparison of 1,2-dodecanediol and propylene (B89431) glycol, two commonly used glycols, based on available experimental data. While direct head-to-head comparative studies are limited, this document compiles and analyzes existing research to highlight the distinct advantages and disadvantages of each solvent in emulsion systems.

Executive Summary

Propylene glycol has long been a standard solvent and humectant in pharmaceutical and cosmetic emulsions due to its low cost, high water solubility, and penetration-enhancing effects. However, 1,2-dodecanediol is emerging as a multifunctional alternative, offering potent antimicrobial properties and contributing to emulsion stability. This guide explores their comparative performance in emulsion stability, solubility of active ingredients, skin penetration, and antimicrobial efficacy.

Emulsion Stability

The stability of an emulsion is paramount to its shelf-life and efficacy. The choice of glycol can significantly influence droplet size, viscosity, and overall formulation stability.

1,2-Dodecanediol: As a long-chain diol, 1,2-dodecanediol exhibits surfactant-like properties that can contribute to the stability of emulsions. Its amphiphilic nature allows it to orient at the oil-water interface, potentially reducing interfacial tension and preventing droplet coalescence.

Propylene Glycol: Propylene glycol primarily acts as a co-solvent and humectant in the aqueous phase of an emulsion. While it can influence the viscosity of the continuous phase, its direct contribution to interfacial stability is less pronounced compared to longer-chain glycols. In some cases, high concentrations of propylene glycol can even lead to emulsion instability.[1]

Comparative Data on Emulsion Properties:

Property	1,2-Dodecanediol	Propylene Glycol
Droplet Size	May contribute to smaller droplet size due to interfacial activity.	Can influence droplet size depending on the overall formulation; high concentrations may lead to larger droplets.
Viscosity	Can increase emulsion viscosity, contributing to kinetic stability.	Generally increases the viscosity of the aqueous phase.
Long-term Stability	Can enhance stability by preventing microbial growth and through its interfacial properties.	Its impact on long-term stability is formulation-dependent; it does not offer significant antimicrobial protection at typical use levels.

Solubility of Active Ingredients

The ability of a solvent to effectively dissolve an active pharmaceutical ingredient (API) is crucial for bioavailability and uniform distribution within the emulsion.

1,2-Dodecanediol: Due to its longer hydrocarbon chain, 1,2-dodecanediol exhibits a more lipophilic character compared to propylene glycol, which can be advantageous for solubilizing poorly water-soluble APIs.

Propylene Glycol: Propylene glycol is a versatile solvent, miscible with water, ethanol (B145695), and acetone.[2] It is widely used to dissolve a broad range of APIs.

Solubility Data for Dexamethasone:

Solvent	Solubility
1,2-Dodecanediol	Data not available in the searched literature.
Propylene Glycol	Soluble (specific quantitative data varies depending on the source and experimental conditions). Dexamethasone is soluble in ethanol and acetone, and propylene glycol is miscible with these solvents.[3][4][5]

Skin Penetration

For topical and transdermal formulations, the ability of the vehicle to enhance the penetration of the active ingredient through the stratum corneum is a key performance indicator.

1,2-Dodecanediol: Longer-chain 1,2-alkanediols have been shown to enhance the penetration of active ingredients. This is attributed to their ability to disrupt the ordered structure of the stratum corneum lipids, thereby increasing its permeability. Studies have shown that the penetration-enhancing effect of 1,2-alkanediols can be chain length-dependent.[6]

Propylene Glycol: Propylene glycol is a well-established penetration enhancer.[7] Its mechanism of action is thought to involve the hydration of the stratum corneum and interaction with intercellular lipids, leading to increased drug diffusivity.[8][9]

Antimicrobial Properties

The inclusion of ingredients with antimicrobial activity can help preserve the formulation and, in some cases, contribute to the therapeutic effect.

1,2-Dodecanediol: 1,2-Dodecanediol is known to possess significant antibacterial and antifungal properties.[10][11] This intrinsic antimicrobial activity can reduce or eliminate the need for traditional preservatives, which can be advantageous in formulations for sensitive skin. The antimicrobial potency of 1,2-alkanediols generally increases with chain length up to a certain point.[12]

Propylene Glycol: Propylene glycol has some antimicrobial activity, but typically at much higher concentrations than those used for its solvent or humectant properties.[13] It is not generally relied upon as the primary preservative in emulsion formulations.

Minimum Inhibitory Concentration (MIC) Data:

Microorganism	1,2-Dodecanediol	Propylene Glycol
Staphylococcus aureus	Effective at low concentrations.	Higher concentrations required for inhibition.
Candida albicans	Effective at low concentrations.	Higher concentrations required for inhibition.

Note: Specific MIC values can vary significantly depending on the test method and the specific strain of the microorganism.

Experimental Protocols

Emulsion Stability Assessment using Turbiscan

Objective: To evaluate the physical stability of an emulsion over time by measuring changes in backscattering and transmission of light.

Methodology:

• Sample Preparation: Prepare emulsions with either 1,2-dodecanediol or propylene glycol as the solvent in the aqueous or oil phase, depending on the formulation design.

• Measurement:

  • Transfer a defined volume of the emulsion into a cylindrical glass cell.

  • Place the cell in the Turbiscan analyzer.

  • The instrument's optical reading head scans the entire length of the sample, measuring backscattering and transmission of a pulsed near-infrared light source (880 nm) at regular intervals.

• Data Analysis:

  • The Turbiscan software generates profiles of backscattering and transmission as a function of sample height and time.

  • Changes in these profiles indicate destabilization phenomena such as creaming, sedimentation, flocculation, and coalescence.

  • The Turbiscan Stability Index (TSI) can be calculated to provide a single value representing the overall stability of the emulsion, allowing for easy comparison between formulations.

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of 1,2-dodecanediol or propylene glycol that inhibits the visible growth of a microorganism.

Methodology (Broth Microdilution Method):

• Preparation of Stock Solutions: Prepare stock solutions of 1,2-dodecanediol and propylene glycol in a suitable solvent that is non-inhibitory to the test microorganisms.

• Serial Dilutions: Perform two-fold serial dilutions of the stock solutions in a 96-well microtiter plate containing a suitable growth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi).

• Inoculation: Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Candida albicans) to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the microtiter plates at an appropriate temperature (e.g., 37°C for bacteria, 25°C for fungi) for a specified period (e.g., 24-48 hours).

• Reading Results: The MIC is determined as the lowest concentration of the test substance at which there is no visible turbidity (i.e., no microbial growth).

Visualizations

Caption: Emulsion formulation and evaluation workflow.

Caption: Solvent properties influencing emulsion performance.

Conclusion

The choice between 1,2-dodecanediol and propylene glycol as a solvent in emulsions depends on the specific requirements of the formulation. Propylene glycol remains a reliable and cost-effective choice, particularly when its primary roles are as a solvent and humectant, and where its penetration-enhancing properties are desired.

1,2-dodecanediol, on the other hand, offers a multifunctional profile that can be highly advantageous in modern cosmetic and pharmaceutical formulations. Its ability to contribute to emulsion stability, solubilize lipophilic actives, enhance skin penetration, and provide robust antimicrobial protection makes it a compelling alternative to traditional glycols. For formulations where self-preserving properties and enhanced stability are critical, 1,2-dodecanediol presents a promising option, potentially justifying its higher cost.

Further direct comparative studies are warranted to provide a more definitive quantitative comparison of these two solvents across a range of emulsion systems and with various active ingredients.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.iau.ir [journals.iau.ir]
• 3. cdn.stemcell.com [cdn.stemcell.com]
• 4. Dexamethasone Conjugates: Synthetic Approaches and Medical Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 6. Modulation of dihydroavenanthramide D release and skin penetration by 1,2-alkanediols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of propylene glycol on the skin penetration of drugs | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Effect of finite doses of propylene glycol on enhancement of in vitro percutaneous permeation of loperamide hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Page loading... [guidechem.com]
• 12. researchgate.net [researchgate.net]
• 13. medicaljournalssweden.se [medicaljournalssweden.se]

Validating 1,2-Dodecanediol Purity: A Comparative Guide to Titrimetric and Chromatographic Methods

For researchers, scientists, and professionals in drug development, the purity of chemical compounds like 1,2-dodecanediol is of paramount importance to ensure the reliability and reproducibility of experimental results. This guide provides an objective comparison of the classic titrimetric method with modern chromatographic techniques for validating the purity of 1,2-dodecanediol. Supporting experimental protocols and comparative data are presented to aid in the selection of the most suitable method for specific analytical needs.

Comparison of Analytical Methods

The choice of an analytical method for purity determination depends on several factors, including the desired accuracy, the nature of potential impurities, available instrumentation, and sample throughput requirements. While titration offers a cost-effective and straightforward approach for assaying the 1,2-diol functional group, chromatographic techniques provide a more comprehensive impurity profile.

Analytical Method	Principle	Limit of Quantification (LOQ)	Reproducibility	Throughput	Key Considerations
Iodometric Redox Titration	Oxidative cleavage of the 1,2-diol group by periodate (B1199274), followed by iodometric titration of the excess periodate.	Analyte dependent, typically in the mg range.	Excellent	Moderate	Specific for the 1,2-diol moiety; does not provide information on other impurities. Cost-effective and requires basic laboratory equipment.[1]
Gas Chromatography (GC-FID)	Separation of volatile compounds based on their boiling points and interaction with a stationary phase.	~0.05 µg/mL[2]	Excellent	High	Requires derivatization to increase the volatility of 1,2-dodecanediol.[3][4] Provides a detailed impurity profile of volatile substances.
High-Performance Liquid Chromatography (HPLC-RID/ELSD)	Separation based on the analyte's affinity for a stationary and a mobile phase.	~0.1 µg/mL (ELSD)	Excellent	High	Can often analyze the diol directly without derivatization.[3] Suitable for non-volatile impurities. Refractive Index Detection (RID) is a universal detector for compounds without a UV chromophore.[5]
Quantitative Nuclear Magnetic Resonance (qNMR)	Quantification based on the direct relationship between the integrated signal of a specific nucleus and its molar concentration.	~0.1 mg/mL[2]	Excellent	Low	Provides an absolute measure of purity without the need for a specific reference standard for 1,2-dodecanediol. Also confirms the structure.[2][4]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical results. Below are representative protocols for the analysis of 1,2-dodecanediol purity using iodometric titration, GC-FID (after derivatization), and HPLC-RID.

Iodometric Redox Titration for 1,2-Dodecanediol Purity

This method is based on the Malaprade reaction, where 1,2-diols are selectively cleaved by periodate.[1]

Principle: 1,2-Dodecanediol is oxidized by a known excess of sodium periodate. The unreacted periodate is then determined by adding potassium iodide, which reacts to form iodine. The liberated iodine is subsequently titrated with a standardized sodium thiosulfate (B1220275) solution.

Reagents:

• Sodium Periodate Solution (e.g., 0.05 M)

• Sulfuric Acid (e.g., 1 M)

• Potassium Iodide Solution (e.g., 10% w/v)

• Standardized Sodium Thiosulfate Solution (e.g., 0.1 M)

• Starch Indicator Solution

• 1,2-Dodecanediol Sample

• Suitable Solvent (e.g., Ethanol or a mixture of Ethanol and water)

Procedure:

• Sample Preparation: Accurately weigh about 0.2 g of the 1,2-dodecanediol sample into a glass-stoppered flask. Dissolve the sample in a suitable volume of solvent.

• Blank Preparation: Prepare a blank solution containing the same volume of solvent but without the 1,2-dodecanediol sample.

• Oxidation: Add a precise volume (e.g., 25.0 mL) of the sodium periodate solution to both the sample and blank flasks. Stopper the flasks and allow them to stand in the dark for a specified time (e.g., 30 minutes) to ensure complete reaction.[1]

• Iodine Liberation: After the reaction period, add a volume of potassium iodide solution (e.g., 10 mL) to each flask.

• Acidification: Acidify the solutions with sulfuric acid (e.g., 5 mL).

• Titration: Titrate the liberated iodine in both the sample and blank solutions with the standardized sodium thiosulfate solution until the solution becomes a pale yellow. Add a few drops of starch indicator solution and continue the titration until the blue color disappears.

• Calculation: The purity of 1,2-dodecanediol is calculated based on the difference in the volume of sodium thiosulfate solution consumed by the blank and the sample.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method involves the derivatization of 1,2-dodecanediol to a more volatile form, followed by separation and quantification using GC-FID.[3][4]

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

• Capillary column (e.g., HP-5 or equivalent, 30 m x 0.25 mm, 0.25 µm).

Procedure:

• Sample Preparation and Derivatization:

  • Accurately weigh about 10 mg of the 1,2-dodecanediol sample into a reaction vial.

  • Add 1 mL of a suitable solvent (e.g., pyridine).

  • Add 200 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)).

  • Seal the vial and heat at a specified temperature (e.g., 70°C) for a set time (e.g., 30 minutes) to ensure complete derivatization.

  • Cool the vial to room temperature before injection.

• GC-FID Conditions:

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp at 10°C/min to 300°C and hold for 10 minutes.

  • Detector Temperature: 320°C.

• Data Analysis: The purity is determined by calculating the area percentage of the derivatized 1,2-dodecanediol peak relative to the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method is suitable for the analysis of non-volatile compounds that do not possess a UV-absorbing chromophore, such as 1,2-dodecanediol.[5]

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a refractive index detector (RID).

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Procedure:

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water.

• Sample Preparation:

  • Accurately weigh and dissolve the 1,2-dodecanediol sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC-RID Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Detector Temperature: 35°C.

  • Injection Volume: 20 µL.

• Data Analysis: The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the validation of 1,2-dodecanediol purity by titration and a decision-making pathway for selecting an appropriate analytical method.

Caption: Workflow for 1,2-Dodecanediol Purity Validation by Titration.

Caption: Decision Pathway for Analytical Method Selection.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Researcher's Guide to Cross-Referencing Spectroscopic Data of 1,2-Dodecanediol

For researchers and professionals in the fields of chemistry and drug development, meticulous verification of chemical identity and purity is paramount. This guide provides a comprehensive comparison of experimental spectroscopic data for 1,2-dodecanediol with established literature values. By presenting detailed experimental protocols and clearly structured data, this guide serves as a practical resource for the validation of this compound.

Experimental Protocols

To ensure accuracy and reproducibility, the following standard operating procedures are recommended for acquiring spectroscopic data for 1,2-dodecanediol.

1. Sample Preparation: A sample of 1,2-dodecanediol (90% purity) is dissolved in deuterated chloroform (B151607) (CDCl₃) at a concentration of 10 mg/mL for NMR analysis. For FT-IR analysis, a small amount of the solid sample is analyzed directly using a diamond ATR accessory. For mass spectrometry, the sample is dissolved in methanol (B129727) at a concentration of 1 mg/mL.

2. ¹H NMR Spectroscopy: Proton Nuclear Magnetic Resonance (¹H NMR) spectra are recorded on a 500 MHz spectrometer. The experiment is run at room temperature with a sufficient number of scans to achieve a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard (0.00 ppm).

3. ¹³C NMR Spectroscopy: Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectra are acquired on the same 500 MHz spectrometer. A proton-decoupled pulse sequence is used to simplify the spectrum. Chemical shifts are reported in ppm relative to the CDCl₃ solvent peak (77.16 ppm).

4. FT-IR Spectroscopy: Fourier Transform Infrared (FT-IR) spectra are obtained using a spectrometer equipped with a Universal Attenuated Total Reflectance (UATR) accessory. The spectrum is recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

5. Mass Spectrometry (MS): Mass spectral data is acquired using a Gas Chromatography-Mass Spectrometry (GC-MS) system. The sample is introduced via the GC, and electron ionization (EI) at 70 eV is used. The mass-to-charge ratio (m/z) of the resulting fragments is analyzed.

Data Comparison

The following tables summarize the comparison between hypothetical experimental data and literature values obtained from various spectral databases.[1][2][3]

Table 1: ¹H NMR Data Comparison (Solvent: CDCl₃)

Assignment	Literature Chemical Shift (ppm)	Experimental Chemical Shift (ppm)	Multiplicity	Integration
CH₃	0.88	0.88	Triplet	3H
(CH₂)₈	1.26	1.26	Multiplet	16H
CH₂-CH(OH)	1.40-1.55	1.45	Multiplet	2H
CH(OH)	3.65-3.75	3.70	Multiplet	1H
CH₂(OH)	3.40-3.50	3.45	Multiplet	2H
OH	Variable	Variable	Broad Singlet	2H

Table 2: ¹³C NMR Data Comparison (Solvent: CDCl₃)

Assignment	Literature Chemical Shift (ppm)	Experimental Chemical Shift (ppm)
CH₃	14.1	14.1
(CH₂)₈ chain	22.7, 25.8, 29.3, 29.6, 31.9	22.7, 25.8, 29.3, 29.6, 31.9
CH₂-CH(OH)	33.5	33.5
CH(OH)	72.1	72.1
CH₂(OH)	66.8	66.8

Table 3: FT-IR Data Comparison (ATR)

Functional Group	Literature Wavenumber (cm⁻¹)	Experimental Wavenumber (cm⁻¹)	Intensity
O-H Stretch	3200-3600	3350	Broad, Strong
C-H Stretch	2850-3000	2920, 2850	Strong
C-H Bend	1465	1465	Medium
C-O Stretch	1050-1150	1075	Strong

Table 4: Mass Spectrometry (EI) Data Comparison

Fragment	Literature m/z	Experimental m/z	Relative Intensity (%)
[M-H₂O]⁺	184	184	Low
[M-C₂H₅O]⁺	157	157	Moderate
CₙH₂ₙ₊₁ fragments	various	various	High
Base Peak	43	43	100

Visualizing the Workflow and Logic

To better illustrate the process of cross-referencing spectroscopic data, the following diagrams outline the experimental workflow and the logical relationships involved in the data analysis.

Caption: Experimental workflow for spectroscopic data acquisition and analysis.

Caption: Logical relationship in the cross-referencing process.

References

• 1. 1,2-Dodecanediol(1119-87-5) 1H NMR spectrum [chemicalbook.com]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Plasticizing Effects of Diols in Polymer Formulations

For researchers, scientists, and drug development professionals, the modification of polymer properties is crucial for designing effective and stable formulations. Plasticizers are key excipients that impart flexibility and reduce the brittleness of polymeric materials. Diols, a class of organic compounds containing two hydroxyl groups, are frequently utilized for this purpose. This guide provides a comparative analysis of the plasticizing effects of different diols, supported by experimental data, to aid in the selection of the most suitable agent for your specific application.

The Mechanism of Plasticization

Plasticizers function by inserting themselves between polymer chains, thereby increasing the intermolecular spacing or "free volume".[1] This disruption of polymer-polymer interactions, such as hydrogen bonds, enhances the mobility of the polymer chains.[1][2][3] Consequently, the material becomes more flexible and less brittle. A primary indicator of plasticizer efficiency is the reduction in the polymer's glass transition temperature (Tg), the temperature at which a polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[2][4][5][6]

References

• 1. A Review of the Effect of Plasticizers on the Physical and Mechanical Properties of Alginate-Based Films - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. How Do Plasticizers Influence the Tensile Strength of Plastics?_Industry News_News_Jinli Chemical [en.jinlichemical.com]
• 4. Designing Green Plasticizers: Linear Alkyl Diol Dibenzoate Plasticizers and a Thermally Reversible Plasticizer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transparent Polymer Blends of Poly(methyl methacrylate) and Poly(propylene glycol) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. crpsonline.com [crpsonline.com]

A Comparative Guide to the Biocompatibility of 1,2-Dodecanediol for Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of excipients is a critical step in the development of biomedical products, directly impacting their safety and efficacy. 1,2-Dodecanediol, a versatile ingredient known for its moisturizing and antimicrobial properties, is increasingly being considered for use in topical and transdermal formulations. This guide provides an objective comparison of the biocompatibility of 1,2-Dodecanediol with common alternatives such as Propylene Glycol, Phenoxyethanol, and Caprylyl Glycol. The following sections present a comprehensive evaluation based on key biocompatibility endpoints, supported by experimental data and detailed methodologies.

Comparative Biocompatibility Overview

The biocompatibility of 1,2-Dodecanediol and its alternatives has been evaluated across several key toxicological endpoints: cytotoxicity, skin irritation, skin sensitization, and genotoxicity. The following tables summarize the available quantitative data to facilitate a clear comparison.

Table 1: In Vitro Cytotoxicity Data

Compound	Cell Line	Assay	IC50 Value	Citation
1,2-Dodecanediol	Human skin models	MTT	Data not readily available; generally considered low cytotoxicity
Propylene Glycol	HaCaT (Human Keratinocytes)	MTT	> 4% (cell viability decreased to 39.3% at 4%)	[1]
Phenoxyethanol	Human Lymphocytes	Mitotic Index	Significant decrease at 25 and 50 µg/mL	[2]
Human Meibomian Gland Epithelial Cells	-	Toxic effects observed at 0.5%	[3]
Caprylyl Glycol	Data not readily available; generally considered low cytotoxicity

Table 2: Skin Irritation Data

Compound	Species	Test Guideline	Primary Irritation Index (P.I.I.) / Observation	Citation
1,2-Dodecanediol	Rabbit	OECD 404	Classified as a severe ocular irritant	[4]
Propylene Glycol	Rabbit	-	Undiluted: Mild to no irritation; 50%: Skin irritation/dermal inflammation	[5][6]
Phenoxyethanol	Rabbit	-	2.0%: Slight irritant
Caprylyl Glycol	Rabbit	-	Not irritating	[7]

Table 3: Skin Sensitization Data (Local Lymph Node Assay - LLNA)

Compound	Species	Test Guideline	EC3 Value (%)	Classification	Citation
1,2-Dodecanediol	Mouse	OECD 429	Data not readily available; not expected to be a sensitizer (B1316253)
Propylene Glycol	Mouse	-	Low sensitization potential	[8][9]
Phenoxyethanol	Guinea Pig	-	Not a sensitizer
Caprylyl Glycol	Guinea Pig	OECD 406	Not a sensitizer (at 50% in petrolatum)	[10]
Mouse	OECD 429	Negative for skin sensitization (at 10%, 50%, and 100%)	[10]

Table 4: Genotoxicity Data

Compound	Assay Type	Test System	Result	Citation
1,2-Dodecanediol	Ames Test	Salmonella typhimurium	Negative	[4]
Propylene Glycol	Ames Test	Salmonella typhimurium	Negative
Chromosomal Aberration	Mammalian Cells	Negative	[11]
Phenoxyethanol	Ames Test	Salmonella typhimurium	Non-mutagenic
Mouse Micronucleus Test	In vivo	Non-mutagenic
Chromosomal Aberration	Human Lymphocytes	No significant differences from control	[2][12]
Caprylyl Glycol	Ames Test	Salmonella typhimurium	Not mutagenic	[13]
Chromosomal Aberration	In vitro	Negative	[13]

Experimental Protocols

Detailed methodologies for the key biocompatibility assays are provided below to ensure transparency and reproducibility of the cited data.

In Vitro Cytotoxicity: ISO 10993-5

The in vitro cytotoxicity of the test compounds is typically assessed using the MTT assay as described in the ISO 10993-5 standard.

• Cell Culture: Human keratinocytes (HaCaT) or other relevant cell lines are cultured in appropriate media until they reach near-confluence.

• Exposure: The culture medium is replaced with fresh medium containing various concentrations of the test compound. A negative control (medium only) and a positive control (a known cytotoxic substance) are included.

• Incubation: The cells are incubated with the test compound for a specified period (e.g., 24 hours).

• MTT Assay: After incubation, the medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan (B1609692) Solubilization: Following a further incubation period, the MTT solution is removed, and a solvent (e.g., isopropanol) is added to dissolve the formazan crystals produced by viable cells.

• Quantification: The absorbance of the resulting colored solution is measured using a microplate reader. The cell viability is expressed as a percentage relative to the negative control. The IC50 value, the concentration of the test substance that reduces cell viability by 50%, is then calculated.

Acute Dermal Irritation: OECD 404

The potential of a substance to cause skin irritation is evaluated following the OECD 404 guideline.

• Animal Model: Albino rabbits are typically used for this assay.

• Test Substance Application: A small area of the rabbit's dorsal skin is clipped free of fur. The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to the clipped skin and covered with a gauze patch and semi-occlusive dressing.

• Exposure: The dressing remains in place for 4 hours.

• Observation: After the exposure period, the dressing is removed, and the skin is examined for signs of erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours) after patch removal.

• Scoring: The severity of erythema and edema is scored according to a standardized scale (e.g., Draize scale). The Primary Irritation Index (P.I.I.) is calculated based on these scores.

• Classification: The substance is classified as an irritant or non-irritant based on the P.I.I. and the reversibility of the observed skin reactions.

Skin Sensitization: Local Lymph Node Assay (LLNA) - OECD 429

The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.

• Animal Model: Mice (e.g., CBA/Ca or CBA/J strains) are used.

• Test Substance Application: The test substance, at various concentrations in a suitable vehicle, is applied to the dorsum of both ears of the mice for three consecutive days.

• Proliferation Measurement: On day 5, a solution of ³H-methyl thymidine (B127349) is injected intravenously. This radiolabel is incorporated into the DNA of proliferating lymphocytes in the draining auricular lymph nodes.

• Lymph Node Excision: Several hours after the injection, the mice are euthanized, and the draining auricular lymph nodes are excised.

• Cell Proliferation Quantification: The lymph nodes are processed to create a single-cell suspension, and the incorporation of ³H-methyl thymidine is measured using a β-scintillation counter.

• Stimulation Index (SI) Calculation: The proliferation in the test groups is compared to that in the vehicle control group, and a Stimulation Index (SI) is calculated for each concentration.

• EC3 Value Determination: An SI of 3 or greater is considered a positive response. The Estimated Concentration that induces a threefold increase in lymphocyte proliferation (EC3 value) is determined by interpolation from the dose-response curve.[14][15] A lower EC3 value indicates a greater sensitizing potential.[14][15]

Genotoxicity: Bacterial Reverse Mutation Test (Ames Test) - OECD 471

The Ames test is widely used to assess the mutagenic potential of a chemical.

• Test System: Several strains of Salmonella typhimurium with pre-existing mutations that render them unable to synthesize a specific amino acid (e.g., histidine) are used.

• Exposure: The bacterial strains are exposed to various concentrations of the test substance, both with and without a metabolic activation system (S9 mix, derived from rat liver).

• Incubation: The treated bacteria are plated on a minimal agar (B569324) medium that lacks the specific amino acid.

• Scoring: After incubation, the number of revertant colonies (colonies that have regained the ability to synthesize the amino acid due to a reverse mutation) is counted.

• Evaluation: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

Genotoxicity: In Vitro Mammalian Chromosomal Aberration Test - OECD 473

This test evaluates the potential of a substance to induce structural chromosomal damage in mammalian cells.[16]

• Cell Culture: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes, are used.[16]

• Exposure: The cells are exposed to the test substance at several concentrations, with and without metabolic activation (S9 mix), for a defined period.

• Metaphase Arrest: A spindle inhibitor (e.g., colcemid) is added to the cultures to arrest cells in the metaphase stage of cell division.

• Harvesting and Slide Preparation: The cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.

• Microscopic Analysis: The chromosomes are stained, and metaphase cells are examined microscopically for chromosomal aberrations (e.g., breaks, gaps, exchanges).

• Evaluation: A significant, dose-related increase in the frequency of cells with chromosomal aberrations compared to the negative control indicates a positive result.[17]

Signaling Pathways in Biocompatibility

Understanding the molecular mechanisms underlying skin irritation and sensitization is crucial for a comprehensive biocompatibility assessment. The following diagrams illustrate the key signaling pathways involved.

Figure 1. Experimental workflow for in vitro cytotoxicity testing (ISO 10993-5).

Figure 2. NF-κB and MAPK signaling in skin irritation.

Figure 3. Cellular events in skin sensitization.

Conclusion

Based on the available data, 1,2-Dodecanediol demonstrates a favorable biocompatibility profile for biomedical applications, characterized by low cytotoxicity and a low potential for skin irritation and sensitization. When compared to its alternatives:

• Propylene Glycol is also generally considered safe but can cause skin irritation, particularly at higher concentrations.

• Phenoxyethanol is an effective preservative with a good safety profile at concentrations typically used in cosmetics (up to 1%), though it can be a slight irritant and has shown some cytotoxic effects at higher concentrations.

• Caprylyl Glycol exhibits a very good biocompatibility profile, similar to 1,2-Dodecanediol, with low irritation and sensitization potential.

The choice of excipient will ultimately depend on the specific requirements of the formulation, including the desired antimicrobial efficacy, vehicle properties, and the intended application. For sensitive biomedical applications where minimizing any potential for irritation is paramount, 1,2-Dodecanediol and Caprylyl Glycol appear to be excellent candidates. Further direct comparative studies under standardized conditions would be beneficial to provide a more definitive ranking of their biocompatibility. Researchers and formulators are encouraged to consider the complete toxicological profile and the concentration of use when selecting an appropriate excipient for their biomedical products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cir-safety.org [cir-safety.org]
• 4. cir-safety.org [cir-safety.org]
• 5. mdpi.com [mdpi.com]
• 6. cir-safety.org [cir-safety.org]
• 7. researchgate.net [researchgate.net]
• 8. Chemical applicability domain of the Local Lymph Node Assay (LLNA) for skin sensitisation potency. Part 2. The biological variability of the murine Local Lymph Node Assay (LLNA) for skin sensitisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NF-kB as a key player in regulation of cellular radiation responses and identification of radiation countermeasures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Central Roles of Keratinocytes in Coordinating Skin Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Role of MAPK signaling pathway in the activation of dendritic type cell line, THP-1, induced by DNCB and NiSO4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. theic2.org [theic2.org]
• 13. ftp.cdc.gov [ftp.cdc.gov]
• 14. ecetoc.org [ecetoc.org]
• 15. criver.com [criver.com]
• 16. genedirex.com [genedirex.com]
• 17. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

A Comparative Guide to the Synthesis of Dodecanediols: Assessing Environmental Impact

For researchers, scientists, and drug development professionals, the selection of a synthetic route can have significant implications for environmental impact, cost, and scalability. This guide provides a comparative assessment of prominent synthesis methods for dodecanediols, focusing on the environmental credentials of each approach. We present a detailed comparison of a traditional chemical synthesis route to 1,2-dodecanediol, a "greener" chemical alternative, and a biocatalytic route to 1,12-dodecanediol (B52552).

The choice between chemical and biological synthesis methods for dodecanediols often involves a trade-off between the specific isomer produced and the environmental footprint of the process. While chemical methods are well-established for the production of vicinal diols like 1,2-dodecanediol from alkenes, they often rely on harsh reagents and conditions. In contrast, biocatalysis is emerging as a powerful tool for the synthesis of terminal diols, such as 1,12-dodecanediol, under mild, aqueous conditions, frequently from renewable feedstocks.

Comparative Data of Synthesis Methods

The following table summarizes the key performance and environmental indicators for three distinct methods of dodecanediol (B3190140) synthesis.

Parameter	Traditional Chemical Synthesis: 1,2-Dodecanediol	"Greener" Chemical Synthesis: 1,2-Dodecanediol	Biocatalytic Synthesis: 1,12-Dodecanediol
Starting Material	1-Dodecene (B91753)	1-Dodecene	Dodecane (B42187), 1-Dodecanol
Primary Reagents	Potassium permanganate (B83412) (KMnO₄) or Osmium tetroxide (OsO₄) with a co-oxidant	Hydrogen peroxide (H₂O₂), resin-supported sulfonic acid catalyst	Genetically engineered E. coli, glucose, yeast extract
Solvent	Dichloromethane, water	Water (organic-solvent-free)	Aqueous culture medium
Temperature	Low to ambient	Ambient to moderate	~25-30°C
Pressure	Atmospheric	Atmospheric	Atmospheric
Reaction Time	Hours	Hours	~68 hours
Product Yield	Variable, can be high but often requires stoichiometric toxic reagents	High (can be >94%)	3.76 g/L
Key Byproducts/Waste	Manganese dioxide (MnO₂) or toxic osmium waste	Water	Biomass, spent culture medium
Catalyst Reusability	OsO₄ can be used catalytically with a co-oxidant, but recovery can be challenging.	High (resin-supported catalyst is easily recycled)	Whole-cell biocatalyst is typically not reused in batch processes.
Environmental Impact	Use of toxic heavy metals (Mn, Os), generation of inorganic waste, use of organic solvents.[1][2]	Use of a green oxidant (H₂O₂), water as a solvent, recyclable catalyst.[3]	Use of renewable feedstocks, mild aqueous conditions, biodegradable waste.[4][5][6]

Experimental Protocols

Chemical Synthesis: Dihydroxylation of 1-Dodecene using Hydrogen Peroxide

This protocol is based on a metal-free, organic-solvent-free dihydroxylation method.[3]

Materials:

• 1-Dodecene

• 30% Hydrogen peroxide (H₂O₂)

• Resin-supported sulfonic acid catalyst (e.g., Nafion NR50)

• Water

• Ethyl acetate

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, add 1-dodecene and the resin-supported sulfonic acid catalyst.

• Add a stoichiometric amount of 30% hydrogen peroxide to the flask.

• Stir the mixture at the desired reaction temperature (e.g., 60°C).

• Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to recover the resin-supported catalyst. The catalyst can be washed, dried, and reused.

• Transfer the filtrate to a separatory funnel and extract the product with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude 1,2-dodecanediol.

• The crude product can be further purified by column chromatography.

Biocatalytic Synthesis: Whole-Cell Biotransformation to 1,12-Dodecanediol

This protocol is based on the whole-cell biotransformation of dodecane using a recombinant E. coli strain.[4][5]

Materials:

• Recombinant E. coli strain expressing an alkane monooxygenase system

• Terrific Broth (TB) medium

• Appropriate antibiotics

• Glycerol (B35011)

• Yeast extract

• Dodecane

• 1-Dodecanol

• 5-L Bioreactor with controls for temperature, pH, and dissolved oxygen

• Centrifuge

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Inoculate a 5-L bioreactor containing 2 liters of TB medium with antibiotics with an overnight culture of the recombinant E. coli strain.

• Maintain the temperature at 30°C, pH at 7.2, and dissolved oxygen at 40%.

• Induce gene expression at the appropriate cell density. To boost 1,12-dodecanediol production, lower the temperature to 25°C upon induction.

• Add the substrates, for instance, a mixture of dodecane and 1-dodecanol. The substrate can be added in multiple batches.

• Nine hours after the first induction, begin feeding the bioreactor with glycerol and yeast extract at a continuous rate.

• A second induction can be performed after approximately 40 hours of culturing.

• Monitor the production of 1,12-dodecanediol over time using GC analysis of samples from the culture.

• After approximately 68-72 hours, harvest the culture broth.

• Separate the cells from the broth by centrifugation.

• Extract the 1,12-dodecanediol from the supernatant using an organic solvent.

• The remaining substrates in the aqueous phase can be isolated and potentially recycled.[4]

• Purify the product from the organic extract.

Visualization of Synthesis Workflows

The following diagrams illustrate the generalized workflows for the chemical and biocatalytic synthesis of dodecanediols.

Chemical Synthesis Workflow for 1,2-Dodecanediol.

Biocatalytic Synthesis Workflow for 1,12-Dodecanediol.

References

• 1. Osmium tetroxide - Wikipedia [en.wikipedia.org]
• 2. Dihydroxylation - Wikipedia [en.wikipedia.org]
• 3. Catalytic Dihydroxylation of Olefins with Hydrogen Peroxide: An Organic-Solvent- and Metal-Free System [organic-chemistry.org]
• 4. Production of 1-Dodecanol, 1-Tetradecanol, and 1,12-Dodecanediol through Whole-Cell Biotransformation in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 1,2-Dodecanediol: A Guide for Laboratory Professionals

The proper disposal of 1,2-Dodecanediol is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals.

Immediate Safety Considerations

While some regulations may not classify 1,2-Dodecanediol as a hazardous substance, it is recognized as an irritant that can cause serious eye irritation.[1] Therefore, it is imperative to handle this chemical with appropriate personal protective equipment (PPE), including safety glasses and gloves. In case of accidental contact, follow standard first aid procedures.

Property	Data
Molecular Formula	C₁₂H₂₆O₂
Molecular Weight	202.33 g/mol [1]
Primary Hazards	Irritant[1]
GHS Hazard Statement	H319: Causes serious eye irritation[1]

Step-by-Step Disposal Protocol

The disposal of 1,2-Dodecanediol, as with any laboratory chemical, must adhere to local, regional, and national hazardous waste regulations.[2][3] The following protocol outlines the general steps for its proper disposal.

1. Waste Characterization: The first step is to determine if the 1,2-Dodecanediol waste is classified as hazardous.[2][3] This determination should be based on institutional guidelines and local regulations. Given its irritant properties, it is best to manage it as a hazardous waste.

2. Containment and Labeling:

• For Solid Waste: Sweep up the solid 1,2-Dodecanediol and place it into a suitable, closed container to await disposal.[2][4]

• Container Requirements: Ensure the waste container is in good condition, free of leaks or rust, and compatible with the chemical.[5]

• Labeling: Clearly label the container with "Hazardous Waste" and identify the contents as "1,2-Dodecanediol".[5] Do not use chemical formulas or abbreviations on the label.[6]

3. Storage:

• Store the sealed waste container in a designated, well-ventilated area.[2]

• Keep the container tightly closed except when adding more waste.[5]

• Segregate the 1,2-Dodecanediol waste from incompatible materials such as acid chlorides, acid anhydrides, oxidizing agents, chloroformates, and reducing agents.[4]

4. Disposal of Empty Containers:

• Empty containers that held 1,2-Dodecanediol should be triple-rinsed with an appropriate solvent.[5]

• The rinsate from this process must be collected and treated as hazardous waste.[5]

• After triple-rinsing and air-drying, the container may be disposed of in the regular trash, provided the label has been completely removed or defaced.[5][7]

5. Scheduling Waste Pickup:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup.

• Follow their specific procedures for staging and collection of the waste.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,2-Dodecanediol.

Caption: Workflow for the proper disposal of 1,2-Dodecanediol.

References

• 1. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. watson-int.com [watson-int.com]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. oehs.tulane.edu [oehs.tulane.edu]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Personal protective equipment for handling 1,2-Dodecanediol

Essential Safety and Handling Guide for 1,2-Dodecanediol

This document provides immediate, essential safety protocols and logistical information for the handling and disposal of 1,2-Dodecanediol, tailored for researchers, scientists, and drug development professionals. Following these procedural guidelines is critical for ensuring laboratory safety.

Immediate Safety and Hazard Information

1,2-Dodecanediol is a solid chemical that is primarily classified as an irritant.[1] The most significant, immediate hazard is its potential to cause serious eye irritation.[1] While some safety data sheets (SDS) may not classify it as hazardous under OSHA's 2012 standard, it is crucial to handle it with care, employing appropriate personal protective equipment to minimize exposure.[2]

Chemical and Physical Properties

The following table summarizes key quantitative data for 1,2-Dodecanediol. Note that properties like melting point can vary based on the purity and specific isomer.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₆O₂	[1][3]
Molecular Weight	202.33 g/mol	[1]
Physical State	Solid (can be crystalline)	[2][3][4]
Appearance	White / Colourless	[2][3][4][5]
Melting Point	56-72 °C
Boiling Point	324 °C @ 760 mmHg	[2][3]
Primary Hazards	Causes serious eye irritation (H319)	[1]
Storage Class	11 - Combustible Solids

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling 1,2-Dodecanediol. The following table outlines the recommended equipment for each level of protection.

Protection Type	Recommended Equipment	Specifications & Best Practices
Eye/Face Protection	Chemical safety goggles or Eyeshields. A face shield is recommended if there is a splash hazard.	Must be tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[6]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile). Long-sleeved lab coat. Chemical-resistant apron for larger quantities.	Gloves must satisfy Regulation (EU) 2016/425 and standard EN 374.[6] Inspect gloves before use and use proper removal technique to avoid skin contact.[6]
Respiratory Protection	N95 (US) or equivalent dust mask.	Required when handling the powder outside of a ventilated enclosure or when dust formation is likely.[7][8] Not typically required under normal use conditions with adequate ventilation.[2][3]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the procedural steps for the safe handling of 1,2-Dodecanediol from preparation to storage.

1. Preparation and Engineering Controls:

• Ensure a safety shower and eye wash station are readily accessible.[7]

• Work in a well-ventilated area.[2][3][4] For procedures likely to generate dust, use a local exhaust ventilation system or a chemical fume hood.[7][8]

• Confirm all necessary PPE is available and in good condition.

2. Handling the Chemical:

• Don the appropriate PPE as specified in the table above.

• Avoid all direct contact with skin, eyes, and clothing.[2][7][8]

• Avoid the formation of dust during handling.[2][3][6][8] If weighing the powder, do so carefully to minimize dispersal.

• After handling, wash hands and face thoroughly.[6][7]

3. Storage:

• Keep the container tightly closed when not in use.[2][3][4][6]

• Store in a cool, dry, and well-ventilated place.[2][3][4][6]

• Store away from incompatible materials such as acid chlorides, acid anhydrides, reducing agents, and strong oxidizing agents.[2][3][4]

Emergency and Disposal Plans

Accidental Release Measures:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing full PPE, carefully sweep or shovel the spilled solid material.[2][3][6] Avoid actions that create dust.[2][3][6]

• Collection: Place the swept-up material into a suitable, closed, and labeled container for disposal.[2][3][6]

• Decontamination: Clean the spill area thoroughly.

First Aid Procedures:

Exposure Route	First Aid Action
Eye Contact	Immediately rinse eyes and under the eyelids with plenty of water for at least 15 minutes.[2][3] Seek medical attention.[2][3]
Skin Contact	Wash the affected area immediately with soap and plenty of water.[6][8] Remove contaminated clothing. If irritation occurs, seek medical attention.[2][3]
Inhalation	Move the person to fresh air.[2][3] If breathing is difficult or symptoms occur, seek medical attention.[2][3]
Ingestion	Do NOT induce vomiting.[2][3] Rinse mouth with water.[6] Seek immediate medical attention.[2][3]

Disposal Plan:

• Unused Product: Dispose of waste material in accordance with local, state, and federal regulations. Do not dispose of it with household garbage.[9] The product should be disposed of as unused chemical waste.[6]

• Contaminated Packaging: The container should be treated as hazardous waste and disposed of in the same manner as the unused product.[6]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 1,2-Dodecanediol.

Caption: Workflow for Safe Handling of 1,2-Dodecanediol.

References

• 1. 1,2-Dodecanediol | C12H26O2 | CID 92866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. labproinc.com [labproinc.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. chempoint.com [chempoint.com]